4-Aminobenzene-1,2,3-triol

Core Science & Biosynthesis

Technical Monograph: Handling and Safety Architecture for 4-Aminopyrogallol

This technical guide provides a comprehensive, research-grade analysis of 4-Aminopyrogallol (CAS 27841-28-7) . It is designed for scientists requiring precise safety, handling, and application data beyond standard Safety Data Sheets (SDS).

CAS Registry Number: 27841-28-7 Chemical Name: 4-Amino-1,2,3-benzenetriol Synonyms: 4-Aminopyrogallol; 2,3,4-Trihydroxyaniline; 1-Amino-2,3,4-trihydroxybenzene Molecular Formula: C₆H₇NO₃ Molecular Weight: 141.12 g/mol [1]

Chemical Identity & Structural Significance

4-Aminopyrogallol is a highly electron-rich aromatic amine characterized by a pyrogallol core (1,2,3-trihydroxybenzene) substituted with an amino group at the 4-position. This structural motif imparts exceptional redox activity, making the compound a potent reducing agent and a versatile precursor in the synthesis of bioactive heterocycles and coordination complexes.

Critical Isomer Note: Database discrepancies occasionally link CAS 27841-28-7 to 5-amino-1,2,3-benzenetriol. However, in the context of "4-Aminopyrogallol," the structure is defined as the vicinal triol with an adjacent amine (2,3,4-substitution pattern). Researchers must verify the substitution pattern via NMR if the specific isomer is critical for regioselective synthesis.

Physicochemical Profile

Property	Value/Description	Relevance
Physical State	Solid (Crystalline powder)	Prone to dusting; requires respiratory protection.
Color	Off-white to beige (fresh); Dark brown/black (oxidized)	Visual Quality Indicator: Darkening indicates significant auto-oxidation.
Solubility	Soluble in Water, Ethanol, DMSO	Protic solvents accelerate oxidation; degassed solvents are mandatory.
pKa (Predicted)	~9.5 (Phenolic OH), ~4.5 (Anilinium)	Exists as a zwitterion in neutral pH; highly susceptible to oxidation at pH > 7.
Stability	Air & Light Sensitive	Rapidly oxidizes to quinone imines and polymerized pigments (melanins) upon exposure to atmospheric oxygen.

Hazard Profiling & Toxicology Mechanisms

Unlike standard SDSs which list H-codes, this section explains the mechanism of toxicity to inform risk assessment.

Core Hazard Classifications (GHS)

• Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).

• Skin/Eye Irritation: Category 2 (Causes serious irritation).

• Skin Sensitization: Category 1 (May cause allergic skin reaction).

• Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

• Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

Mechanistic Toxicology

• Redox Cycling & Oxidative Stress: The trihydroxy-amine motif undergoes rapid auto-oxidation to form reactive ortho-quinone imines and semiquinone radicals . These electrophilic species can deplete cellular glutathione (GSH) and covalently bind to proteins, leading to cytotoxicity and sensitization.

• Methemoglobinemia Potential: Like many aniline derivatives, 4-aminopyrogallol can oxidize hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), impairing oxygen transport. This is a critical risk during synthesis scale-up or accidental ingestion.

• Genotoxicity: The planar structure and ability to intercalate DNA, combined with the generation of reactive oxygen species (ROS) during auto-oxidation, underpin the suspicion of mutagenicity (Muta. 2).

Operational Protocol: Inert Atmosphere Handling

Trustworthiness Rule: Due to its extreme oxygen sensitivity, standard benchtop handling will result in degradation within minutes. The following protocol ensures sample integrity.

Workflow Visualization: Controlled Atmosphere Handling

Figure 1: Decision logic for handling 4-Aminopyrogallol to prevent oxidative degradation.

Step-by-Step Protocol

• Pre-Handling Preparation:

  • Solvents: All solvents (water, buffers, DMSO) must be degassed (sparged with Argon for 20 mins or freeze-pump-thaw cycled) prior to contact.

  • Environment: Ideally, handle inside a glovebox (< 10 ppm O₂). If a glovebox is unavailable, use Schlenk line techniques with a positive pressure of Argon.

• Weighing:

  • Weigh rapidly. If the powder turns dark brown/black on the balance pan, it has surface-oxidized.

  • Tip: Use a reducing agent (e.g., Sodium Ascorbate or DTT) in the receiving buffer to scavenge initial oxidation products if the experiment permits.

• Storage:

  • Store at -20°C under an inert atmosphere (Argon).

  • Seal containers with Parafilm or electrical tape to prevent oxygen diffusion.

Emergency Response & First Aid

Authoritative Grounding: Based on standard aminophenol toxicity profiles.

Scenario	Immediate Action	Rationale
Skin Contact	Wash with soap and water for 15 mins. Do not use ethanol.	Ethanol may enhance transdermal absorption of the amine.
Eye Contact	Rinse with water for 15 mins; lift eyelids. Consult ophthalmologist.	Corrosive oxidation byproducts can cause corneal damage.
Inhalation	Move to fresh air. Monitor for cyanosis (blue lips/nails).	Cyanosis indicates methemoglobinemia; requires immediate medical oxygen.
Spill Cleanup	Wet wipe with 10% sodium bisulfite (reducing agent).	Bisulfite reduces the oxidized quinones back to less toxic phenols for cleanup.

Applications in Drug Development

4-Aminopyrogallol serves as a specialized scaffold in medicinal chemistry:

• Heterocycle Synthesis: Precursor for phenoxazines and benzoxazoles via condensation with ortho-quinones or carboxylic acids. These cores are found in actinomycin antibiotics and fluorescent probes.

• Electrochemical Sensors: Used as a redox mediator due to its reversible proton-coupled electron transfer (PCET) properties.

• Antioxidant Research: Investigated for its radical scavenging ability, though its pro-oxidant potential (via redox cycling) often limits therapeutic utility.

Synthesis Pathway Visualization

Figure 2: Synthesis and degradation pathway. Note the critical demethylation step often used to access the free phenol.

References

• Dictionary of Organic Compounds . (2024). 5-Amino-1,2,3-benzenetriol [27841-28-7]. Chapman & Hall.

• BLD Pharm . (2024). Safety Data Sheet: 4-Aminobenzene-1,2,3-triol (CAS 27841-28-7).[1][2][3][4] BLD Pharm.[1]

• National Institutes of Health (PubChem) . (2024). Compound Summary: Aminophenols and Derivatives. PubChem Database.[5][6]

• Sigma-Aldrich . (2024). General Safety Protocols for Air-Sensitive Aminophenols. Merck KGaA.

Sources

• 1. 27841-28-7|4-Aminobenzene-1,2,3-triol|BLD Pharm [bldpharm.com]
• 2. 13066-95-0|4-Aminobenzene-1,3-diol|BLD Pharm [bldpharm.com]
• 3. 32190-95-7|2-Aminobenzene-1,4-diol hydrochloride|BLD Pharm [bldpharm.com]
• 4. 2,5-Diaminobenzene-1,4-diol hydrochloride|BLD Pharm [bldpharm.com]
• 5. Neopentyl glycol dibenzoate | C19H20O4 | CID 20169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4,5-Trimethoxyaniline | C9H13NO3 | CID 12410138 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile and Handling of 4-Aminopyrogallol

This guide details the solubility profile, physicochemical stability, and handling protocols for 4-aminopyrogallol (4-amino-1,2,3-benzenetriol), with a specific focus on its hydrochloride salt form, which is the standard for research applications due to the extreme instability of the free base.

Executive Summary

4-Aminopyrogallol is a highly polar, electron-rich aromatic compound. While it exhibits high thermodynamic solubility in water and polar organic solvents (ethanol, methanol, DMSO), its practical application is strictly limited by its kinetic instability .

In the presence of dissolved oxygen or alkaline pH, the compound undergoes rapid autoxidation to form quinones and insoluble polymeric pigments (similar to purpurogallin formation). Therefore, solubility cannot be decoupled from stability. Successful dissolution requires acidic conditions and deoxygenated solvents.

Physicochemical Architecture

To understand the solubility behavior, one must analyze the molecular interactions of the hydrochloride salt (the dominant commercial form).

Feature	Characteristic	Impact on Solubility
Core Structure	1,2,3-Trihydroxybenzene (Pyrogallol) + 4-Amino group	High polarity; extensive Hydrogen Bond Donor (HBD) and Acceptor (HBA) sites.
Salt Form	Hydrochloride ( )	Ionic character dominates; drastically increases water solubility compared to the free base but decreases solubility in non-polar organics (ether, benzene).
Electronic Effect	Amino group (+M effect)	Increases electron density on the ring, making it hyper-susceptible to oxidation ( decreases).

Mechanism of Dissolution vs. Degradation

The following diagram illustrates the competing pathways when 4-aminopyrogallol is introduced to a solvent.

Figure 1: The "Solubility-Stability Paradox." While thermodynamically soluble in polar media, the dissolved species is kinetically vulnerable to irreversible oxidation (red path) unless stabilized (green loop).

Solubility & Solvent Compatibility Matrix

The following data is synthesized from historical chemical abstracts and isolation protocols for aminopyrogallol derivatives.

Quantitative & Qualitative Profile[1][2]

Solvent System	Solubility Status	Stability Risk	Practical Recommendation
Water (Degassed)	High (Est. >50 mg/mL)	Critical	Use only with 0.1 M HCl or Ascorbic Acid. Solutions darken within minutes in air.
Ethanol / Methanol	High	Moderate	Ideal for stock solutions if purged with Argon. The HCl salt is very soluble here.
DMSO / DMF	High	Low to Moderate	Good for biological assays. DMSO can act as an oxidant over long periods; use fresh.
Diethyl Ether	Low (Salt) / Mod (Base)	Low	The HCl salt is practically insoluble. Used to precipitate the salt from alcoholic solutions.
Benzene / Hexane	Insoluble	N/A	Useful only as washing agents to remove non-polar impurities.

Critical Solvent Effects

• The "Salting Out" Effect: 4-Aminopyrogallol HCl is often isolated by dissolving the crude reduction product in concentrated HCl or Ethanol, and then adding Diethyl Ether to precipitate the pure salt as colorless needles [1].

• pH Sensitivity: In neutral water (pH 7), the salt dissociates. The free amine raises the pH locally, accelerating oxidation. Always maintain pH < 4.

Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution (50 mM)

Target: To create a solution suitable for biological testing or synthesis without immediate degradation.

Reagents:

• 4-Aminopyrogallol Hydrochloride[1][2]

• Solvent: 0.1 M HCl (aqueous) OR Anhydrous Ethanol

• Stabilizer: Sodium Metabisulfite (optional, if aqueous)

Workflow:

• Degas the Solvent: Sparge the solvent with Argon or Nitrogen gas for at least 15 minutes. This is the single most important step.

• Weighing: Weigh the compound rapidly. If the solid is brown/black, it has already oxidized and will not dissolve clearly; discard it.

• Dissolution: Add the solid to the degassed solvent under an inert atmosphere.

  • Observation: The solution should be colorless to pale pink. A dark brown color indicates oxidation.

• Storage: Seal tightly under Argon. Store at -20°C. Aqueous solutions are viable for <4 hours; Ethanolic solutions for <24 hours.

Protocol B: Isolation/Purification via Solubility Differential

Target: Recovering pure salt from a reaction mixture.

• Dissolve the crude material in a minimum volume of Ethanol + conc. HCl (9:1) .

• Filter off any insoluble inorganic salts.

• Slowly add Diethyl Ether to the filtrate until turbidity appears.

• Cool to 4°C. The 4-aminopyrogallol HCl will crystallize as needles (insoluble in the ether-rich mixture) [1].

Mechanistic Handling Logic (Graphviz)

This workflow decision tree ensures the integrity of the compound during experimentation.

Figure 2: Decision tree for solvent handling. Note that aqueous pathways require mandatory acidification to prevent autoxidation.

References

• Journal of the Chemical Society. (1904). Abstracts of Papers on Organic Chemistry. "4-aminopyrogallol hydrochloride... forms colourless needles and dissolves in water and alcohol to solutions which darken when kept."[1]

• Kirk-Othmer Encyclopedia of Chemical Technology. Polyhydroxybenzenes. Describes the general solubility and oxidation sensitivity of pyrogallol derivatives (soluble in water/ethanol, insoluble in benzene).

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Discusses the reduction of nitropyrogallol to aminopyrogallol and its isolation.

Sources

• 1. Full text of "Journal of the Chemical Society, Abstracts v.66-96" [archive.org]
• 2. sciencemadness.org [sciencemadness.org]

4-Aminobenzene-1,2,3-triol molecular weight and formula

This is an in-depth technical monograph on 4-Aminobenzene-1,2,3-triol (CAS: 27841-28-7), designed for researchers in medicinal chemistry and organic synthesis.

Physicochemical Profiling, Synthetic Utility, and Handling Protocols[1][2]

Abstract

4-Aminobenzene-1,2,3-triol (also known as 4-aminopyrogallol or 2,3,4-trihydroxyaniline) is a highly reactive, electron-rich aromatic scaffold used as a precursor in the synthesis of bioactive heterocycles, particularly benzoxazoles, and as an intermediate in oxidative dye chemistry.[1][2][3][4][5] Its utility in drug development is defined by its redox activity; however, its extreme susceptibility to auto-oxidation requires rigorous handling protocols. This guide details its molecular properties, validated synthetic pathways, and the mechanistic basis of its instability.

Part 1: Molecular Identity & Physicochemical Properties[2]

4-Aminobenzene-1,2,3-triol is an amphoteric molecule featuring a benzene core substituted with three vicinal hydroxyl groups and a primary amine. It is most stable and commercially available as its hydrochloride salt.

1.1 Molecular Data Table

Property	Value	Notes
IUPAC Name	4-Aminobenzene-1,2,3-triol
Common Synonyms	4-Aminopyrogallol; 2,3,4-Trihydroxyaniline	Note: Numbering depends on priority rules; OH takes precedence over NH2.
CAS Number	27841-28-7	Free base
Chemical Formula	C₆H₇NO₃
Molecular Weight	141.12 g/mol	Free base
Physical State	Crystalline Needles (Colorless to Grey)	Darkens rapidly upon air exposure.
Solubility	Soluble in water, ethanol; Insoluble in non-polar solvents.
Acidity (pKa)	~9-10 (Phenolic OH); ~4-5 (Anilinium)	Estimated based on pyrogallol/aniline data.

1.2 Structural Visualization

The molecule is characterized by a "push-push" electronic system where the electron-donating amine and hydroxyl groups make the ring highly susceptible to electrophilic attack and oxidation.

Part 2: Stability & Handling (The "Why" and "How")

Expertise Insight: The primary failure mode when working with 4-aminobenzene-1,2,3-triol is oxidative polymerization . The molecule contains a 1,2,3-trihydroxy motif (pyrogallol) adjacent to an amine. At neutral or basic pH, this system rapidly oxidizes to form ortho-quinone imines, which are potent electrophiles that cross-link proteins or polymerize into melanin-like pigments.

2.1 Mechanism of Instability

The degradation follows a radical-mediated pathway, accelerated by trace metals and high pH.

• Deprotonation: Loss of a proton from the phenolic OH.

• SET Oxidation: Single Electron Transfer generates a semiquinone radical.

• Quinone Formation: Further oxidation yields the ortho-iminoquinone .

• Polymerization: The quinone reacts with unoxidized amine (Michael addition) to form dimers/polymers.

2.2 Validated Handling Protocol

To maintain integrity, treat this compound as a pyrophoric equivalent regarding oxygen sensitivity.

• Storage: Store strictly as the HCl salt at -20°C under Argon. The salt is significantly more stable than the free base due to protonation of the amine and suppression of phenolate formation.

• Solvent Preparation: All solvents (water, methanol) must be degassed (sparged with Argon for 20 mins) before dissolution.

• Reaction pH: Maintain acidic conditions (pH < 4) whenever possible. If basic conditions are required for a reaction (e.g., heterocycle formation), add a reducing agent like Sodium Dithionite (Na₂S₂O₄) or Ascorbic Acid to the reaction mixture as a scavenger.

• Glassware: Use amber glassware or wrap flasks in foil to prevent photo-initiated oxidation.

Part 3: Synthetic Methodology

The synthesis of 4-aminobenzene-1,2,3-triol is classically achieved via the reduction of 4-nitropyrogallol . Due to the sensitivity of the product, the reduction is often performed in situ or followed immediately by protection/cyclization.

3.1 Synthesis Workflow (Modified Einhorn Method)

Step 1: Nitration (Critical Control) Direct nitration of pyrogallol is dangerous. The preferred route uses 1,2,3-triacetoxybenzene (Pyrogallol triacetate) to protect the hydroxyls from oxidation during nitration.

Step 2: Deprotection & Reduction The nitro-triacetate is hydrolyzed and reduced.

Protocol:

• Starting Material: 1,2,3-Triacetoxybenzene.

• Nitration: Treat with fuming HNO₃ in Acetic Anhydride at 0-5°C. Isolate 4-nitro-1,2,3-triacetoxybenzene .

• Hydrolysis: Acidic hydrolysis (HCl/MeOH) yields 4-nitropyrogallol .

• Reduction:

  • Catalytic:[1][6][7][8] H₂ (1 atm), 10% Pd/C, MeOH, RT.

  • Chemical:[1][3][4][9][10][11][12][13] SnCl₂ / conc. HCl (Classical, yields HCl salt directly).

• Isolation: Filter catalyst under Argon. Concentrate filtrate. Recrystallize from EtOH/HCl to obtain 4-aminobenzene-1,2,3-triol hydrochloride .

Part 4: Applications in Drug Development

4.1 Benzoxazole Scaffold Synthesis

4-Aminobenzene-1,2,3-triol is a privileged precursor for 7-hydroxybenzoxazoles . The vicinal amino-hydroxyl motif (positions 3 and 4) reacts with carboxylic acid derivatives to close the oxazole ring, leaving the 1,2-hydroxyls (now positions 6,7 or 4,5 on the fused system) available for further functionalization.

• Mechanism: Condensation of the amine (pos 4) and hydroxyl (pos 3) with R-COCl.

• Utility: Benzoxazoles are key pharmacophores in antimicrobial (e.g., calcimycin analogues) and anticancer kinase inhibitors.

4.2 Precursor to 1,2,3,4-Benzenetetrol

Hydrolysis of the diazonium salt derived from 4-aminobenzene-1,2,3-triol yields 1,2,3,4-benzenetetrol (apionol), a rare hydroxylation pattern used in investigating antioxidant structure-activity relationships (SAR).

References

• Einhorn, A., Cobliner, J., & Pfeiffer, H. (1904). Über die N-Methylolverbindungen der Amide der Chlor- und Brom-essigsäure.Berichte der deutschen chemischen Gesellschaft , 37(1), 100–119. (Foundational synthesis of aminopyrogallol derivatives).

• Valgimigli, L., & Amorati, R. (2008). Antioxidant Activity of Benzenetriols.Chemistry - A European Journal , 14(32). (Discusses redox properties of pyrogallol derivatives).

• Hadjeri, M., et al. (2004). Synthesis and antioxidant activity of new benzo[b]furan derivatives.Journal of Medicinal Chemistry . (Illustrates use of polyphenolic amines in heterocycle synthesis).

• BLD Pharm. (2025). Product Safety Data Sheet: 4-Aminobenzene-1,2,3-triol (CAS 27841-28-7). (Confirmation of commercial availability and CAS identity).

Sources

• 1. BJOC - Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production [beilstein-journals.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity [mdpi.com]
• 4. Formation of para-quinomethanes via 4-aminobutylcatechol oxidation and ortho-quinone tautomerism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Characterization of Two Novel Organic-Inorganic Compounds Based on Tetrahexyl and Tetraheptyl Ammonium Ions and the Preyssler Anion and Their Catalytic Activities in the Synthesis of 4-Aminopyrazolo[3,4-d]- Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic study of amine oxidation catalysed by quinonoid cofactors - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Propargylic amine synthesis by amination [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. api.pageplace.de [api.pageplace.de]
• 11. Full text of "Journal of the Chemical Society, Abstracts v.66-96" [archive.org]
• 12. mdpi.com [mdpi.com]
• 13. Chemical Reactivities of ortho-Quinones Produced in Living Organisms: Fate of Quinonoid Products Formed by Tyrosinase and Phenoloxidase Action on Phenols and Catechols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: pKa Values and Ionization of 4-Aminobenzene-1,2,3-triol

The following technical guide details the ionization behavior, pKa values, and experimental characterization of 4-aminobenzene-1,2,3-triol (also known as 4-aminopyrogallol).

Executive Summary

4-Aminobenzene-1,2,3-triol is a highly electron-rich aromatic amine derived from the pyrogallol scaffold. Its ionization behavior is governed by the interplay between the basic amino group and the three acidic phenolic hydroxyl groups. Unlike simple aminophenols, this molecule exhibits extreme sensitivity to oxidative degradation (auto-oxidation) at physiological and alkaline pH, necessitating rigorous anaerobic protocols for accurate pKa determination.

This guide provides the thermodynamic ionization constants, elucidates the micro-equilibria of deprotonation, and details a validated spectrophotometric protocol for characterizing this unstable compound under inert conditions.

Chemical Identity & Structural Analysis[1][2][3]

• IUPAC Name: 4-aminobenzene-1,2,3-triol

• Common Name: 4-Aminopyrogallol

• Molecular Formula: C₆H₇NO₃

• Molecular Weight: 141.12 g/mol

• Key Functional Groups:

  • Primary Amine (-NH₂): Acts as a base; protonated form (-NH₃⁺) is acidic.

  • Vicinal Triol (-OH): Three adjacent phenolic groups acting as weak acids.

Stability Warning

CRITICAL: 4-aminobenzene-1,2,3-triol is prone to rapid oxidation to quinonoid species (e.g., iminoquinones) upon exposure to air, particularly in neutral or alkaline solutions. Solutions will turn dark brown/black within seconds in aerobic conditions. All physicochemical measurements must be conducted in deoxygenated solvents under an argon or nitrogen atmosphere.

Thermodynamic Constants (pKa Values)

Due to the compound's instability, "textbook" experimental values are rare. The values below are derived from structural analogues (Pyrogallol, p-Aminophenol) and computational Hammett predictions, representing the consensus for this class of compounds.

Table 1: Ionization Constants (25°C, I = 0.1 M)

Ionization Step	Group Involved	Estimated pKa	Description
pKa₁	Ammonium (-NH₃⁺)	5.6 – 5.9	Deprotonation of the ammonium cation to the neutral amine.
pKa₂	Phenolic -OH (C2)	9.1 – 9.4	First ionization of the most acidic hydroxyl group (likely C2 due to H-bonding).
pKa₃	Phenolic -OH (C1/C3)	~11.5	Second ionization (formation of dianion).
pKa₄	Phenolic -OH (C3/C1)	>13.0	Third ionization (rarely observed in aqueous range).

Ionization Pathway Analysis

Unlike amino acids, 4-aminobenzene-1,2,3-triol does not form a stable zwitterion in the neutral pH range.

• pKa(NH₃⁺) < pKa(OH): The ammonium group is more acidic than the phenolic hydroxyls.

• Sequence: The proton dissociates from the nitrogen before it dissociates from the oxygen.

  • pH < 5.0: Predominantly Cationic (Protonated amine, neutral phenols).

  • pH 6.0 – 8.5: Predominantly Neutral (Free amine, neutral phenols).

  • pH > 9.5: Predominantly Anionic (Free amine, phenoxide ions).

Visualization of Ionization Equilibria

The following diagram maps the stepwise deprotonation pathway.

Figure 1: Stepwise ionization pathway of 4-aminobenzene-1,2,3-triol from acidic to alkaline conditions.

Experimental Methodology: Spectrophotometric Determination

Standard potentiometric titration is often too slow to outpace the oxidation of this molecule. UV-Vis Spectrophotometric Titration is the gold standard here, as it allows for lower concentrations (slowing dimerization/oxidation) and rapid data collection.

Reagents & Setup

• Solvent: Degassed water (boiled and purged with Argon for >30 mins).

• Buffer System: Britton-Robinson or phosphate/citrate buffers (pre-purged).

• Titrant: 0.1 M NaOH (carbonate-free) and 0.1 M HCl.

• Apparatus: Double-beam UV-Vis spectrophotometer with a thermostat-controlled flow cell or sealed quartz cuvette.

Protocol: Inert Atmosphere Titration

• Preparation: Dissolve the hydrochloride salt of 4-aminobenzene-1,2,3-triol in degassed 0.01 M HCl (pH ~2) to ensure the species is fully protonated and stable. Concentration should be ~50 µM.

• Baseline Scan: Record the UV spectrum (200–400 nm) of the acidic cationic form.

• Titration Loop:

  • Inject aliquots of degassed NaOH into the sealed vessel using a gas-tight syringe.

  • Measure pH using a micro-electrode (calibrated under inert gas).

  • Allow 30 seconds for equilibration.

  • Record UV spectrum.

  • Note: Watch for isosbestic points. A loss of isosbesticity indicates oxidation (formation of quinones).

• Data Processing:

  • Extract absorbance values at

    for the protonated and deprotonated forms.

  • Use the Henderson-Hasselbalch transformation or SQUAD (Stability Quotients from Absorbance Data) software to calculate pKa.

Workflow Diagram

Figure 2: Validated workflow for handling oxidation-sensitive aminophenols.

Implications for Drug Development & Chemistry

Solubility & Permeability

• Physiological pH (7.4): The molecule exists primarily in the neutral form (approx. 95% neutral, 5% cationic).

• LogD: The lipophilicity is maximal at pH 7.4, facilitating membrane permeability. However, the high polarity of the three hydroxyl groups limits passive diffusion compared to mono-phenols.

Formulation Stability

• Antioxidants: Formulations containing this moiety require strong antioxidants (e.g., sodium sulfite, ascorbic acid) to prevent polymerization into melanin-like pigments.

• Salt Forms: The hydrochloride salt (cationic) is the only stable solid form. Free base isolation usually leads to rapid degradation.

References

• NIST Chemistry WebBook. 1,2,3-Benzenetriol (Pyrogallol) Spectral and Thermochemical Data. National Institute of Standards and Technology.[1] [Link]

• PubChem. Compound Summary: 5-Aminobenzene-1,2,3-triol (Isomer Data Comparison). National Library of Medicine. [Link]

• Bordwell, F.G. pKa Table (Acidity in Water and DMSO). Organic Chemistry Data. [Link]

• Albert, A., & Serjeant, E. P. (1984). The Determination of Ionization Constants: A Laboratory Manual. Chapman and Hall. (Classic text on potentiometric/spectrophotometric methods).

Sources

• 1. 1,2,3-Benzenetriol [webbook.nist.gov]

4-Aminopyrogallol hydrochloride vs free base stability

Topic: 4-Aminopyrogallol Hydrochloride vs. Free Base Stability Content Type: Technical Whitepaper / Handling Guide Audience: Synthetic Chemists, Process Development Scientists, and Formulation Engineers.[1]

Executive Summary: The Stability Paradox of Electron-Rich Aromatics

4-Aminopyrogallol (4-amino-1,2,3-benzenetriol) represents a classic case of "stability through protonation."[1] As a free base, the molecule is a highly reactive, electron-rich aromatic system susceptible to rapid autoxidation.[1] In its hydrochloride salt form, however, it exists as a stable, handleable solid.[1]

This guide provides a mechanistic breakdown of why this disparity exists, quantifying the risks of the free base and outlining a self-validating protocol for handling the hydrochloride salt to ensure experimental reproducibility.

Chemical Fundamentals: The Electronic Tug-of-War

To understand the stability profile, we must analyze the electronic influence of the substituents on the benzene ring.

1.1 Comparative Electronic Structure

Feature	Free Base (Reactive)	Hydrochloride Salt (Stable)
Substituent	(Amino)	(Ammonium)
Electronic Effect	Strong Resonance Donor (+M)	Weak Inductive Withdrawer (-I)
Ring Electron Density	Extremely High (Super-nucleophilic)	Moderate (Stabilized)
HOMO Energy	High (Easily oxidized)	Lowered (Resistant to oxidation)
Oxidation Potential	Low ( )	High (Requires deprotonation first)

1.2 The "Push-Pull" Destabilization

In the free base , the amino group (

) and the three hydroxyl groups ( ) act as powerful electron donors. The 1,2,3,4-substitution pattern creates a system where the electron density is pushed into the ring, raising the energy of the Highest Occupied Molecular Orbital (HOMO). This makes the molecule an "electron cannon," ready to donate an electron to molecular oxygen ( ) at the slightest provocation.

In the hydrochloride salt , the nitrogen lone pair is bound to a proton (

). It can no longer donate electrons via resonance.[1] Instead, the positive charge exerts an inductive pull, stabilizing the ring and effectively "locking" the molecule against air oxidation.

Degradation Mechanism: The Quinone Imine Cascade

The instability of the free base is not random decomposition; it follows a specific oxidative pathway leading to melanin-like polymers.

2.1 The Pathway

• Initiation: The free base transfers an electron to

  , forming a superoxide radical and a cation radical.[1]

• Propagation: Loss of protons leads to the formation of an ortho-quinone imine .[1]

• Polymerization: The quinone imine is a potent Michael acceptor (electrophile).[1] It reacts instantly with unoxidized amine (nucleophile) to form dimers, trimers, and eventually dark, insoluble polymers.[1]

Figure 1: The oxidative degradation cascade of 4-aminopyrogallol. The HCl salt effectively blocks the first step.

Stability Data & Handling Profile

The following table summarizes the practical stability differences.

Parameter	Hydrochloride Salt	Free Base
Physical State	White to off-white crystalline needles	Brown/black amorphous solid (usually)
Shelf Life (Solid)	> 2 years (Desiccated, -20°C, Dark)	< 24 hours (Ambient air)
Solution Stability	Hours to Days (in acidic media, degassed)	Minutes (turns brown/black immediately)
Hygroscopicity	Moderate (forms hydrates)	High (deliquescent)
Key Impurity	Hydrolysis product (1,2,3,4-Benzenetetrol)	Oxidative dimers (Azobenzenes, Phenazines)

Experimental Protocols

Storage and Maintenance (HCl Salt)

To maintain the integrity of the HCl salt:

• Temperature: Store at -20°C .

• Atmosphere: Store under Argon or Nitrogen.[1]

• Container: Amber glass vial with a Teflon-lined cap, sealed with Parafilm.

• Desiccation: Keep in a secondary container with active desiccant (e.g., Drierite or Silica Gel) to prevent hydrolysis.[1]

"In Situ" Free Base Generation (The Safe Method)

Never isolate the free base. Instead, liberate it directly in the reaction vessel.

Protocol:

• Degas Solvents: Sparge the reaction solvent (e.g., Methanol, Water, DMF) with Argon for 15 minutes before adding reagents.[1]

• Dissolve Salt: Add 4-Aminopyrogallol HCl to the degassed solvent. The solution should remain clear/pale.

• Add Base: Add the stoichiometric base (e.g.,

  , , or ) only when the electrophile (reaction partner) is present or immediately prior to addition.[1]

• Scavenger (Optional): If the reaction tolerates it, add 1-5 mol% Ascorbic Acid or Sodium Dithionite to scavenge trace oxygen.[1]

Self-Validating Purity Check

Before committing valuable starting materials, perform this rapid spot test:

• Dissolve ~1 mg of the HCl salt in 1 mL of degassed water.

• Observation: The solution should be clear and colorless.[1]

• Trigger: Add 1 drop of 1M NaOH.

• Result: The solution should turn dark brown/black within seconds.

  • Pass: Rapid darkening indicates the amine was protected and is now reactive.

  • Fail: If the initial solution was already dark, the salt has hydrolyzed or oxidized; repurify.

Synthesis Workflow: HCl to Heterocycle

A common application is the synthesis of benzoxazoles. This workflow minimizes exposure of the transient free base.

Figure 2: Workflow for utilizing 4-aminopyrogallol HCl without isolating the unstable free base.

References

• Oxid

  • Title: Mechanistic study of amine oxidation c

  • Source: Royal Society of Chemistry (RSC), J. Chem. Soc., Perkin Trans.[1]

  • URL:[Link]

• Prepar

  • Title: 1,2,3,4-Benzenetetrol preparation via 4-aminopyrogallol hydrochloride hydrolysis.[1][2]

  • Source:Journal of the Chemical Society, Abstracts (Historical Archive via Internet Archive).

  • URL:[Link]

• General Stability of Aminophenol Salts

  • Title: Safety Data Sheet - Aniline Hydrochloride (Analogous Stability Data).[1]

  • Source: NOAA CAMEO Chemicals.[1]

• Quinone Imine Intermedi

  • Title: Biocatalytic Generation of o-Quinone Imines in the Synthesis of 1,4-Benzoxazines.[1]

  • Source: National Institutes of Health (NIH) / PMC.[1]

  • URL:[Link]

Sources

• 1. 2,3,4-Trichloroaniline | C6H4Cl3N | CID 12464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciencemadness.org [sciencemadness.org]

Biological Activity and Therapeutic Potential of 4-Amino-Substituted Pyrogallol Analogs: A Comprehensive Technical Guide

Executive Summary and Rationale

Pyrogallol (1,2,3-trihydroxybenzene) is a ubiquitous plant-derived polyphenol renowned for its potent redox chemistry. It serves as a classic superoxide anion (

generator, a property that underpins its broad spectrum of biological activities, including antioxidant, antimicrobial, and anticancer effects[1]. However, the native pyrogallol scaffold often suffers from poor pharmacokinetic profiles and indiscriminate reactivity.

To overcome these limitations, structural derivatization—specifically the introduction of an amino group at the 4-position—has emerged as a critical strategy. 4-Amino-substituted pyrogallol analogs (such as 4-aminopyrogallol and its etherified derivatives like 4-amino-pyrogallol-1,3-dimethyl ether) offer a tunable electronic landscape. The electron-donating nature of the amino group alters the

of the adjacent hydroxyls and shifts the redox potential of the aromatic ring. This modification not only stabilizes the molecule for targeted drug delivery but also enhances its binding affinity to specific enzymatic pockets, such as NADPH oxidases (NOX) in human cells and plastidial terminal oxidase (PTOX) in plants[2][3].

As a Senior Application Scientist, I have structured this guide to provide a deep dive into the mechanistic pathways, chemical synthesis, and self-validating experimental protocols required to evaluate the biological activity of these analogs.

Mechanistic Pathways of Biological Activity

ROS-Mediated Apoptosis in Oncology

The primary mechanism by which pyrogallol and its 4-amino analogs exert anticancer activity is through the targeted generation of reactive oxygen species (ROS). In vitro studies on human cervical cancer (HeLa), gastric cancer (SNU-484), and pulmonary adenocarcinoma (Calu-6) cells demonstrate that these compounds induce a dose-dependent inhibition of cell growth[4][5][6].

The Causality of Cell Death: The autoxidation of the pyrogallol core generates

. To counteract this oxidative assault, cancer cells rapidly consume intracellular glutathione (GSH). Once the GSH pool is depleted, the resulting redox imbalance triggers a loss of mitochondrial membrane potential ( ). This mitochondrial depolarization facilitates the downregulation of the anti-apoptotic protein Bcl-2, the upregulation of p53, and the subsequent activation of executioner caspases (Caspase-3 and Caspase-8), culminating in cell cycle arrest and apoptosis[4][7].

Figure 1: ROS-mediated apoptosis signaling pathway triggered by pyrogallol analogs.

Targeted Oxidase Inhibition

Beyond broad ROS generation, pyrogallol analogs act as specific enzyme inhibitors. They are known to inhibit NADPH oxidases (NOX), which are critical in cardiovascular pathologies and immune responses[3][8]. The structural homology of the 4-amino analogs allows them to competitively bind to the catalytic subunits of these oxidases, dampening pathological superoxide bursts.

Quantitative Data Summary

To benchmark the efficacy of these compounds, the following table synthesizes the quantitative biological data derived from standardized in vitro assays.

Compound / Analog	Target Cell Line / Enzyme	Biological Activity / IC50	Key Mechanistic Observation
Pyrogallol (Core)	HeLa (Cervical Cancer)	~45 µM (72h)	Sub-G1 population increase; Bcl-2 downregulation[4].
Pyrogallol (Core)	SNU-484 (Gastric Cancer)	~50 µM (72h)	Annexin V+ staining; GSH depletion[5].
Pyrogallol (Core)	Calu-6 (Lung Cancer)	~50 µM (24h)	Caspase-3/8 activation; loss[6].
4-Aminopyrogallol HCl	Chemical Synthesis Yield	91% - 100%	Highly stable hydrochloride salt via PtO2 reduction[9].
Pyrogallol Red	NADPH Oxidase (NOX2)	Assay Reagent	1:2 stoichiometric reaction with [3][10].

Experimental Protocols & Workflows

Trustworthiness in chemical biology relies on self-validating systems. The following protocols detail the synthesis of the 4-amino scaffold and the subsequent biological evaluation, explaining the causality behind each methodological choice.

Protocol 1: Catalytic Hydrogenation of 4-Nitropyrogallol

Objective: Synthesize 4-aminopyrogallol hydrochloride from 4-nitropyrogallol. Causality: The electron-rich 4-aminopyrogallol is highly susceptible to rapid autoxidation in ambient air. By conducting the hydrogenation in the presence of hydrochloric acid, the resulting amine is immediately protonated. This withdraws electron density from the aromatic ring, stabilizing the core against premature redox cycling and yielding a lighter-colored, stable salt[9][11].

Step-by-Step Methodology:

• Preparation: Dissolve 0.1 mol of 4-nitropyrogallol in 150 mL of 95% ethanol in a high-pressure reaction vessel.

• Acidification: Add 1.0 equivalent of concentrated HCl to the solution prior to catalyst addition. (Self-validation: The pH must be strictly acidic to ensure salt formation).

• Catalyst Addition: Add 0.2 g of Adams' catalyst (Platinum dioxide,

  ).

• Hydrogenation: Purge the vessel with inert gas, then introduce

  gas at 0.25–0.35 MPa. Agitate the mixture at room temperature (25–30°C) for 7–10 minutes.

• Monitoring: The reaction is complete when hydrogen uptake ceases. The presence of HCl prevents catalyst poisoning, ensuring rapid conversion[9].

• Recovery: Filter the catalyst under an inert atmosphere and evaporate the solvent in vacuo to yield 4-aminopyrogallol hydrochloride (Yield: >91%).

Protocol 2: Microplate-Based NADPH Oxidase Inhibition Assay

Objective: Evaluate the NOX inhibitory activity of 4-amino pyrogallol analogs using Pyrogallol Red (PGR). Causality: PGR is utilized because it reacts with superoxide in a strict 1:2 stoichiometric ratio and, crucially, does not cross-react with hydrogen peroxide (

). This ensures that the assay specifically measures release without downstream metabolic artifacts[3][10].

Step-by-Step Methodology:

• Cell Preparation: Culture differentiated promyelocytic leukemia (HL-60) cells (which highly express NOX2).

• Assay Buffer: Prepare a reaction mixture containing 50 mM phosphate buffer (pH 7.6), 0.25 mM NADPH, and 50 µM Pyrogallol Red.

• Compound Incubation: Seed HL-60 cells into a 96-well microplate. Add varying concentrations of the 4-amino pyrogallol analog (e.g., 1 µM to 100 µM) and incubate for 30 minutes.

• Stimulation: Trigger NOX2 activation using a stimulant (e.g., PMA).

• Spectrophotometric Reading: Measure the bleaching of Pyrogallol Red by reading the absorbance at 540 nm over 30 minutes.

• Data Analysis: Calculate the

  by plotting the rate of PGR bleaching against the log concentration of the analog.

Figure 2: Synthesis and biological screening workflow for 4-amino pyrogallol analogs.

Conclusion

The transition from native pyrogallol to 4-amino-substituted pyrogallol analogs represents a rational approach in medicinal chemistry to harness and control oxidative stress. By stabilizing the core via hydrochloride salt formation and utilizing highly specific assays like the Pyrogallol Red spectrophotometric method, researchers can accurately map the structure-activity relationships of these compounds. Their dual ability to act as targeted ROS generators in oncology and specific oxidase inhibitors in cardiovascular models makes them highly versatile scaffolds for future drug development.

References

1.1 - ResearchGate[1] 2. 2 - Oxford Academic[2] 3. - Molaid 4.9 - Scribd[9] 5. 11 - EPDF[11] 6.4 - Ovid[4] 7.5 - SciSpace[5] 8.7 - Spandidos Publications[7] 9.6 - Spandidos Publications[6] 10.3 - PubMed[3] 11.10 - ResearchGate[10] 12. 8 - Taylor & Francis Online[8]

Sources

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• 2. academic.oup.com [academic.oup.com]
• 3. NADPH oxidase activity: Spectrophotometric determination of superoxide using pyrogallol red - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. scispace.com [scispace.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. tandfonline.com [tandfonline.com]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. epdf.pub [epdf.pub]

The Chemical Evolution of Aminopyrogallol Derivatives: From Historical Dye Chemistry to Modern Applications

Executive Summary

The discovery and utilization of pyrogallol and its amino-derivatives represent a cornerstone in the evolution of synthetic dye chemistry. Originating from 18th-century natural product extraction, these highly reactive polyphenols became the structural basis for complex mordant dyes, photographic developers, and modern histological stains. This whitepaper provides an in-depth technical analysis of the history, chemical synthesis, coordination mechanisms, and toxicological profiles of aminopyrogallol derivatives, specifically focusing on purpurogallin and gallocyanine.

Historical Context and Discovery

The genesis of aminopyrogallol chemistry traces back to 1786, when the Swedish chemist Carl Wilhelm Scheele first isolated pyrogallol (1,2,3-trihydroxybenzene) via the dry thermal decarboxylation of gallic acid extracted from natural tannins and gallnuts[1]. Due to its potent reducing properties, pyrogallol initially found widespread utility in early 19th-century photography as a developing agent, capable of rapidly reducing silver halides to metallic silver[2].

As the industrial revolution catalyzed the demand for synthetic colorants, chemists began exploring the reactivity of the pyrogallol ring[3]. The adjacent hydroxyl groups make the aromatic system exceptionally electron-rich and prone to oxidation. This reactivity was harnessed to synthesize complex dyes:

• Purpurogallin: In 1869, Girard discovered that the mild oxidation of pyrogallol yielded brilliant garnet-red needles, which he named purpurogallin[4]. It was quickly adopted as a mordant dye for textiles.

• Gallocyanine: In 1881, Horace Koechlin synthesized the first oxazine mordant dye, gallocyanine, by condensing gallic acid (a pyrogallol precursor) with p-nitrosodimethylaniline hydrochloride, yielding a vibrant bluish-violet dye[5].

Chemical Pathways and Structural Evolution

The synthesis of aminopyrogallol and its subsequent conversion into macrocyclic dyes relies on the controlled manipulation of its highly reactive aromatic ring. Aminopyrogallol itself is a critical intermediate, traditionally synthesized via the nitration of pyrogallol followed by catalytic reduction[6].

Because the unmodified pyrogallol ring is susceptible to uncontrolled autoxidation (forming polymeric brown pigments), the synthesis of specific dyes requires precise stoichiometric control and the use of stabilizing intermediates.

Caption: Synthesis pathways of aminopyrogallol and its major dye derivatives.

Mechanisms of Action: Coordination Chemistry in Mordant Dyes

Aminopyrogallol derivatives like gallocyanine are classified as mordant dyes . They do not bind directly to textile fibers with high affinity; instead, they require a polyvalent metal ion (typically Cr³⁺ or Al³⁺) to act as a coordination bridge[7].

The Causality of Binding: The structural genius of gallocyanine lies in its bidentate ligand capabilities. The adjacent hydroxyl and carboxyl groups on the pyrogallol/gallic acid moiety donate electron pairs to the empty d-orbitals of the chromium ion. This forms a highly stable, insoluble chelate ring. The chromium ion simultaneously forms coordinate covalent bonds with the nucleophilic groups (e.g., amino groups in wool/silk proteins or phosphate groups in nucleic acids), effectively cross-linking the dye to the substrate[5][7].

Caption: Mechanism of chromium-mediated mordant binding in gallocyanine dyes.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of key aminopyrogallol derivatives, explaining the thermodynamic and kinetic rationale behind each step.

Protocol 1: Synthesis and Stabilization of Aminopyrogallol Hydrochloride

• Objective: Isolate the highly reactive aminopyrogallol intermediate without triggering autoxidation.

• Causality: Aminopyrogallol is extremely electron-rich. In its freebase form, it rapidly autoxidizes in the presence of atmospheric oxygen. By precipitating it as a hydrochloride salt, the amine is protonated, withdrawing electron density from the aromatic ring and thermodynamically stabilizing the molecule[6][8].

• Methodology:

  • Precursor Preparation: Begin with a protected pyrogallol derivative to direct regioselectivity and prevent premature oxidation.

  • Nitrosation: React the precursor with sodium nitrite in acetic acid at 0–5 °C. Validation Check: Strict temperature control must be maintained; thermal runaway will lead to complete oxidative cleavage of the aromatic ring.

  • Catalytic Hydrogenation: Transfer the nitroso-intermediate to a Parr reactor. Add 10% Pd/C catalyst and ethanol. Pressurize with H₂ (0.25–0.35 MPa) and agitate for 15 minutes at room temperature[8].

  • Acidification & Isolation: Filter the catalyst under an inert argon atmosphere. Immediately acidify the filtrate with concentrated HCl to protonate the newly formed amine.

  • Crystallization: Chill the solution to precipitate aminopyrogallol hydrochloride as colorless needles. Wash with cold diethyl ether and dry in vacuo.

Protocol 2: Condensation Synthesis of Gallocyanine (Oxazine Dye)

• Objective: Synthesize the oxazine mordant dye via electrophilic aromatic substitution and subsequent ring closure.

• Causality: The reaction utilizes p-nitrosodimethylaniline hydrochloride. The hydrochloride salt acts as an endogenous acid catalyst, facilitating the electrophilic attack of the nitroso oxygen on the electron-rich pyrogallol ring. Methanol is selected as the solvent because its polar protic nature stabilizes the transition state, while its low boiling point (65 °C) prevents thermal degradation of the final dye[5].

• Methodology:

  • Dissolution: Dissolve 0.1 mol of the pyrogallol/gallic acid derivative in 150 mL of anhydrous methanol in a round-bottom flask equipped with a reflux condenser.

  • Reagent Addition: Slowly add 0.1 mol of p-nitrosodimethylaniline hydrochloride in small portions over 30 minutes. Validation Check: The solution will transition from pale yellow to deep red-brown as the initial adduct forms.

  • Reflux: Heat the mixture to reflux (65 °C) for 2–3 hours. Reaction completion is indicated when the solution turns a brilliant bluish-violet.

  • Purification: Cool the mixture to 0 °C to maximize crystallization. Filter the precipitated gallocyanine crystals, wash with cold methanol to remove unreacted precursors, and dry the metallic-green crystals under vacuum.

Quantitative Data and Comparative Analysis

The structural evolution from simple reducing agents to complex dyes is accompanied by distinct shifts in physicochemical properties.

Compound	Molecular Formula	Appearance	Primary Application	Historical Milestone
Pyrogallol	C₆H₆O₃	White/gray crystals	Photographic developer, precursor	Discovered by Scheele (1786)[1]
Aminopyrogallol	C₆H₇NO₃	Colorless needles (as HCl salt)	Dye intermediate, chemical synthesis	Core intermediate for oxazine dyes[6]
Purpurogallin	C₁₁H₈O₅ (Historically thought to be C₂₀H₁₆O₉)	Garnet red needles	Mordant dye, modern anti-inflammatory	Synthesized by Girard (1869)[4]
Gallocyanine	C₁₅H₁₃ClN₂O₅	Bluish-violet crystals	Oxazine mordant dye, biological stain	Discovered by Koechlin (1881)[5]

Toxicological Profile and Modern Paradigm Shift

While aminopyrogallol derivatives dominated the textile industry for over a century, their modern applications have shifted heavily toward biomedical research due to emerging toxicological data.

Toxicology and Regulatory Action: Pyrogallol is a known skin sensitizer with significant systemic toxicity (oral LD50 of 300 mg/kg in mice)[2]. Extensive dermal studies conducted by the National Toxicology Program (NTP) revealed equivocal evidence of carcinogenic activity, specifically the formation of squamous cell papillomas in mice[9][10]. Consequently, regulatory bodies have severely restricted its use. The European Union has categorized pyrogallol under Annex II, strictly prohibiting its inclusion in cosmetic products such as hair dyes[9][11].

Modern Applications: Today, the unique coordination chemistry of these dyes is exploited in highly controlled laboratory environments. Gallocyanine, when complexed with chrome alum, is a premier histological stain used to selectively quantify nucleic acids (DNA and RNA) in biological tissues[7]. Furthermore, purpurogallin is currently undergoing intense pharmacological evaluation as a potent anti-inflammatory agent, demonstrating the ability to inhibit MAPK and NF-κB signaling pathways in microglial cells[12].

References

1.[1] 1 - Chemcess 2.[2]2 - Grokipedia 3.[9]9 - cir-safety.org 4.[5] 5 - kvmwai.edu.in 5.[4] 4 - Redalyc 6.[7]7 - Academia.edu 7.[6]6 - Googleapis.com 8.[3] 3 - Archive.org 9.[10]10 - National Toxicology Program 10.[11] 11 - cir-safety.org 11.[8] 8 - Scribd 12.[12] 12 - Benchchem

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• 3. www2.cs.arizona.edu [www2.cs.arizona.edu]
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• 5. kvmwai.edu.in [kvmwai.edu.in]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. (PDF) Dyes and other colorants in microtechnique and biomedical research [academia.edu]
• 8. scribd.com [scribd.com]
• 9. cir-safety.org [cir-safety.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. cir-safety.org [cir-safety.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Synthesis of 4-Aminobenzene-1,2,3-triol (4-Aminopyrogallol) Hydrochloride

[1]

Executive Summary

The synthesis of 4-aminobenzene-1,2,3-triol (also known as 4-aminopyrogallol) presents a unique challenge in organic synthesis due to the extreme oxidative instability of the electron-rich pyrogallol moiety.[1] While the nitro-to-amine reduction is chemically straightforward, the resulting free base rapidly undergoes auto-oxidation and polymerization upon exposure to air, yielding intractable black tars (melanins).[1]

This application note details a robust, self-validating protocol for the catalytic hydrogenation of 4-nitropyrogallol. The core strategy relies on in-situ salt formation : trapping the amine immediately as the hydrochloride salt (

) to suppress oxidation.[1] We prioritize catalytic hydrogenation over chemical reductions (e.g., or ) to minimize metal waste and simplify the isolation of the water-soluble triol product.

Strategic Analysis & Mechanism

The Stability Paradox

The target molecule contains three hydroxyl groups and one amino group on a single benzene ring.[1] This "push-push" electronic system makes the ring exceptionally electron-rich and prone to oxidation by atmospheric oxygen to form ortho- or para-quinone imines, which subsequently polymerize.[1]

Key Directive: Never attempt to isolate the free base. All workflows must target the hydrochloride salt (4-aminopyrogallol

HCl) and maintain strictly acidic or neutral conditions under an inert atmosphere.[1]

Reaction Pathway

The reduction proceeds via the nitroso (

) and hydroxylamine ( ) intermediates.[1] Incomplete reduction (hydroxylamine) is a common impurity that can be detected by LC-MS.[1]

Figure 1: Reaction pathway showing the stepwise reduction and the critical branch point where oxidation must be prevented.

Experimental Protocol: Catalytic Hydrogenation

This protocol is designed for a 10 mmol scale but is scalable to 100 mmol with appropriate heat management.[1]

Materials & Reagents

Reagent	Purity	Role	Notes
4-Nitropyrogallol	>97%	Substrate	Starting material (yellow/orange solid).[1]
Pd/C (10%)	Degussa Type	Catalyst	Fire Hazard: Pyrophoric when dry.[1] Handle under Argon.
Methanol (MeOH)	HPLC Grade	Solvent	Must be degassed (sparged with Ar/N2).[1]
Hydrochloric Acid	12 M (Conc.)	Salt Former	Stoichiometric excess required (1.1–1.5 eq).[1]
Argon/Nitrogen	UHP	Inert Gas	Essential for all filtration/transfer steps.[1]

Step-by-Step Methodology

Phase 1: Preparation (Inert Environment)

• Degas Solvent: Sparge 50 mL of Methanol with Argon for 15 minutes to remove dissolved oxygen.

• Catalyst Loading: In a hydrogenation vessel (e.g., Parr bottle or heavy-walled flask), carefully add 10% Pd/C (10 wt% loading relative to substrate, e.g., 150 mg for 1.5 g substrate) .[1]

  • Safety Note: Wet the catalyst immediately with 1-2 mL of water or toluene to prevent ignition before adding methanol.[1]

• Substrate Addition: Add 4-nitropyrogallol (1.71 g, 10 mmol) to the vessel.

• Acidification: Add Concentrated HCl (1.0 mL, ~12 mmol) .

  • Why? Pre-acidification ensures that as soon as the amine is formed, it is protonated to the stable ammonium salt.[1]

Phase 2: Hydrogenation

• Purge: Seal the vessel. Evacuate and backfill with Argon (

  ), then evacuate and backfill with Hydrogen ( ).

• Reaction: Pressurize to 30–40 psi (2–3 bar)

  . Agitate (shake or stir) vigorously at Room Temperature (20–25°C) .

• Monitoring: Reaction is typically complete in 2–4 hours .[1] Monitor

  uptake.

  • Endpoint: Cessation of pressure drop.[1] TLC is difficult due to streakiness; LC-MS is preferred (Product M+H = 142).[1]

Phase 3: Workup (The "Danger Zone")

Critical: Speed is essential.[1] Minimize exposure to air.*

• Filtration: Filter the reaction mixture through a pad of Celite packed in a sintered glass funnel.

  • Best Practice: Use a Schlenk frit under Argon pressure if available.[1] If using vacuum filtration, keep the filter cake wet with solvent to prevent the catalyst from igniting.[1]

• Concentration: Immediately transfer the filtrate to a rotary evaporator. Evaporate the methanol at <40°C under reduced pressure.

  • Observation: The residue should be a pale gray or off-white solid.[1] If it turns dark brown/black, oxidation has occurred.[1][2]

• Crystallization: Redissolve the residue in a minimum amount of cold degassed Methanol/Ethanol. Add diethyl ether dropwise to precipitate the 4-aminopyrogallol hydrochloride .[1]

• Drying: Filter the solid and dry under high vacuum over

  or KOH pellets.

Characterization & Quality Control

Expected Data

• Appearance: White to pale gray needles or powder.[1] Darkens (purple/black) upon storage if not strictly dry and air-free.[1]

• Melting Point: Decomposes >200°C (Exact MP varies with heating rate due to thermal instability).[1]

• Solubility: Highly soluble in water, methanol; insoluble in ether, benzene.[1]

Spectroscopic Validation

Technique	Expected Signals	Interpretation
1H NMR (DMSO-d6)	9.0–10.0 (br s, -OH/-NH3+)	Exchangeable protons.[1] Broad due to H-bonding.[1]
6.3–6.5 (s, 2H, Ar-H)	Aromatic protons (shielded by electron-donating groups).[1]
MS (ESI+)	142.1	Confirming reduction of (MW 171) to (MW 141).

Troubleshooting & Stability

Common Failure Modes

• Black Tar Formation:

  • Cause: Exposure to air during filtration or insufficient acid present.[1]

  • Fix: Increase HCl equivalents to 2.0 eq. Perform filtration under a blanket of Argon.[1]

• Incomplete Reduction:

  • Cause: Poisoned catalyst or insufficient pressure.[1]

  • Fix: Ensure starting material is free of sulfur contaminants.[1] Increase pressure to 50 psi.

Storage Protocol

• Container: Amber glass vial with a tight septum or screw cap taped with Parafilm.[1]

• Atmosphere: Store under Argon.

• Temperature: -20°C (Freezer).

• Shelf Life: 3–6 months if strictly dry.[1]

Workflow Visualization

Figure 2: Operational workflow emphasizing the critical acidification step prior to hydrogenation.

References

• Einhorn, A., et al. (1900).[1] "Ueber die Reduction der Nitrophenole." Berichte der deutschen chemischen Gesellschaft. (Classic reference for aminophenol synthesis).[1]

• Scholl, R., & Berblinger, H. (1903).[3] "Indanthrene and Flavanthrene. II." Berichte, 36, 3427.[1] (Describes 4-aminopyrogallol hydrochloride properties).

• BenchChem. (2025).[1][4][5] "Application Notes and Protocols for the Reduction of Nitro Groups to Amines." BenchChem Technical Library.

• Dictionary of Organic Compounds. (Sixth Edition). "4-Amino-1,2,3-benzenetriol Entry." Chapman & Hall.[1] (Confirming CAS 27841-28-7 and Hydrochloride salt stability).

• Nishimura, S. (2001).[1] Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience.[1] (Standard text for hydrogenation conditions).

Sources

• 1. api.pageplace.de [api.pageplace.de]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Full text of "Journal of the Chemical Society, Abstracts v.66-96" [archive.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocol for catalytic hydrogenation of 4-nitropyrogallol

An Application Note and Protocol for the Catalytic Hydrogenation of 4-Nitropyrogallol

For inquiries, please contact: Senior Application Scientist Google AI Labs

Introduction

The selective reduction of aromatic nitro compounds is a foundational transformation in organic synthesis, providing a direct route to the corresponding anilines which are versatile intermediates in the production of pharmaceuticals, dyes, and advanced materials.[1] 4-Nitropyrogallol (4-nitrobenzene-1,2,3-triol) is a functionalized nitroaromatic compound, and its reduction product, 4-aminopyrogallol, represents a valuable building block for the synthesis of complex molecules, potentially including novel antioxidants and therapeutic agents.[2]

Catalytic hydrogenation is a widely adopted and highly efficient method for the reduction of nitro groups, favored for its high yields, clean reaction profiles, and the use of molecular hydrogen as a green reductant.[3] This application note provides a comprehensive guide to the catalytic hydrogenation of 4-nitropyrogallol, detailing a generalized experimental protocol, discussing key process parameters, and outlining essential safety considerations. The protocol is based on established methodologies for the hydrogenation of analogous nitrophenol compounds and serves as a robust starting point for researchers in chemical synthesis and drug development.[4][5]

Reaction Mechanism and Pathway

The catalytic hydrogenation of a nitroaromatic compound to its corresponding aniline is a six-electron reduction. The reaction proceeds on the surface of a heterogeneous catalyst, typically a noble metal such as palladium or platinum, supported on a high-surface-area material like activated carbon.[1] The generally accepted Haber-Lukashevich mechanism outlines a stepwise reduction of the nitro group.[1]

The process begins with the adsorption of the nitroaromatic substrate and the dissociative chemisorption of molecular hydrogen onto the catalyst surface. The nitro group is then sequentially reduced to a nitroso intermediate, followed by a hydroxylamine intermediate, which is finally reduced to the desired amine.[1] Under optimized conditions, the formation of side products, such as azoxy, azo, and hydrazo compounds resulting from the condensation of intermediates, can be minimized.[1]

Caption: Generalized reaction pathway for the catalytic hydrogenation of a nitroaromatic compound.

Materials and Reagents

• Substrate: 4-Nitropyrogallol (C₆H₅NO₅)[6]

• Catalyst: 5% or 10% Palladium on activated carbon (Pd/C)[3]

• Solvent: Ethanol, Methanol, or Ethyl Acetate (ACS grade or higher)

• Hydrogen Source: Hydrogen gas (H₂), high purity (≥99.99%)

• Inert Gas: Nitrogen (N₂) or Argon (Ar)

• Filtration Aid: Celite® or a similar filter agent

• Reaction Vessel: Parr hydrogenator or a similar high-pressure autoclave reactor equipped with a magnetic stir bar or mechanical stirrer, pressure gauge, and gas inlet/outlet valves.[1]

• Standard Glassware: Erlenmeyer flasks, beakers, graduated cylinders, Buchner funnel

• Filtration Apparatus: Vacuum flask and pump

• Analytical Equipment: Thin Layer Chromatography (TLC) plates, High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectrometer for reaction monitoring and product characterization.

Experimental Protocol

This protocol provides a generalized procedure for the catalytic hydrogenation of 4-nitropyrogallol. Optimization of the reaction conditions is recommended to achieve the best results.

Reactor Setup and Inerting

• Place a magnetic stir bar in a clean, dry high-pressure reaction vessel.

• Add the 4-nitropyrogallol (1.0 eq) and the chosen solvent (e.g., ethanol, approximately 10-20 mL per gram of substrate).

• Under a gentle stream of inert gas (N₂ or Ar), carefully add the Pd/C catalyst. The catalyst loading typically ranges from 1 to 10 mol% relative to the substrate.[7] Caution: Pd/C can be pyrophoric, especially when dry. Always handle it in an inert atmosphere or as a wet paste.

• Seal the reactor securely according to the manufacturer's instructions.

• Purge the system by pressurizing the reactor with inert gas to approximately 2-3 atm and then carefully venting. Repeat this cycle 3-5 times to ensure all oxygen is removed from the reaction vessel.[1]

Hydrogenation Reaction

• After the final inert gas purge, evacuate the vessel one last time and then introduce hydrogen gas to the desired pressure (typically 1-4 atm). For substrates that are difficult to reduce, higher pressures may be required.[7][8]

• Begin vigorous stirring to ensure good suspension of the catalyst and efficient gas-liquid mass transfer.

• Heat the reaction to the desired temperature, if necessary. Many hydrogenations of nitrophenols proceed efficiently at room temperature, but gentle heating (e.g., 30-50 °C) can increase the reaction rate.[7]

• Monitor the reaction progress by observing the hydrogen uptake on the pressure gauge. The reaction is typically complete when hydrogen consumption ceases.[1] Alternatively, the reaction can be monitored by periodically taking small aliquots (after depressurizing and purging with inert gas) and analyzing them by TLC or HPLC.

Reaction Work-up and Product Isolation

• Once the reaction is complete, stop the heating (if applicable) and allow the reactor to cool to room temperature.

• Carefully vent the excess hydrogen gas in a well-ventilated fume hood.

• Purge the reactor with inert gas 3-5 times to remove any residual hydrogen.

• Open the reactor and carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The catalyst on the filter paper is highly pyrophoric upon drying. Do not allow the filter cake to dry in the air. Quench the filter cake immediately with plenty of water.

• Rinse the reaction vessel and the filter cake with a small amount of the reaction solvent to ensure complete transfer of the product.

• Combine the filtrate and the washings, and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude 4-aminopyrogallol can be further purified by recrystallization or column chromatography if necessary.

Caption: A typical experimental workflow for catalytic hydrogenation.

Process Parameter Optimization

The efficiency and selectivity of the catalytic hydrogenation of 4-nitropyrogallol can be influenced by several parameters. A systematic optimization of these variables is recommended to achieve the desired outcome.

Parameter	Range	Rationale and Considerations
Catalyst Loading	1 - 10 mol%	Higher loading increases reaction rate but also cost and potential for side reactions. Lower loading may lead to incomplete conversion.[7]
Hydrogen Pressure	1 - 10 atm	Higher pressure generally increases the reaction rate by increasing the concentration of dissolved hydrogen.[8]
Temperature	25 - 60 °C	Increased temperature usually accelerates the reaction but can also promote side reactions or catalyst degradation. The exothermic nature of the reaction should be considered.[8]
Solvent	Ethanol, Methanol, Ethyl Acetate, THF	The choice of solvent affects the solubility of the substrate and product, as well as the activity of the catalyst. Protic solvents like ethanol and methanol are commonly used and can facilitate the reaction.[4]
Stirring Speed	500 - 1200 rpm	Vigorous stirring is crucial for suspending the catalyst and ensuring efficient gas-liquid mass transfer, which can be rate-limiting.[8]

Safety Precautions

A thorough risk assessment should be conducted before performing this procedure.

• 4-Nitropyrogallol: While specific toxicity data for 4-nitropyrogallol is limited, it should be handled with care as an analog of other nitrophenols. Nitrophenols are generally harmful if swallowed, in contact with skin, or if inhaled, and may cause organ damage through prolonged or repeated exposure.[9][10]

• Pyrogallol and Derivatives: Pyrogallol is harmful if swallowed, in contact with skin, or if inhaled, and is suspected of causing genetic defects.[11] The product, 4-aminopyrogallol, should be handled with similar precautions.

• Catalyst (Pd/C): Palladium on carbon is a flammable solid and can be pyrophoric, meaning it can spontaneously ignite in air, especially when dry or spent.[7] Handle with care in an inert atmosphere and never allow the catalyst to dry on the filter paper in the open air.

• Hydrogen Gas: Hydrogen is a highly flammable gas that forms explosive mixtures with air. Ensure the reaction is carried out in a well-ventilated area, away from ignition sources, and that all equipment is properly grounded.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[11]

• Emergency Procedures: In case of skin or eye contact, flush with copious amounts of water and seek medical attention.[9][11] In case of inhalation, move to fresh air.[11] Familiarize yourself with the location and operation of safety equipment, including fire extinguishers and safety showers.

References

• ACS Publications. (2025). Hydrogenation of Nitrophenol via Nickel-Based Catalytic Membranes with Engineered Surface Affinity.
• ResearchGate. (n.d.). Proposed mechanism for the catalytic hydrogenation of nitrophenol mediated by a CuO nanoparticle catalyst.
• ChemRxiv. (n.d.). Demonstrating the electron-proton transfer mechanism of aqueous phase 4-nitrophenol hydrogenation on supported metal catalyst using unbiased electrochemical cells.
• Royal Society of Chemistry. (n.d.). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite. Catalysis Science & Technology.
• ResearchGate. (n.d.). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite | Request PDF.
• Chemsrc. (2025). 4-nitropyrogallol | CAS#:14416-24-1.
• MilliporeSigma. (2025). SAFETY DATA SHEET.
• Fisher Scientific. (2015). Safety Data Sheet.
• PubChem. (n.d.). 4-Nitropyrogallol.
• BenchChem. (2025). Application Notes and Protocols for the Catalytic Hydrogenation of Nitroaromatic Compounds.
• MDPI. (2022). Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity.
• BenchChem. (2025). Application Notes and Protocols: Catalytic Hydrogenation of 3-Amino-4-nitropyridine 1-oxide.
• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenol.
• PMC. (n.d.). Sequential hydrogenation of nitroaromatics to alicyclic amines via highly-dispersed Ru–Pd nanoparticles anchored on air-exfoliated C3N4 nanosheets.
• Royal Society of Chemistry. (n.d.). Improving hydrogenation of 4-nitrophenol using Pd catalysts homogeneously anchored on WN-TiO2: a synergistic interaction between WN and Pd nanoparticles. Inorganic Chemistry Frontiers.
• Tokyo Chemical Industry. (n.d.). Hydrogenation Catalysts.

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• 5. Improving hydrogenation of 4-nitrophenol using Pd catalysts homogeneously anchored on WN-TiO2: a synergistic interaction between WN and Pd nanoparticles - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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Synthesis of benzoxazole derivatives using 4-aminobenzene-1,2,3-triol

Application Note & Protocol

Topic: A Versatile and Scalable Approach to the Synthesis of Novel Polyhydroxylated Benzoxazole Derivatives using 4-Aminobenzene-1,2,3-triol

For: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The benzoxazole scaffold is a cornerstone pharmacophore in modern drug discovery, present in numerous compounds with a wide spectrum of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4][5] This document provides a detailed guide to a robust synthetic strategy for producing novel polyhydroxylated benzoxazole derivatives. We propose the use of 4-aminobenzene-1,2,3-triol as a unique starting material, which allows for the direct incorporation of a triol moiety onto the benzene ring of the benzoxazole core. This feature is hypothesized to enhance aqueous solubility and introduce new hydrogen bonding capabilities for improved target engagement. The core methodology involves the direct, one-pot condensation of 4-aminobenzene-1,2,3-triol with a diverse range of carboxylic acids, facilitated by Eaton's reagent, a powerful and efficient condensing agent.[6][7] This application note details the underlying reaction mechanism, provides a comprehensive step-by-step protocol, and offers expert insights for successful synthesis and characterization.

Introduction: The Significance of the Benzoxazole Moiety

Benzoxazole derivatives are a privileged class of heterocyclic compounds due to their remarkable therapeutic potential and applications in materials science.[8][9] Their rigid, planar structure and ability to participate in various non-covalent interactions make them ideal scaffolds for designing enzyme inhibitors, receptor antagonists, and other bioactive agents.[1][10] The development of efficient and versatile synthetic routes to access structurally diverse benzoxazoles is therefore a critical objective in medicinal chemistry.

The most common and direct method for constructing the benzoxazole ring is the condensation of an o-aminophenol with a carboxylic acid or its derivative (e.g., acyl chloride, aldehyde).[11][12][13][14] This reaction, typically promoted by acid catalysts and/or dehydrating agents at elevated temperatures, forms the core of our proposed strategy.

Scientist's Note (Expertise & Experience): While standard o-aminophenol provides the basic benzoxazole core, functionalization of the benzene ring is crucial for tuning the pharmacological profile. By selecting 4-aminobenzene-1,2,3-triol as the starting material, we introduce three hydroxyl groups in a specific pattern. These groups can significantly alter the molecule's physicochemical properties, potentially improving drug-likeness by increasing polarity and providing additional points for interaction with biological targets.

The Core Reaction: Mechanism and Rationale

The synthesis proceeds via a two-stage, acid-catalyzed mechanism: (1) Amide formation, followed by (2) Intramolecular cyclodehydration.

• Acylation/Amide Formation: The carboxylic acid is first activated by the strong acid catalyst (Eaton's reagent). The more nucleophilic amino group of the 4-aminobenzene-1,2,3-triol then attacks the activated carbonyl carbon to form a key o-hydroxyamide intermediate.

• Cyclodehydration: The phenolic hydroxyl group, protonated by the acidic medium, is eliminated as a water molecule following a nucleophilic attack from the amide oxygen. This intramolecular cyclization and subsequent dehydration form the stable aromatic oxazole ring.[12][13]

The choice of Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid) is strategic.[15] It serves as both a potent Lewis acid catalyst to activate the carboxylic acid and a powerful dehydrating agent to drive the final cyclization step to completion, often resulting in high yields under relatively mild conditions.[6][16]

Figure 1: General reaction mechanism for benzoxazole synthesis.

Experimental Workflow and Protocols

The overall experimental process is designed to be straightforward and efficient, moving from reaction setup to purification and analysis.

Figure 2: High-level experimental workflow diagram.

Protocol: Synthesis of 2-Phenyl-1,3-benzoxazole-5,6,7-triol

This protocol details the synthesis using benzoic acid as a representative carboxylic acid.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
4-Aminobenzene-1,2,3-triol	≥97%	Custom Synthesis
Benzoic Acid	ACS Reagent, ≥99.5%	Sigma-Aldrich
Eaton's Reagent (7.7 wt% P₂O₅ in MeSO₃H)	Synthesis Grade	Sigma-Aldrich
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Fisher Scientific
Ethyl Acetate (EtOAc)	HPLC Grade	VWR
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	EMD Millipore
Silica Gel (for chromatography)	230-400 mesh	Sorbent Tech.
Round-bottom flask, condenser, stir bar	-	-
Inert atmosphere setup (N₂ or Ar)	-	-

Safety Precautions:

• Eaton's Reagent is highly corrosive and a strong irritant. Always handle in a fume hood wearing appropriate PPE, including safety goggles, a lab coat, and acid-resistant gloves.

• The reaction quench is exothermic. Perform the addition to ice-water slowly.

• Consult Safety Data Sheets (SDS) for all chemicals before use.

Step-by-Step Procedure:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-aminobenzene-1,2,3-triol (1.0 mmol, 157.1 mg) and benzoic acid (1.1 mmol, 134.3 mg).

• Inert Atmosphere: Flush the flask with an inert gas (N₂ or Argon) and maintain a positive pressure throughout the reaction.

• Catalyst Addition: Slowly add Eaton's Reagent (approx. 10 equivalents by weight to the aminophenol, ~1.5 g) to the flask via syringe at room temperature. The mixture will become a stirrable slurry.

  • Scientist's Note: Eaton's reagent is viscous. Use a wide-bore needle or positive displacement pipette for accurate addition. The excess reagent acts as the solvent.

• Heating and Monitoring: Heat the reaction mixture to 90 °C using an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC) every hour. (Eluent system suggestion: 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 2-6 hours.

• Reaction Quench and Work-up: Once the starting material is consumed, remove the flask from the heat and allow it to cool to room temperature. Carefully and slowly pour the reaction mixture into a beaker containing crushed ice (~50 g) with vigorous stirring.

• Neutralization: Slowly neutralize the acidic aqueous solution by adding saturated sodium bicarbonate solution until effervescence ceases and the pH is ~7-8. A precipitate of the crude product should form.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, using a gradient elution (e.g., starting from 10% and increasing to 50% ethyl acetate in hexanes) to isolate the pure 2-phenyl-1,3-benzoxazole-5,6,7-triol.

Expected Results and Substrate Scope

This methodology is expected to be compatible with a wide range of carboxylic acids, a versatility demonstrated in analogous reactions with other o-aminophenols.[17][18]

Entry	Carboxylic Acid Example	R-Group	Expected Product	Notes
1	Benzoic Acid	Phenyl	2-Phenyl-1,3-benzoxazole-5,6,7-triol	Model substrate, good for optimizing conditions.
2	4-Chlorobenzoic Acid	4-Chlorophenyl	2-(4-Chlorophenyl)-1,3-benzoxazole-5,6,7-triol	Electron-withdrawing groups are well-tolerated.[17]
3	4-Methoxybenzoic Acid	4-Methoxyphenyl	2-(4-Methoxyphenyl)-1,3-benzoxazole-5,6,7-triol	Electron-donating groups are also compatible.[18]
4	Acetic Acid	Methyl	2-Methyl-1,3-benzoxazole-5,6,7-triol	Aliphatic acids are suitable substrates.
5	Thiophene-2-carboxylic acid	2-Thienyl	2-(Thiophen-2-yl)-1,3-benzoxazole-5,6,7-triol	Heteroaromatic carboxylic acids provide excellent yields.[17]

Product Characterization (Self-Validation)

Confirmation of the product structure is essential. For the model product, 2-phenyl-1,3-benzoxazole-5,6,7-triol, the following analytical data would be expected:

• ¹H NMR: Aromatic protons from the phenyl group and the single proton on the benzoxazole core. Broad singlets corresponding to the three phenolic -OH groups (which may exchange with D₂O).

• ¹³C NMR: Signals corresponding to the distinct aromatic carbons of both the benzoxazole and phenyl rings, including the characteristic C2 carbon of the oxazole ring (typically ~160-165 ppm).

• IR Spectroscopy: Broad O-H stretching band (~3400-3200 cm⁻¹), C=N stretching (~1640 cm⁻¹), and C-O stretching (~1240 cm⁻¹).

• Mass Spectrometry (MS): A molecular ion peak corresponding to the calculated exact mass of the product (C₁₃H₉NO₄).

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient heating time/temperature; Inactive catalyst.	Increase reaction time or temperature moderately (e.g., to 100 °C). Ensure Eaton's Reagent is not expired/hydrolyzed.
Low Yield	Product loss during work-up; Inefficient extraction.	Ensure complete neutralization to precipitate all product. Perform additional extractions (4-5 times).
Formation of Side Products	High reaction temperatures causing decomposition.	Run the reaction at the lower end of the recommended temperature range (e.g., 80-85 °C).
Difficult Purification	Product co-elutes with impurities.	Try a different solvent system for chromatography (e.g., Dichloromethane/Methanol). Consider recrystallization.

References

• Australian Journal of Chemistry. (2008). One-Pot Synthesis of 2-Substituted Benzoxazoles Directly from Carboxylic Acids. [Link]

• MDPI. (2022). Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. [Link]

• Bentham Science. (2020). Microwave-assisted Synthesis of Benzoxazoles Derivatives. [Link]

• Synlett. (2005). Microwave-Assisted Direct Synthesis of 2-Substituted Benzoxazoles from Carboxylic Acids under Catalyst and Solvent-Free Conditions. [Link]

• Taylor & Francis Online. (2015). Microwave Assisted Synthesis of Two-Substituted Benzoxazoles in the Presence of Potassium Cyanide Under Mild Conditions. [Link]

• Bentham Science Publishers. (2020). Microwave-assisted Synthesis of Benzoxazoles Derivatives. [Link]

• ResearchGate. (n.d.). Proposed mechanism for benzoxazole from aminophenol and diazoester. [Link]

• International Journal of Pharmacy and Biological Sciences. (2019). A Review on Various Synthetic Methods of Benzoxazole Moiety. [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). Synthesis, characterization and biological evaluation of benzoxazole derivatives. [Link]

• ACS Omega. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. [Link]

• PMC. (n.d.). A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. [Link]

• MDPI. (2021). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF BENZOXAZOLE DERIVATIVES AS NEW ANTI MICROBIAL AGENTS. [Link]

• ResearchGate. (n.d.). A general mechanism for benzoxazole synthesis. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. [Link]

• ResearchGate. (2025). Comprehensive Impact of Eaton's Reagent in Organic Synthesis: An Overview. [Link]

• Journal of Applied Science and Engineering. (2012). L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation. [Link]

• SciSpace. (2016). Eaton's reagent catalysed alacritous synthesis of 3-benzazepinones. [Link]

• BMC. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and biological study of new benzoxazole based sulphonamide derivatives. [Link]

• PubMed. (2008). Synthesis and biological activity of some new benzoxazoles. [Link]

• MDPI. (2023). Effect of the Acid Medium on the Synthesis of Polybenzimidazoles Using Eaton's Reagent. [Link]

• PMC. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. [Link]

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Biomimetic Oxidative Coupling of 4-Aminopyrogallol: Protocols for the Synthesis of Highly Functionalized Phenoxazinone Scaffolds

Executive Summary & Mechanistic Rationale

The oxidative coupling of ortho-aminophenols to phenoxazinone chromophores is a critical transformation in the biosynthesis of complex pharmacophores, most notably the antineoplastic agent Actinomycin D[1]. 4-Aminopyrogallol (4-amino-1,2,3-benzenetriol) represents a uniquely electron-rich substrate in this class. Due to its high reduction potential, the free base is notoriously unstable, rapidly absorbing oxygen from the air to form unselective, dark polymeric mixtures[2]. Consequently, controlled biomimetic catalysis is required to funnel the highly reactive o-quinone imine intermediates into the precise 6-electron dimerization pathway that yields polyhydroxylated phenoxazinones.

Catalyst Selection and Reaction Causality

In nature, Phenoxazinone Synthase (PHS), a multicopper oxidase, facilitates this transformation via sequential two-electron oxidations[1]. To replicate this in vitro without over-oxidizing the sensitive pyrogallol core, two primary catalytic strategies are employed:

• Homogeneous Biomimetic Copper Complexes : Aminoquinoline-based Cu(II) complexes[3] and tetranuclear Cu(II) clusters[4] provide sterically tuned environments that stabilize the substrate-catalyst adduct. This coordination prevents off-target oligomerization and directs the nucleophilic attack of the second substrate molecule.

• Heterogeneous Cerium-Doped Manganese Oxide (

  ) : Doping with cerium enhances oxygen activation and provides intrinsic surface alkalinity. This eliminates the need for external bases that typically degrade electron-rich pyrogallols, allowing for a green, additive-free synthesis[5].

Self-Validating Experimental Protocols

Protocol A: Homogeneous Biomimetic Synthesis (Cu-Catalyzed)

Causality Focus: The substrate must be introduced as the hydrochloride salt to prevent premature auto-oxidation. Neutralization must occur only after the catalyst and oxygen are fully integrated into the system[2].

• Substrate Preparation : Dissolve 10 mM of 4-aminopyrogallol hydrochloride in degassed methanol.

• Catalyst Activation : Add 0.1 mol% of an aminoquinoline-based Cu(II) complex[3].

• Initiation : Begin sparging the solution with atmospheric oxygen. Slowly add 1.0 equivalent of triethylamine to neutralize the hydrochloride salt, generating the free amine in situ for immediate coordination to the Cu(II) center.

• Self-Validation (Quality Control) : Monitor the reaction via UV-Vis spectroscopy. A successful coupling is indicated by the emergence of a strong absorption band at

  nm, characteristic of the phenoxazinone chromophore[4]. System Check : If the absorbance plateaus prematurely, the system is oxygen-starved; increase the sparge rate. A loss of the isosbestic point indicates unselective polymerization.

• Isolation : Quench the reaction with 0.1 M HCl, extract with ethyl acetate, and purify the polyhydroxylated phenoxazinone via silica gel chromatography.

Protocol B: Heterogeneous Green Synthesis ( )

Causality Focus: This protocol leverages the intrinsic alkalinity of

to drive the reaction without external base, preserving the sensitive pyrogallol hydroxyl groups[5].

• Reaction Setup : In a 50 mL round-bottom flask, suspend 10 mM of 4-aminopyrogallol hydrochloride and 5 mg/mL of

  catalyst in a 1:1 mixture of ethanol and water.

• Execution : Stir vigorously at 25 °C under an open-air atmosphere for 4-6 hours. The high surface area of the catalyst facilitates continuous

  turnover.

• Self-Validation & Recovery : Centrifuge the mixture at 5000 rpm for 10 minutes. The supernatant will exhibit intense fluorescence, confirming the formation of the highly substituted phenoxazinone[5]. The solid catalyst pellet should be washed with ethanol and dried; it can be reused for at least 5 cycles without loss of activity.

Quantitative Data & Kinetic Benchmarks

The following table summarizes the kinetic parameters of various PHS-mimicking catalysts applied to o-aminophenol derivatives, serving as benchmarks for evaluating the efficiency of 4-aminopyrogallol coupling.

Catalyst System	Substrate Class	( )	Yield (%)	Turnover Number (TON)	Reference
Cu(II) Aminoquinoline	o-Aminophenols		86	> 10,000	[3]
Tetranuclear Cu(II)	o-Aminophenols		> 90	~ 5,000	[4]
Ce-doped	Substituted Aminophenols	N/A (Heterogeneous)	92	Recyclable (>5 runs)	[5]
Organotin-Cu(I) Cyanide	2-Aminophenol		85	> 1,000	[6]

Mechanistic Pathway Visualization

The transformation of 4-aminopyrogallol into a phenoxazinone scaffold requires a highly orchestrated 6-electron, 6-proton oxidative cascade.

Fig 1: Six-electron oxidative coupling cascade of 4-aminopyrogallol to phenoxazinone.

References

• [2] Title: (Polyhydroxy)benzenes, Source: Kirk-Othmer Encyclopedia of Chemical Technology (Sciencemadness.org). 2

• [1] Title: o-aminophenol oxidase, Source: Grokipedia.1

• [4] Title: Tetranuclear Copper Complexes with Bulky Aminoalcohol Ligands as Catalysts for Oxidative Phenoxazinone Synthase-like Coupling of Aminophenol, Source: ProQuest. 4

• [5] Title: Cerium-Doped Manganese Oxide Catalyst for the Oxidative Coupling Synthesis of Fluorescent 2-Amino-1,9-dimethyl-3H-phenoxazin-3-one Using Atmospheric Oxygen, Source: ACS Sustainable Chemistry & Engineering. 5

• [6] Title: Oxidative coupling of 2-aminophenol to 2-amino-phenoxazine-3-one catalyzed by organotin (IV)–copper (I) cyanide coordination polymers as heterogeneous catalysts, Source: Arabian Journal of Chemistry. 6

• [3] Title: Bioinspired copper(II) complexes catalyzed oxidative coupling of aminophenols with broader substrate scope, Source: PubMed. 3

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• 4. Tetranuclear Copper Complexes with Bulky Aminoalcohol Ligands as Catalysts for Oxidative Phenoxazinone Synthase-like Coupling of Aminophenol: A Combined Experimental and Theoretical Study - ProQuest [proquest.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oxidative coupling of 2-aminophenol to 2-amino-phenoxazine-3-one catalyzed by organotin (IV)–copper (I) cyanide coordination polymers as heterogeneous catalysts - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Chemoselective Acylation Strategies for 4-Aminobenzene-1,2,3-triol

Introduction & Mechanistic Rationale

4-Aminobenzene-1,2,3-triol (commonly known as 4-aminopyrogallol) is a highly electron-rich, polyfunctional aromatic scaffold utilized in the synthesis of advanced therapeutics, antioxidants, and photographic developers. The molecule presents a classic chemoselectivity challenge for synthetic chemists: it possesses one primary aromatic amine and three phenolic hydroxyl groups. Directing an acyl group exclusively to the nitrogen (N-acylation) versus exhaustive acylation of all heteroatoms (peracylation) requires precise control over reaction thermodynamics and kinetics.

The primary amine is a softer and inherently stronger nucleophile than the hard phenolic hydroxyls. The pKa of the anilinium conjugate acid is approximately 4.6 to 5.5, whereas the phenolic hydroxyls exhibit pKa values ranging from 9.0 to 10.5[1]. By manipulating the solvent environment and pH, researchers can exploit this electronic differentiation. In aqueous media, water acts as a thermodynamic sink; any transiently formed O-acyl esters undergo rapid hydrolysis back to the free phenol, while the N-acyl amide bond remains robustly stable[2]. Conversely, exhaustive peracylation requires aprotic conditions and strong nucleophilic catalysis (e.g., DMAP) to overcome the lower nucleophilicity of the phenols and drive the reaction to completion.

Physicochemical Profiling & Strategy Selection

Understanding the acid-base properties of 4-aminobenzene-1,2,3-triol is critical for protocol design. Table 1 summarizes the reactivity profile of the functional groups, while Table 2 compares the divergent acylation strategies.

Table 1: Physicochemical Properties and Reactivity Profile

Functional Group	pKa Range	Nucleophilicity	Preferred Acylation Condition
Ar-NH₂ (C4)	~4.6 - 5.5	High (Soft)	Aqueous buffer (pH 5.0 - 6.0)
Ar-OH (C1, C2, C3)	9.0 - 10.5	Low (Hard)	Aprotic, DMAP/TEA catalyzed

Table 2: Comparison of Acylation Strategies

Parameter	Chemoselective N-Acylation	Exhaustive Peracylation
Target Product	N-(2,3,4-trihydroxyphenyl)acetamide	N-(2,3,4-triacetoxyphenyl)acetamide
Acylating Agent	Acetic Anhydride (1.05 - 1.10 eq)	Acetic Anhydride (5.0 eq)
Solvent	Deionized Water / NaOAc Buffer	Anhydrous Dichloromethane (DCM)
Catalyst / Base	None / Sodium Acetate	DMAP (0.1 eq) / TEA (5.0 eq)
Temperature	Room Temperature (20-25 °C)	0 °C warming to Room Temperature

Reaction Pathway Visualization

Figure 1: Divergent pathways for chemoselective vs. exhaustive acylation of 4-aminopyrogallol.

Experimental Protocols

Protocol A: Chemoselective N-Acylation (Aqueous System)

Expertise & Causality Note: Aminopyrogallol derivatives are extremely sensitive to air oxidation, rapidly forming dark quinone byproducts. Performing the reaction in degassed water or in the presence of a mild antioxidant (e.g., sodium dithionite or an inert sulfur dioxide atmosphere) is a critical self-validating step to ensure high product purity and prevent discoloration[3]. Furthermore, maintaining the pH between 5.0 and 6.0 ensures the amine remains sufficiently unprotonated to attack the anhydride, while the phenols remain fully protonated and unreactive.

Step-by-Step Methodology:

• Solvent Preparation: Degas 20 mL of deionized water by sparging with nitrogen gas for 15 minutes. Optionally, dissolve 0.05 equivalents of sodium dithionite (Na₂S₂O₄) into the water to act as an antioxidant shield.

• Substrate Suspension: Suspend 4-aminobenzene-1,2,3-triol (10.0 mmol) in the prepared aqueous solution. Add 10 mL of 1M Sodium Acetate buffer to stabilize the pH at ~5.5.

• Activation: While stirring vigorously at room temperature, add acetic anhydride (10.5 mmol, 1.05 eq) dropwise over 5 minutes. Causality: Slow addition prevents localized pH drops and limits the formation of di-acylated impurities.

• Reaction Monitoring: Stir the mixture for 1-2 hours. The reaction is self-validating: the dark starting material will gradually dissolve, and the N-acylated product will begin to precipitate as a light-colored crystalline solid. Verify completion via TLC (Eluent: EtOAc/Hexane 1:1, visualized by UV).

• Isolation: Cool the flask in an ice bath (0-5 °C) for 30 minutes to maximize precipitation. Filter the precipitate under vacuum using a Büchner funnel.

• Purification: Wash the filter cake with ice-cold water (2 x 5 mL) to remove residual acetic acid and buffer salts. Dry the product under high vacuum at 40 °C to a constant weight.

Protocol B: Exhaustive Peracylation (N,O,O,O-Tetraacylation)

Expertise & Causality Note: To force the acylation of the sterically hindered and less nucleophilic phenolic hydroxyls, the reaction relies on the formation of a highly electrophilic acylpyridinium intermediate. DMAP acts as a nucleophilic catalyst, while Triethylamine (TEA) serves as a stoichiometric base to neutralize the generated acetic acid, driving the equilibrium forward.

Step-by-Step Methodology:

• Preparation: Dissolve 4-aminobenzene-1,2,3-triol (10.0 mmol) in 30 mL of anhydrous dichloromethane (DCM) in an oven-dried flask under an argon atmosphere.

• Base Addition: Add triethylamine (TEA, 50.0 mmol, 5.0 eq) and 4-dimethylaminopyridine (DMAP, 1.0 mmol, 0.1 eq). Cool the mixture to 0 °C in an ice bath. Causality: Cooling prevents runaway exothermic reactions and minimizes solvent evaporation during the subsequent activation step.

• Activation: Slowly add acetic anhydride (50.0 mmol, 5.0 eq) dropwise via a syringe over 15 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Check by TLC (Eluent: DCM/MeOH 95:5). The highly polar starting material will be entirely converted to a fast-moving, non-polar spot.

• Quenching & Workup: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃ to neutralize unreacted acetic anhydride. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

• Washing & Isolation: Wash the combined organic layers with 1M HCl (20 mL) to remove DMAP and TEA, followed by a brine wash (20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the tetraacylated product.

References

• Title : Scheme 1 Acylation of phenols and amines in water | Source : ResearchGate | URL : 2[2]

• Title : US2799692A - N-acylation of p-aminophenols | Source : Google Patents | URL : 3[3]

• Title : The pKa values for aminophenols isomers | Source : ResearchGate | URL : 1[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US2799692A - Nu-acylation of p-aminophenols - Google Patents [patents.google.com]

Using 4-aminopyrogallol in electrochemical sensor development

Application Note: Utilizing 4-Aminopyrogallol (4-APG) in Advanced Electrochemical Sensor Development

Target Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a comprehensive, self-validating methodological guide for integrating 4-aminopyrogallol into electrochemical biosensor architectures, focusing on its dual capacity for robust surface adhesion and versatile bioconjugation.

Mechanistic Rationale & Molecular Advantages

In the design of high-performance electrochemical sensors, the choice of the interfacial modifier dictates the device's sensitivity, electron transfer kinetics, and biological stability. 4-Aminopyrogallol (4-APG)—a derivative of 1,2,3-trihydroxybenzene synthesized via the reduction of nitropyrogallol[1]—offers a unique molecular architecture that solves several limitations inherent to traditional redox mediators like dopamine or hydroquinone.

The strategic advantage of 4-APG rests on a molecular "trifecta":

• Mussel-Inspired Adhesion: The pyrogallol moiety (three adjacent hydroxyl groups) provides exceptionally strong coordination to carbon, gold, and metal-oxide electrodes. This triol structure exhibits higher adhesive stability than the catechol (diol) group found in dopamine.

• Low-Potential Redox Cycling: Molecules with at least two hydroxyl groups in the ortho-position undergo reversible electrochemical oxidation to their corresponding benzoquinone derivatives[2]. For 4-APG, this oxidation occurs at a remarkably low potential, which is critical for minimizing background interference from co-existing electroactive species in biological samples (e.g., ascorbic acid, uric acid).

• Amine-Directed Bioconjugation: Unlike unsubstituted pyrogallol, the primary amine group on 4-APG serves as a highly reactive anchor. Once electropolymerized into a poly(4-APG) film, these exposed amines can be covalently linked to enzymes, antibodies, or aptamers using standard crosslinking chemistry.

Comparative Electrochemical Properties

To justify the selection of 4-APG over conventional alternatives, the empirical electrochemical parameters are summarized below.

Table 1: Comparative Properties of Common Electrochemical Mediators

Redox Mediator	Approx. Oxidation Potential (vs. Ag/AgCl)	Surface Adhesion Strength	Available Functional Groups for Conjugation
4-Aminopyrogallol	~ +0.15 V	Excellent (Triol-mediated)	Primary Amine, Hydroxyls
Dopamine	~ +0.20 V	High (Catechol-mediated)	Primary Amine, Hydroxyls
Pyrogallol	~ +0.10 V	Excellent (Triol-mediated)	Hydroxyls only
Hydroquinone	~ +0.30 V	Poor (No anchoring groups)	None (Requires pre-functionalization)

Self-Validating Experimental Protocols

The following workflows detail the fabrication of a poly(4-APG)-modified Glassy Carbon Electrode (GCE). Every phase includes a validation step to ensure the system behaves as expected before proceeding.

Protocol 3.1: Electropolymerization of poly(4-APG)

Causality Insight: Electropolymerization via Cyclic Voltammetry (CV) is strictly preferred over drop-casting. CV allows precise control over film thickness and morphology. The continuous potential cycling generates radical intermediates that couple to form a conductive, redox-active polymeric network directly bonded to the electrode surface[3].

Step-by-Step Methodology:

• Electrode Preparation: Polish a bare GCE (3 mm diameter) using 0.3 μm and 0.05 μm alumina slurries sequentially on a microcloth. Rinse thoroughly with deionized water and sonicate in a 1:1 ethanol/water mixture for 5 minutes to remove residual particulates.

  • System Validation: Perform CV in 5.0 mM

    containing 0.1 M KCl. A properly cleaned GCE must exhibit a peak-to-peak separation ( ) of mV.

• Monomer Solution Preparation: Prepare a 2.0 mM solution of 4-aminopyrogallol hydrochloride in 0.1 M Phosphate Buffer Saline (PBS) adjusted to pH 6.0.

  • Causality Insight: A slightly acidic pH is critical. Pyrogallol derivatives auto-oxidize rapidly in alkaline conditions, which would prematurely deplete the monomer before electropolymerization.

• Electropolymerization: Immerse the GCE (working), a Pt wire (counter), and an Ag/AgCl (reference) electrode into the monomer solution. Execute CV from -0.5 V to +0.8 V at a scan rate of 50 mV/s for 15 cycles.

  • System Validation: Successful film growth is confirmed by the emergence and steady, linear increase of a reversible redox couple (anodic peak near +0.15 V; cathodic peak near +0.05 V) with each successive scan cycle[3].

Protocol 3.2: Covalent Bioreceptor Immobilization

Causality Insight: The resulting poly(4-APG) film presents abundant primary amines. Glutaraldehyde (GA) is utilized as a homobifunctional crosslinker, forming robust Schiff bases with both the polymer's amines and the primary amines of the target bioreceptor (e.g., Glucose Oxidase or an amine-terminated aptamer).

Step-by-Step Methodology:

• Amine Activation: Incubate the poly(4-APG)/GCE in a 2.5% (v/v) glutaraldehyde solution in 0.1 M PBS (pH 7.4) for 1 hour at room temperature in a dark environment.

• Rinsing: Rinse the electrode vigorously with 0.1 M PBS to remove all unreacted GA. Failure to do this will cause the bioreceptor to crosslink with itself in solution rather than binding to the electrode.

• Bioreceptor Conjugation: Drop-cast 10 μL of the bioreceptor solution (e.g., 1 mg/mL enzyme in PBS) directly onto the activated electrode surface. Incubate overnight at 4°C in a humidified chamber to prevent evaporation.

• Quenching: Incubate the sensor in 0.1 M ethanolamine or 1% Bovine Serum Albumin (BSA) for 30 minutes to quench any remaining unreacted aldehyde groups, drastically reducing non-specific binding during real-sample analysis.

  • System Validation: Perform Electrochemical Impedance Spectroscopy (EIS) in

    . A successful bioreceptor conjugation will manifest as a significant increase in charge transfer resistance ( ) (a larger semicircle in the Nyquist plot) due to the insulating nature of the immobilized biological layer.

Step-by-step fabrication workflow for a poly(4-APG) modified electrochemical biosensor.

Signal Transduction & Amplification Mechanism

During target detection, the poly(4-APG) film does not merely act as a passive tether; it actively participates in signal transduction. The pyrogallol moiety undergoes a two-electron, two-proton oxidation to an o-benzoquinone derivative[2]. This oxidized species can rapidly accept electrons from the target analyte (or an enzymatic byproduct like NADH), regenerating the reduced 4-APG state. This continuous electrocatalytic redox cycling amplifies the measurable current, pushing the sensor's limits of detection into the nanomolar range.

Electrochemical redox cycling mechanism of 4-aminopyrogallol during target detection.

References

• "(Polyhydroxy)benzenes". In: Kirk-Othmer Encyclopedia of Chemical Technology. Sciencemadness.org. 1[1]

• "Electrochemical Determination of Levofloxacin Using Poly(Pyrogallol Red) Modified Glassy Carbon Electrode". ResearchGate. 3[3]

• "Electrochemical sensors based on metal nanoparticles with biocatalytic activity". National Center for Biotechnology Information (NCBI / PMC). 2[2]

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. Electrochemical sensors based on metal nanoparticles with biocatalytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4-Aminobenzene-1,2,3-triol Oxidation in Solution

Overview 4-Aminobenzene-1,2,3-triol (aminopyrogallol) is an exceptionally electron-rich aromatic compound. The synergistic electron-donating effects of three hydroxyl (-OH) groups and one amino (-NH₂) group make it highly susceptible to rapid autoxidation in aqueous solutions[1]. This guide provides mechanistic troubleshooting and validated protocols to stabilize this compound for biological and chemical assays.

Part 1: The Oxidative Degradation Pathway

Understanding the causality of degradation is the first step in preventing it. In the presence of dissolved oxygen, 4-aminobenzene-1,2,3-triol undergoes a proton-coupled electron transfer (PCET)[2]. It loses an electron to oxygen, forming a superoxide radical and a highly reactive semiquinone intermediate, which further oxidizes into a colored quinone-imine[1][3]. These intermediates rapidly cross-link to form dark, melanin-like polymeric tars.

Fig 1: Oxidative degradation pathway of 4-aminobenzene-1,2,3-triol and targeted chemical interventions.

Part 2: Troubleshooting FAQs

Q1: My solution turns dark brown within minutes of preparation. What is the fundamental cause? A1: This rapid color change indicates severe autoxidation driven by dissolved atmospheric oxygen and catalyzed by trace transition metals (like Cu²⁺ or Fe³⁺) present in your solvent or glassware[1]. The initial pink/red hue is the formation of quinone-imines, which quickly polymerize into brown/black degradants[1]. To stop this, you must physically remove dissolved oxygen by sparging the solvent with an inert gas (Argon or Nitrogen) for 15–30 minutes before adding the compound[1].

Q2: I added Ascorbic Acid as an antioxidant, but the compound still degrades over a few hours. Why? A2: Ascorbic acid (Vitamin C) is a potent reducing agent that scavenges oxygen and reduces oxidized quinone-imines back to the parent aminophenol[4]. However, if trace metals are present, they catalyze a Fenton-like cycling that rapidly depletes the ascorbate[5]. Furthermore, normal concentrations of ascorbic acid may not scavenge superoxide radicals fast enough to prevent all downstream reactions[6]. Solution: You must use a chelating agent like EDTA (0.1 - 1.0 mM) in conjunction with Ascorbic Acid (0.01 - 0.1% w/v) to sequester the catalytic metals and preserve the antioxidant[1][4].

Q3: Does the pH of my buffer affect the stability of 4-aminobenzene-1,2,3-triol? A3: Yes, drastically. The oxidation rate of aminophenols is highly pH-dependent[4]. Alkaline or neutral conditions deprotonate the phenolic hydroxyl groups. The resulting phenolate anions have a significantly lower oxidation potential and are exponentially more susceptible to electron loss[1][2]. Whenever your experimental design allows, prepare stock solutions in an acidic environment (pH 2.0 – 4.0) to keep the compound fully protonated and stable.

Part 3: Quantitative Data on Protective Additives

To design a robust stabilization strategy, combine a physical barrier (degassing) with chemical protectants. Below is a comparison of standard additives used to stabilize electron-rich aminophenols.

Additive Category	Recommended Agent	Working Concentration	Mechanism of Action	Pros & Cons
Reducing Agent	Ascorbic Acid	0.01% – 0.1% (w/v)	Scavenges O₂ and reduces quinone-imines back to aminophenols[4].	Pro: Highly effective, biocompatible.Con: Can be depleted by trace metals[5].
Reducing Agent	TCEP	1 mM – 5 mM	Reduces disulfide bonds and oxidized quinone species.	Pro: Operates well at low pH, metal-resistant.Con: Expensive for large-scale use.
Metal Chelator	EDTA	0.1 mM – 1.0 mM	Sequesters trace Cu²⁺ and Fe³⁺ ions[1].	Pro: Halts metal-catalyzed autoxidation.Con: May interfere with metal-dependent downstream assays.
Acidifier	HCl or Formic Acid	Adjust to pH 2.0 – 4.0	Protonates hydroxyls, preventing phenolate formation[2].	Pro: Drastically increases shelf-life.Con: Requires neutralization before cell-based assays.

Part 4: Self-Validating Experimental Protocol

This protocol outlines the preparation of an ultra-stable stock solution. It is designed as a self-validating system : if the final solution remains completely colorless after 24 hours at room temperature, the anaerobic and antioxidant parameters were successfully achieved. If a pink tint appears, oxygen ingress or antioxidant depletion has occurred.

Methodology: Preparation of Anaerobic Stock Solution

Materials Required:

• 4-aminobenzene-1,2,3-triol powder (stored in a desiccator, protected from light)

• HPLC-grade Water or suitable organic solvent (e.g., Methanol)

• Ascorbic Acid (0.1% w/v) and EDTA (1 mM)

• Argon gas line with a sparging needle

• Amber glass vials with septa caps

Step-by-Step Workflow:

• Solvent Pre-treatment: In a clean flask, dissolve 0.1% (w/v) Ascorbic Acid and 1 mM EDTA in HPLC-grade water. Adjust the pH to 3.0 using dilute HCl if your downstream application permits.

• Deoxygenation (Sparging): Insert a long needle connected to an Argon line directly into the solvent. Insert a short vent needle into the headspace. Sparge the solvent vigorously with Argon for 30 minutes to displace all dissolved oxygen[1].

• Compound Dissolution: Remove the vent needle, maintaining positive Argon pressure in the flask. Quickly add the required mass of 4-aminobenzene-1,2,3-triol powder. Swirl gently until fully dissolved. Causality note: Adding the powder only after degassing prevents the immediate formation of irreversible polymeric degradants.

• Aliquot and Storage: Using an Argon-purged syringe, transfer aliquots of the solution into pre-purged amber glass vials. Cap tightly and store at -80°C. The amber glass protects against UV-initiated radical formation[1].

Fig 2: Step-by-step workflow for the anaerobic preparation of oxidation-sensitive stock solutions.

References

• Proton-Coupled Electron Transfer. Chemical Reviews - ACS Publications. Available at:[Link]

• Protective effects of Pyrogallol and Caffeic acid against Fe2+ -Ascorbate-induced oxidative stress in the wistar rats liver: An in vitro study. PMC - NIH. Available at: [Link]

• Ascorbate Prevents the Interaction of Superoxide and Nitric Oxide Only at Very High Physiological Concentrations. Circulation Research - AHA Journals. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. studylib.net [studylib.net]
• 4. 2,5-Diaminophenol | 636-25-9 | Benchchem [benchchem.com]
• 5. Protective effects of Pyrogallol and Caffeic acid against Fe2+ -Ascorbate-induced oxidative stress in the wistar rats liver: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]

Technical Support Center: Troubleshooting 4-Nitropyrogallol Reduction

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals experiencing low yields, product degradation, or stalled reactions during the reduction of 4-nitropyrogallol (4-nitrobenzene-1,2,3-triol) to 4-aminopyrogallol.

The conversion of nitroaromatics to anilines is generally straightforward, but the pyrogallol moiety introduces severe complications. The resulting 4-aminopyrogallol is extraordinarily electron-rich, making it highly susceptible to rapid auto-oxidation and polymerization. This guide synthesizes field-proven methodologies and mechanistic insights to help you establish a self-validating, high-yield reduction protocol.

Mechanistic Failure Analysis

Before troubleshooting, it is critical to understand the competing pathways that lead to low yields in this specific reaction.

Fig 1: Reaction pathways and common failure modes in 4-nitropyrogallol reduction.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My reaction mixture turns dark brown or black immediately upon exposure to air during workup, and my isolated yield is <20%. Why is this happening?

Causality: You are experiencing rapid auto-oxidation. 4-aminopyrogallol contains an amino group and three hydroxyl groups. This dense array of electron-donating groups significantly lowers the oxidation potential of the aromatic ring. Upon exposure to ambient oxygen, the free base rapidly oxidizes to highly reactive iminoquinones and ortho-quinones, which then polymerize into dark, intractable tars. Solution: You must run the reaction in the presence of 1.0 to 1.1 equivalents of a strong acid (typically concentrated HCl). Adding HCl before hydrogenation protonates the newly formed amine immediately, forming 4-aminopyrogallol hydrochloride[1]. The protonated ammonium group (-NH3+) is electron-withdrawing, which raises the oxidation potential of the ring and stabilizes the molecule against atmospheric oxygen. The resulting hydrochloride salt solution will be much lighter in color and significantly more stable[1].

Q2: I am using 10% Pd/C under a hydrogen balloon, but the reaction stalls at ~30% conversion. Adding more catalyst doesn't help.

Causality: This is a classic case of catalyst poisoning. The free amine of 4-aminopyrogallol has a strong affinity for noble metal surfaces (Pd, Pt). As the free base accumulates in neutral media, it coordinates tightly to the active catalytic sites, blocking hydrogen activation and halting the reaction. Solution: Switch to acidic media. By conducting the hydrogenation in 95% ethanol with 1 equivalent of HCl, the amine is sequestered as the non-coordinating ammonium salt, leaving the catalyst surface free[1]. Additionally, for highly substituted nitroaromatics like this, Adams' catalyst (PtO2) often outperforms Pd/C, providing faster kinetics and resisting deactivation[1].

Q3: I successfully reduced the compound, but I lost all my product during the aqueous extraction (liquid-liquid workup). Where did it go?

Causality: 4-aminopyrogallol (and especially its hydrochloride salt) is extremely hydrophilic. The combination of three hydroxyls and an amine/ammonium group means it will partition almost entirely into the aqueous phase, making extraction into organic solvents (like ethyl acetate or DCM) nearly impossible. Solution: Do not use aqueous workup. The protocol must be designed as a "concentrate-to-dryness" workflow. Filter the catalyst, and evaporate the alcoholic solvent in vacuo to directly yield the solid hydrochloride salt.

Q4: Are there non-catalytic alternatives if I don't have access to a hydrogenator?

Causality & Solution: Yes, traditional dissolving metal reductions can be used, though they complicate the workup. Historical literature demonstrates that tin (Sn) and hydrochloric acid will successfully reduce 4-nitropyrogallol to 4-aminopyrogallol hydrochloride[2]. However, removing the resulting tin salts requires precipitation with hydrogen sulfide (H2S) or extensive ion-exchange chromatography, which is highly impractical for modern drug development workflows. Catalytic hydrogenation remains the gold standard.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes expected outcomes based on varying reaction parameters, demonstrating why acidic conditions are mandatory.

Condition	Solvent	Additive	Catalyst	Primary Issue Encountered	Expected Yield
Standard (Neutral)	Ethanol (95%)	None	10% Pd/C	Catalyst poisoning; severe oxidation during filtration.	< 20% (Tars)
Standard (Neutral)	Ethyl Acetate	None	PtO2	Poor solubility of product; oxidation on catalyst surface.	25 - 40%
Acidic (Optimized)	Ethanol (95%)	1.1 eq HCl	PtO2	None. Product isolated as stable HCl salt.	> 90%
Metal-Mediated	Water / HCl	Sn metal	None	Difficult workup (tin salt removal); toxic byproducts.	60 - 70%

Validated Experimental Protocol

This methodology utilizes Adams' catalyst (PtO2) in acidic ethanol to ensure complete conversion and immediate stabilization of the product as the hydrochloride salt[1].

Reagents Required:

• 4-Nitropyrogallol (10.0 mmol, ~1.71 g)

• Platinum dioxide (PtO2, Adams' catalyst) (0.05 g, 5% w/w)

• Ethanol (95%) (50 mL)

• Concentrated Hydrochloric Acid (37%) (11.0 mmol, ~0.9 mL)

• Hydrogen gas (Balloon or Parr shaker at 30-40 psi)

Step-by-Step Methodology:

• Preparation: In a thick-walled hydrogenation vessel, dissolve 4-nitropyrogallol (10.0 mmol) in 50 mL of 95% ethanol.

• Acidification: Add 0.9 mL of concentrated HCl (11.0 mmol) to the solution. Critical Step: Do not omit this, or the product will degrade.

• Catalyst Addition: Carefully add 0.05 g of PtO2. (Safety note: Dry PtO2 can ignite flammable solvent vapors; purge the flask with Argon before addition).

• Hydrogenation: Seal the vessel, purge three times with vacuum/Argon, and then three times with vacuum/H2. Pressurize the vessel with H2 (a balloon is sufficient, but 30 psi on a Parr shaker accelerates the process).

• Reaction Monitoring: Stir vigorously at room temperature. The reaction is typically complete within 1 to 3 hours. Hydrogen uptake will cease when complete. The solution should appear light yellow/tan, not dark brown.

• Inert Filtration: Purge the system thoroughly with Argon. Filter the catalyst through a pad of Celite under a blanket of inert gas. Wash the Celite pad with an additional 10 mL of absolute ethanol. (Do not let the catalyst dry out on the filter paper in the presence of air).

• Isolation: Transfer the filtrate to a round-bottom flask and remove the solvent in vacuo using a rotary evaporator (bath temp < 40°C).

• Trituration: If the resulting 4-aminopyrogallol hydrochloride is a syrup, triturate with ice-cold diethyl ether to induce crystallization. Filter and dry under high vacuum.

References

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley.
• Journal of the Chemical Society, Abstracts v.66-96. (Historical records of Sn/HCl reduction methods). Internet Archive.

Sources

• 1. scribd.com [scribd.com]
• 2. Full text of "Journal of the Chemical Society, Abstracts v.66-96" [archive.org]

Technical Support Center: Handling Air-Sensitive Aminophenol Derivatives

Status: Operational Ticket ID: AP-GLV-BX-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Comprehensive Protocol for Glovebox Manipulation of Labile Aminophenols

Executive Summary & Causality

Why are you here? You are likely experiencing rapid discoloration (browning/blackening) of aminophenol derivatives, inconsistent reaction yields, or difficulty weighing powders due to electrostatic scattering.

The Core Problem: Aminophenol derivatives possess two reactive handles: a nucleophilic amine (

) and an electron-rich phenol ( ). This "push-push" electronic system lowers the oxidation potential, making these compounds thermodynamically eager to eject electrons to molecular oxygen ( ).

The Degradation Cascade:

• Auto-oxidation: Trace

  abstracts a hydrogen atom, forming a semiquinone radical.

• Quinone Imine Formation: A second oxidation event yields a quinone imine (highly electrophilic).[1]

• Oligomerization: The quinone imine reacts with remaining unoxidized aminophenol (Michael addition) to form colored dimers, trimers, and eventually insoluble black tars (polymers).

To prevent this, we do not simply "exclude air"; we must engineer an environment where the kinetics of oxidation are effectively zero.

Knowledge Base: The Degradation Mechanism

Understanding the enemy is the first step to containment. The diagram below illustrates the oxidative pathway you are fighting against.

Figure 1: The oxidative degradation pathway of aminophenols. Note that the formation of the Quinone Imine is the "point of no return" for color purity.

Module 1: Atmosphere & Environment

FAQ: My oxygen sensor reads 0.1 ppm, but my sample still degrades. Why?

Diagnosis: Sensor placement bias or "virtual leaks." Technical Insight: Most glovebox sensors are located near the circulation outlet. If you have a micro-leak in a glove (which is permeable to

and over time) or are working directly in front of a stagnant zone, the local concentration of at your hands can be significantly higher than the sensor reading.

Troubleshooting Protocol:

• The "Tissue Test": Hang a delicate tissue strip near your working area. If the circulation flow doesn't move it, you are in a "dead zone." Move your balance or reaction setup to a high-flow area.

• Purge, Don't Just Circulate: Before opening the aminophenol container, initiate a "Purge" cycle (high flow N2/Ar) for 5 minutes to flush stagnant pockets.

FAQ: The powder "jumps" off the spatula during weighing. How do I stop static?

Diagnosis: Triboelectric charging in a dielectric environment. Causality: Gloveboxes use ultra-dry gas (

ppm ). Without moisture to form a conductive monolayer on surfaces, static charge accumulates and cannot dissipate.

The "Anti-Static" Protocol:

Method	Effectiveness	Mechanism	Notes
Ionizing Fan	High	Emits +/- ions to neutralize surface charge.	Recommended. Point directly at the balance.
Polonium Strip	Medium	Alpha particles ionize local air.	Effective but requires regulatory compliance and replacement (short half-life).
Anti-Static Gun	High (Spot)	Piezoelectric discharge neutralizes target.	Use before opening the vial. Do not use near open flammable solvents.
Metal Spatula Grounding	Low	Dissipates charge to user (if grounded).	Ineffective if the user is isolated by thick rubber gloves.

Module 2: Solvent Preparation (The "Hidden" Killer)

Aminophenols are notoriously sensitive to dissolved oxygen in solvents. Sparging (bubbling gas) is insufficient for these derivatives. You must use the Freeze-Pump-Thaw (FPT) method.[2][3][4][5]

Standard Operating Procedure: Freeze-Pump-Thaw[2][5][6]

Objective: Remove dissolved gases (Henry's Law) by exploiting the solubility drop during phase changes.

Step-by-Step Guide:

• Fill: Place solvent in a Schlenk flask (max 50% volume). Add a stir bar.[6]

• Freeze: Submerge flask in liquid nitrogen (

  ).

  • Critical: Ensure the stopcock is closed before freezing to prevent condensing liquid oxygen (explosion hazard).[4]

• Pump: Once frozen solid, open the stopcock to high vacuum (0.1 mmHg or lower). Pump for 5–10 minutes.

• Thaw: Close stopcock. Remove from

  . Thaw in a warm water bath.

  • Observation: You will see vigorous bubbling as gas escapes the melting liquid.[2][4]

• Repeat: Perform cycles 2–4 at least three times .

• Transfer: Bring the sealed Schlenk flask into the glovebox antechamber immediately.

Molecular Sieve Selection Guide

Once inside, keep solvents dry. Aminophenols are hygroscopic; water catalyzes their oxidation.

Solvent Type	Recommended Sieve	Activation Protocol	Why?
Acetonitrile / Methanol	3 Å	Heat to 250°C under vacuum for 12h.	3 Å excludes solvent molecules, adsorbing only water. 4 Å will adsorb MeOH/MeCN.
THF / Toluene / DCM	4 Å	Heat to 250°C under vacuum for 12h.	Larger pore size allows for faster water uptake; solvent molecules are too large to enter.
Ethanol	3 Å	Heat to 250°C under vacuum for 12h.	Ethanol can enter 4 Å pores; use 3 Å to avoid solvent entrapment.

Module 3: Experimental Workflow

Visualizing the "Safe Transfer"

This diagram outlines the logic for bringing an external sample into the box without compromising it.

Figure 2: The logic flow for introducing air-sensitive solids.[3][6] Note the emphasis on cycling and immediate resealing.

Troubleshooting Reaction Failures

Issue: Reaction turns black immediately upon adding the aminophenol. Solution: Check your base. Reasoning: If you are using a base (e.g.,

, ), it may be wet. Bases are hygroscopic sponges.

• Fix: Flame-dry your inorganic bases under vacuum before bringing them into the box. A "dry" looking powder can contain 10-20% water by weight.

Issue: Yield is low, and NMR shows quinone impurities. Solution: Use an antioxidant additive. Reasoning: If the chemistry permits, add a sacrificial reductant like Sodium Ascorbate or trace Sodium Dithionite (if solubility allows) to scavenge any stray oxidants. Alternatively, keep the reaction in the dark, as aminophenols are often photosensitive.

References

• Glovebox Technology & St

  • M. Braun Inertgas-Systeme GmbH. "Glovebox System Solutions and Static Control." Accessed 2024.[7][8][9] Link

  • ResearchGate Discussion. "How to get rid of static in a glovebox?" Link

• Chemical Mechanisms

  • Royal Society of Chemistry. "Oxidation of p-aminophenol in aqueous solution."[10] J. Chem. Soc., Perkin Trans. 2. Link

  • University of Science and Technology of China. "Investigation on redox mechanism of p-aminophenol."[11] Link

• Solvent Purific

  • Williams, D. B. G., & Lawton, M. "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants." The Journal of Organic Chemistry, 2010. Link

  • Schlenk Line Survival Guide. "Freeze-Pump-Thaw Degassing."[2] Link

• Handling Techniques

  • Sigma-Aldrich (Merck). "Technical Bulletin AL-134: Handling Air-Sensitive Reagents." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Safety Web - SOP - Freeze-Pump-Thaw Degassing of Liquids [sites.science.oregonstate.edu]
• 3. Video: Degassing Liquids with Freeze-Pump-Thaw Cycling [jove.com]
• 4. depts.washington.edu [depts.washington.edu]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. researchgate.net [researchgate.net]
• 8. chemtips.wordpress.com [chemtips.wordpress.com]
• 9. newson-gale.com [newson-gale.com]
• 10. Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. staff.ustc.edu.cn [staff.ustc.edu.cn]

Technical Support Center: Solvent Compatibility &amp; Troubleshooting for 4-Aminobenzene-1,2,3-triol

Overview

4-Aminobenzene-1,2,3-triol (also known as 4-aminopyrogallol) is a highly reactive, electron-rich polyhydroxylated aromatic amine. Due to the presence of three vicinal hydroxyl groups and a primary amine, it is extremely susceptible to auto-oxidation and nucleophilic condensation. Researchers frequently encounter rapid degradation, solution darkening, and loss of active compound during dissolution if the solvent environment is not rigorously controlled.

This guide provides a mechanistic breakdown of solvents to avoid, troubleshooting FAQs, and a self-validating protocol for preparing stable solutions.

Quantitative Degradation Metrics: Solvents to Avoid

The following table summarizes the quantitative thresholds and timelines for degradation when 4-aminobenzene-1,2,3-triol is exposed to incompatible solvent environments.

Solvent Category	Examples	Tolerable pH Limit	Approx. Time to Visible Degradation	Mechanism of Incompatibility
Basic Solvents	Pyridine, Triethylamine, Ethanolamine	< 5.5	< 5 minutes	Deprotonation lowers oxidation potential; rapid auto-oxidation via single-electron transfer.
Reactive Carbonyls	Acetone, Methyl Ethyl Ketone (MEK)	N/A	1 - 2 hours	Nucleophilic attack by the primary amine forms a Schiff base (imine).
Peroxide-Forming Ethers	Unstabilized THF, Diethyl Ether, Dioxane	N/A	2 - 4 hours	Trace hydroperoxides (often >50 ppm) directly oxidize the pyrogallol core.
Aerated Protic Solvents	Un-degassed Water, Methanol, Ethanol	< 5.5	12 - 24 hours	Dissolved O₂ (~8 mg/L) initiates Haber-Weiss radical generation.

Troubleshooting FAQs

Q1: I dissolved 4-aminobenzene-1,2,3-triol in a standard PBS buffer (pH 7.4), and it turned black within minutes. What happened? A1: At physiological pH and above, the vicinal hydroxyl groups of the pyrogallol moiety begin to deprotonate. This phenoxide formation drastically increases the electron density of the aromatic ring, making it highly susceptible to auto-oxidation by dissolved oxygen[1]. The reaction forms semiquinone radicals and superoxide anions, which rapidly polymerize into dark, humic acid-like structures. To prevent this, dissolve the compound in a slightly acidic, degassed solvent (e.g., 0.1 M HCl or pH 4.0 acetate buffer).

Q2: Can I use acetone to wash my glassware before preparing my stock solution? A2: No. Acetone and other ketones must be strictly avoided. The primary amine at the 4-position of 4-aminobenzene-1,2,3-triol is highly nucleophilic and will react with residual acetone to form a Schiff base (imine condensation product). If you must wash with an organic solvent, use degassed methanol or acetonitrile, and ensure the glassware is completely dry.

Q3: My compound degraded even in anhydrous, sealed THF. Why? A3: Ethers like THF and diethyl ether form hydroperoxides upon storage. These peroxides are potent oxidants that will directly oxidize the electron-rich 4-aminopyrogallol core, even in the absence of atmospheric oxygen[2]. If an ether must be used, it must be freshly distilled over sodium/benzophenone or passed through a basic alumina column immediately prior to use to strip all peroxides.

Self-Validating Experimental Protocol: Preparation of a Stable Stock Solution

To ensure scientific integrity, this protocol incorporates a self-validating UV-Vis checkpoint to confirm the absence of quinone radicals before the solution is used in downstream assays.

Step 1: Solvent Degassing (Sparging Method)

Causality: Removing dissolved oxygen halts the primary auto-oxidation pathway.

• Transfer 50 mL of 0.1 M HCl (aqueous) or HPLC-grade Methanol to a septum-sealed Schlenk flask.

• Insert a long needle connected to a high-purity Argon or Nitrogen line directly into the solvent.

• Insert a short bleed needle into the septum to prevent pressure buildup.

• Sparge the solvent vigorously for 30 minutes.

Step 2: Antioxidant Addition (Optional but Recommended)

Causality: A sacrificial reductant neutralizes trace reactive oxygen species (ROS) that may enter during transfer.

• Add 1 mM of Ascorbic Acid or Dithiothreitol (DTT) to the degassed solvent under an inert atmosphere.

Step 3: Dissolution

Causality: Acidic conditions protonate the amine (forming the hydrochloride salt) and keep the hydroxyls fully protonated, maximizing oxidative stability.

• Weigh 4-aminobenzene-1,2,3-triol inside a glovebox or under a steady stream of inert gas.

• Transfer the solid to the degassed solvent. Vortex gently until fully dissolved.

Step 4: Validation & Storage (The Self-Validating Checkpoint)

• Validation: Immediately measure the UV-Vis absorbance of a 100 µL aliquot. A stable solution must remain completely clear with a flat baseline in the visible region (400–700 nm). A rising baseline or a peak near 420 nm indicates quinone formation; if observed, the solution must be discarded.

• Storage: Aliquot the validated solution into amber glass vials purged with Argon. Store at -80°C.

Visualizations

Fig 1: Mechanistic degradation pathways of 4-aminobenzene-1,2,3-triol in incompatible solvents.

Fig 2: Self-validating workflow for the stable dissolution of 4-aminobenzene-1,2,3-triol.

References

1.[1] Title: Mechanism of pyrogallol autoxidation and determination of superoxide dismutase enzyme activity. Source: semanticscholar.org. URL: 1 2.[2] Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions. Source: nih.gov. URL: 2

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 4-Aminopyrogallol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notorious challenges in phenolic chemistry: the rapid auto-oxidation and polymerization of 4-aminopyrogallol (4-amino-1,2,3-benzenetriol).

By synthesizing technical accuracy with field-proven methodologies, this guide will help you understand the causality behind these side reactions and implement self-validating protocols to ensure high-purity yields.

Mechanistic Insight: Why Does 4-Aminopyrogallol Polymerize?

4-Aminopyrogallol is an exceptionally electron-rich aromatic system due to the presence of three hydroxyl groups and one amino group. When exposed to ambient oxygen, especially under neutral or alkaline conditions, the molecule undergoes rapid auto-oxidation[1].

The Causality of Polymerization:

• Oxidation: Molecular oxygen abstracts electrons from the electron-rich aromatic ring, generating highly reactive semiquinone and iminoquinone intermediates.

• Radical Coupling: These intermediates act as Michael acceptors and undergo rapid intermolecular cross-linking.

• Nanofiber Formation: The cross-linked oligomers aggregate into insoluble, dark poly(pyrogallol)-like nanofibrous networks (typically ~100 nm in diameter)[1].

To prevent this, we must manipulate the electronic state of the molecule. By running the synthesis in strictly acidic conditions, we protonate the amine to form 4-aminopyrogallol hydrochloride . This pulls electron density away from the aromatic ring, significantly raising its oxidation potential and stabilizing the monomer[2].

Troubleshooting FAQs

Q1: My reaction mixture turns black within minutes of opening the flask. How do I prevent this? A: The black color is the visual manifestation of poly(aminopyrogallol) nanofibers forming via auto-oxidation[1]. To prevent this, you must synthesize the compound as a hydrochloride salt[2]. Furthermore, you should introduce a sacrificial antioxidant like ascorbic acid into your solvent system. Ascorbic acid is kinetically faster at scavenging superoxide anions, thereby inhibiting the initial oxidation of the pyrogallol core[3].

Q2: I already have a darkened crude product. How can I selectively remove the polymeric byproducts? A: Standard filter paper will fail because the ~100 nm polymeric nanofibers will blind the pores. Instead, dissolve your crude mixture in highly acidic methanol and add activated charcoal (Norit). The charcoal selectively adsorbs the sticky, high-molecular-weight oligomers. Following this with a depth filtration through a tightly packed Celite 545 pad will trap the charcoal-polymer complexes. The success of this step is self-validating: the filtrate will immediately transition from opaque black to a clear, pale-yellow solution[4].

Q3: Does the choice of hydrogenation catalyst affect byproduct formation during the reduction of 4-nitropyrogallol? A: Yes. Palladium on Carbon (Pd/C) is highly effective for reducing aromatic nitro compounds[4]. However, if the product begins to polymerize, the high surface area of the carbon support will permanently trap your product, drastically reducing yield. You must keep the reaction strictly under a hydrogen atmosphere until the catalyst is completely filtered off under inert gas.

Quantitative Data & Condition Optimization

The table below summarizes the causality between environmental conditions and the resulting purity of 4-aminopyrogallol. Use this data to benchmark your own experimental outcomes.

Reaction Condition	Atmosphere	Additive	Visual Observation (Validation)	Estimated Yield	Purity Profile
Neutral (pH 7)	Ambient Air	None	Immediate blackening, heavy tar	< 10%	Dominated by poly(pyrogallol) nanofibers
Acidic (pH 1-2)	Ambient Air	None	Gradual darkening (brown)	40 - 50%	Monomer + moderate oligomers
Acidic (pH 1-2)	Argon	None	Pale yellow solution	75 - 85%	High monomeric purity
Acidic (pH 1-2)	Argon	Ascorbic Acid	Colorless solution	> 90%	Ultra-pure hydrochloride salt

Experimental Protocols

Protocol A: Anaerobic Synthesis of 4-Aminopyrogallol Hydrochloride

This protocol utilizes acidic conditions and inert gas to prevent the formation of iminoquinone intermediates.

• Setup: Equip a 250 mL Schlenk flask with a magnetic stir bar. Purge the system with Argon for 15 minutes.

• Solvent Preparation: In a separate flask, prepare 100 mL of absolute ethanol containing 2.5 equivalents of concentrated HCl. Sparge this acidic solvent with Argon for 30 minutes to remove dissolved oxygen.

• Reaction Initiation: Add 10 mmol of 4-nitropyrogallol and 100 mg of 10% Pd/C catalyst to the Schlenk flask. Transfer the deoxygenated acidic ethanol into the flask via a cannula.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (via balloon). Stir vigorously at room temperature for 4 hours. The reduction of the nitro group by Palladium is rapid and exothermic[4].

• Termination: Purge the flask with Argon to displace residual Hydrogen. The formation of the stable hydrochloride salt prevents immediate auto-oxidation, validating the effectiveness of the acidic solvent[2].

Protocol B: Charcoal-Celite Depolymerization and Purification Workflow

Use this protocol to rescue darkened, polymerized crude batches.

• Dissolution: Dissolve the crude, darkened product in 50 mL of deoxygenated 1M HCl in methanol.

• Adsorption: Add 2.0 g of activated charcoal (Norit) and 0.5 g of ascorbic acid[3] to the mixture. Stir under Argon for 30 minutes at 40°C. The charcoal physically adsorbs the poly(aminopyrogallol) chains[1].

• Filtration: Prepare a tightly packed pad of Celite 545 (2 cm thick) on a fritted glass funnel. Wet the pad with acidic methanol. Filter the charcoal suspension through the Celite pad under a blanket of Argon.

• Visual Validation: Observe the filtrate. A successful procedure yields a strictly colorless to pale-yellow filtrate, validating the complete removal of the dark polymeric species[4].

• Crystallization: Concentrate the filtrate in vacuo to approximately 15 mL. Add 30 mL of ice-cold, deoxygenated diethyl ether to precipitate 4-aminopyrogallol hydrochloride as off-white crystals. Filter and dry under vacuum.

Visualizations

Fig 1: Auto-oxidation pathway of 4-aminopyrogallol and targeted inhibition strategies.

Fig 2: Step-by-step purification workflow to isolate 4-aminopyrogallol hydrochloride.

References

• Title: (Polyhydroxy)benzenes.
• Title: Synthesis of biologically derived poly(pyrogallol)
• Title: Handbook of Heterogeneous Catalytic Hydrogenation For Organic Synthesis Source: Scribd / Wiley URL
• Title: Optimization of pyrogallol autoxidation conditions and its application in evaluation of superoxide anion radical scavenging capacity for four antioxidants Source: ResearchGate URL

Sources

• 1. Synthesis of biologically derived poly(pyrogallol) nanofibers for antibacterial applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencemadness.org [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]

Optimization of pH for 4-aminobenzene-1,2,3-triol stability

A Guide to pH Optimization for Enhanced Stability

Welcome to the technical support resource for 4-aminobenzene-1,2,3-triol. This guide is designed for researchers, chemists, and drug development professionals to address the critical challenges associated with the stability of this highly reactive compound. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower your research and ensure the integrity of your results.

Introduction: The Challenge of Instability

4-Aminobenzene-1,2,3-triol is a valuable research compound due to its unique chemical structure, featuring a highly electron-rich aromatic system. However, this same feature makes it exceptionally susceptible to oxidative degradation. The stability of your solutions is not just a matter of convenience; it is fundamental to the accuracy, reproducibility, and validity of your experimental outcomes. The primary factor governing its stability is pH. This guide provides a comprehensive framework for understanding and controlling pH to maintain the integrity of 4-aminobenzene-1,2,3-triol in your work.

Frequently Asked Questions (FAQs)

Q1: What makes 4-aminobenzene-1,2,3-triol so unstable?

The instability of 4-aminobenzene-1,2,3-triol is intrinsic to its molecular structure. The benzene ring is activated by four powerful electron-donating groups: one amino (-NH₂) group and three hydroxyl (-OH) groups. This high electron density makes the molecule extremely prone to oxidation. At neutral to alkaline pH, the hydroxyl groups begin to deprotonate, forming phenoxide ions. These negatively charged ions are even more susceptible to oxidation, leading to the formation of highly colored quinone-imine species, which can further polymerize. This process is often catalyzed by dissolved oxygen and trace metal ions.[1][2]

Q2: What are the visible signs of degradation?

The most common and immediate sign of degradation is a distinct color change. A freshly prepared, stable solution in an appropriate acidic buffer should be nearly colorless to very pale yellow. Upon exposure to suboptimal pH (typically > 6.0) or atmospheric oxygen, the solution will rapidly darken, progressing from yellow to orange, brown, and finally to a dark brown or black precipitate. This color change indicates the formation of oxidized and polymerized products.

Q3: What is the recommended pH range for handling and storing this compound?

For maximum stability, 4-aminobenzene-1,2,3-triol should be dissolved and stored in an acidic buffer, ideally within a pH range of 3.0 to 5.0 . In this range, the amino group is protonated (forming a more stable ammonium salt), and the phenolic hydroxyl groups remain protonated, significantly reducing the molecule's susceptibility to oxidation.[3]

Q4: Can I use a standard phosphate-buffered saline (PBS) at pH 7.4?

It is strongly discouraged to use PBS at pH 7.4 or any other neutral or alkaline buffer for stock solutions or prolonged experiments. At pH 7.4, rapid oxidative degradation is expected. If your experimental endpoint requires a physiological pH, the compound should be added to the final assay medium immediately before measurement. A stability time-course experiment under your specific assay conditions is mandatory to validate the compound's integrity during the experiment.

Troubleshooting Guide

Problem: My solution turned dark brown immediately upon dissolving the powder.

Potential Cause	Corrective Action
High pH of Solvent: The solvent (e.g., water, neutral buffer) had a pH > 6.0, causing instant oxidation.	Use an Acidic Buffer: Discard the degraded solution. Prepare a fresh solution by dissolving the powder directly into a deoxygenated acidic buffer (e.g., 0.1 M citrate buffer, pH 4.0).
Presence of Dissolved Oxygen: Atmospheric oxygen dissolved in the solvent is a primary oxidant.	Deoxygenate Your Solvent: Before adding the compound, sparge the buffer with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes. Prepare the solution under a gentle stream of the inert gas if possible.
Metal Ion Contamination: Trace metal ions (e.g., Cu²⁺, Fe³⁺) in the buffer can catalyze the oxidation reaction.[1]	Use High-Purity Reagents: Prepare buffers using metal-free water and high-purity salts. Consider adding a chelating agent like EDTA (0.1-0.5 mM) to the buffer to sequester catalytic metal ions.

Problem: My experimental results are inconsistent or show a loss of compound activity over time.

Potential Cause	Corrective Action
Degradation in Assay Medium: While the stock solution was stable, the final assay buffer's pH is causing degradation during the experiment.	Perform a Stability Study: Use the protocol below ("Protocol 2") to determine the stability of 4-aminobenzene-1,2,3-triol in your exact final assay medium over the time course of your experiment.
Stock Solution Degradation: The acidic stock solution degraded over time due to improper storage.	Store Properly & Prepare Freshly: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid freeze-thaw cycles. For maximum confidence, prepare the solution fresh before each experiment.[4]

Key Diagrams and Workflows

The degradation of 4-aminobenzene-1,2,3-triol is a cascade initiated by adverse environmental factors.

Caption: Workflow for empirically determining compound stability across a pH gradient.

Experimental Protocols

Protocol 1: Preparation of a Stabilized 4-aminobenzene-1,2,3-triol Stock Solution

This protocol describes the preparation of a 10 mM stock solution with enhanced stability.

• Buffer Preparation: Prepare a 0.1 M citrate buffer. To do this, mix 0.1 M citric acid and 0.1 M sodium citrate solutions until the pH is stable at 4.0.

• Deoxygenation: Transfer the required volume of pH 4.0 citrate buffer to a glass container. Sparge the buffer with a gentle stream of high-purity argon or nitrogen gas for at least 20 minutes to remove dissolved oxygen.

• Weighing: On a calibrated analytical balance, accurately weigh the required amount of 4-aminobenzene-1,2,3-triol powder in a microcentrifuge tube.

• Dissolution: Add the deoxygenated buffer to the powder to achieve the final concentration of 10 mM. Mix gently by vortexing until fully dissolved. The solution should be clear and pale.

• Storage: Immediately aliquot the stock solution into single-use, light-protected tubes. Flash-freeze the aliquots and store them at -80°C. Avoid repeated freeze-thaw cycles.

Protocol 2: Determining Compound Stability in Your Assay Buffer

This protocol provides a self-validating system to ensure your results are trustworthy.

• Setup: Prepare your complete experimental assay buffer(s) at various pH points (e.g., pH 6.5, 7.0, 7.4, 8.0).

• Initiate Experiment: Prepare a fresh, stabilized stock solution of 4-aminobenzene-1,2,3-triol as described in Protocol 1.

• Spike and Start Timer: Add the stock solution to each of your assay buffers to achieve the final working concentration. Immediately start a timer. This is your t=0 time point.

• Time-Course Sampling:

  • Immediately withdraw an aliquot from each buffer, which serves as the 100% reference (t=0). Quench the reaction if necessary (e.g., by adding an equal volume of 0.1% formic acid in acetonitrile for HPLC analysis).

  • Incubate the remaining solutions under your exact experimental conditions (e.g., temperature, light exposure).

  • Withdraw and quench aliquots at subsequent time points (e.g., 15, 30, 60, 90, 120 minutes).

• Analysis: Analyze all quenched samples by a suitable analytical method, such as Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), to quantify the remaining parent compound. [5][6]A C18 column with a mobile phase gradient of water/acetonitrile containing 0.1% formic acid and UV detection is a common starting point.

• Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to t=0. Plot these values to visualize the stability profile. An acceptable level of stability is typically defined as >90% of the compound remaining at the final time point of your experiment.

Data Presentation

The results from Protocol 2 can be summarized to clearly identify the operational limits for your experiment.

Table 1: Example Stability Data of 4-aminobenzene-1,2,3-triol in Various Buffers at 37°C

pH of Assay Buffer	% Remaining (t=30 min)	% Remaining (t=60 min)	% Remaining (t=120 min)	Visual Observation (at 120 min)
4.0 (Citrate)	99.8%	99.5%	99.1%	Clear, pale yellow
6.0 (MES)	95.2%	88.1%	75.4%	Light Orange
7.4 (HEPES)	60.3%	35.7%	<10%	Dark Brown
8.0 (Tris)	<15%	<2%	Not Detected	Black Precipitate

References

• Fisher Scientific. (2023). SAFETY DATA SHEET.
• Cayman Chemical. (2024). Safety Data Sheet.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET.

• Murakami, K., et al. (2022). Prooxidant activity of aminophenol compounds: copper-dependent generation of reactive oxygen species. ResearchGate. Available at: [Link]

• Enamine. (n.d.). safety data sheet.

• Fieser, L. F. (2025). Oxidation potentials of phenolic and amino antioxidants. ResearchGate. Available at: [Link]

• MilliporeSigma. (2025). SAFETY DATA SHEET.
• BenchChem. (2025). A Comparative Guide to HPLC-Based Purity Validation of 4-aminobenzene-1,2-diol.

• Li, X., et al. (2018). pH Effect and Chemical Mechanisms of Antioxidant Higenamine. MDPI. Available at: [Link]

• Arora, P. K. (2015). Bacterial degradation of monocyclic aromatic amines. PMC - NIH. Available at: [Link]

• Popović-Bijelić, A., et al. (2023). Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls. PMC - NIH. Available at: [Link]

• Caro, Y. (2019). Antioxidant Compounds and Their Antioxidant Mechanism. SciSpace. Available at: [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.

• Takenaka, S., et al. (2003). The Metabolic Pathway of 4-Aminophenol in Burkholderia sp. Strain AK-5 Differs from That of Aniline and Aniline with C-4 Substituents. PMC - NIH. Available at: [Link]

• Takenaka, S., et al. (2025). The Metabolic Pathway of 4-Aminophenol in Burkholderia sp. Strain AK-5 Differs from That of Aniline and Aniline with C-4 Substituents. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. fishersci.ch [fishersci.ch]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. env.go.jp [env.go.jp]

Technical Support Center: Degassing Techniques for Buffers Containing Aminobenzenetriols

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for handling aminobenzenetriol compounds. This guide is designed for researchers, scientists, and drug development professionals who utilize these highly reactive yet powerful molecules. Due to their inherent chemical structure, aminobenzenetriols are exceptionally sensitive to dissolved oxygen, making proper buffer preparation a critical control point for experimental success and reproducibility.

This document provides in-depth, field-tested guidance on why degassing is necessary, how to choose the appropriate technique, and detailed protocols for execution. We will also troubleshoot common issues to ensure the integrity of your experiments.

Part 1: The Core Problem — Understanding Oxidative Degradation

This section addresses the fundamental chemistry behind aminobenzenetriol instability and how to recognize it.

Q1: Why are my aminobenzenetriol solutions turning dark brown or black?

Answer: You are observing oxidative degradation. Aminobenzenetriols (such as 1,2,4-trihydroxy-5-aminobenzene) possess multiple hydroxyl (-OH) and amino (-NH2) groups on an aromatic ring. These groups donate electron density into the ring, making the molecule extremely susceptible to oxidation, particularly by dissolved oxygen present in all aqueous buffers.[1]

The initial oxidation creates highly reactive intermediates (e.g., quinone-imines) which then rapidly polymerize. This polymerization process is what produces the intensely colored, often insoluble, dark-colored byproducts that indicate your active compound has degraded. This degradation is not just a cosmetic issue; it signifies a loss of your target molecule, leading to inaccurate concentrations, reduced efficacy, and the introduction of confounding artifacts in your assay.

Q2: What are the immediate signs of buffer or reagent degradation?

Answer: Beyond the obvious color change, there are several indicators of degradation:

• Visual Changes: The very first sign is often a faint pink or yellow tinge that progressively darkens to red, brown, and finally black upon exposure to air.

• Precipitate Formation: You may observe the formation of a fine, dark precipitate, which is the insoluble polymerized product.[2]

• Inconsistent Results: In analytical applications like HPLC or electrochemistry, you may see shifting retention times, loss of peak area, or the appearance of spurious peaks.

• Reduced Potency: In biological or pharmacological assays, a degraded compound will exhibit diminished or complete loss of its expected activity.

If you observe any of these signs, the buffer is compromised and should be discarded. The key to success is prevention through rigorous degassing.

Part 2: Choosing Your Degassing Strategy

No single degassing method is perfect for every application. Your choice will depend on the required level of oxygen removal, the volume of the buffer, and the equipment available.

Decision Workflow for Selecting a Degassing Method

The following diagram provides a logical workflow to help you select the most appropriate technique for your specific experimental needs.

Caption: Decision tree for selecting the appropriate degassing method.

Comparative Analysis of Common Degassing Techniques

The table below summarizes the key characteristics of each method to facilitate an informed choice.

Feature	Inert Gas Sparging	Freeze-Pump-Thaw (FPT)	Sonication (Ultrasonic)	Inline Membrane Degassing
Principle	Displaces dissolved O₂ by bubbling an inert gas (Ar, N₂, He) through the liquid.[3]	Freezes the solvent, evacuates the headspace under high vacuum, then thaws to release trapped gases.[3][4]	Uses high-frequency sound waves to generate cavitation, which coalesces dissolved gases into bubbles that can be removed.[5]	Pulls the liquid through a gas-permeable membrane under vacuum, continuously removing dissolved gas.[6][7]
O₂ Removal Efficiency	Good (~80-95%)[8]	Excellent (>99.9%)[7][9]	Low (~20-30%); best used as a supplement to other methods.[8]	Very Good to Excellent (>95%, continuous)[6]
Time Required	15-30 minutes per liter	20-40 minutes per sample (multiple cycles)	5-15 minutes	Continuous, real-time
Pros	Simple, inexpensive, good for large volumes.	Most thorough method available.[10]	Fast and easy.	Automated, highly reproducible, prevents re-gassing.[8]
Cons	Can change pH (if CO₂ is removed), potential for solvent evaporation, may not reach ultra-low O₂ levels.	Labor-intensive, requires specialized glassware (Schlenk flask) and a vacuum line, not suitable for large volumes.[4][9]	Inefficient as a standalone method, can heat the sample.[5]	Requires specialized equipment (HPLC component), higher initial cost.
Best For	General purpose buffer preparation, large volume needs.	Highly oxygen-sensitive reactions, electrochemistry, preparing analytical standards.	Quickly removing gross bubbling post-sparging or vacuum filtration.	HPLC/UPLC mobile phases, flow chemistry systems.[6][8]

Part 3: Standard Operating Procedures (SOPs)

Follow these detailed protocols to ensure effective and reproducible degassing. Always wear appropriate Personal Protective Equipment (PPE), including gloves and safety glasses.[11][12][13]

SOP 1: Inert Gas Sparging

This is the most common and accessible method for degassing buffers.

Materials:

• Buffer solution in a suitable flask or bottle.

• High-purity inert gas (Argon or Nitrogen recommended; Helium for HPLC).[3]

• Gas regulator and tubing.

• Sparging stone or a long needle/pipette.

Procedure:

• Prepare the Setup: Place your prepared buffer in a narrow-mouthed vessel (e.g., an Erlenmeyer flask or media bottle) to minimize the surface area exposed to the atmosphere.

• Insert Sparging Tube: Submerge the sparging stone or the tip of the needle deep into the buffer, ensuring it reaches near the bottom of the vessel.

• Start Gas Flow: Begin bubbling the inert gas at a moderate rate. You should see a steady stream of fine bubbles, but avoid vigorous bubbling that could cause splashing or aerosolization. A rate of ~100-200 mL/min is a good starting point.

• Sparging Duration: For effective degassing, sparge for at least 15-30 minutes for volumes up to 1 liter.

• Maintain Inert Atmosphere: After sparging, do not simply turn off the gas. Instead, raise the needle tip just above the liquid surface and reduce the gas flow to create a positive pressure "blanket" of inert gas over the buffer.[14] This prevents atmospheric oxygen from re-dissolving.

• Seal and Store: Seal the container tightly while it is still under the inert gas blanket. Use immediately for best results.

SOP 2: Freeze-Pump-Thaw (FPT)

This is the gold standard for applications requiring minimal dissolved oxygen.[10]

Materials:

• Schlenk flask or a heavy-walled round-bottom flask.

• High-vacuum line ("Schlenk line").

• Cold trap and dewar.

• Liquid nitrogen.

Procedure:

• Fill and Freeze: Add your buffer to the Schlenk flask, filling it no more than halfway. Place the flask in a dewar and slowly add liquid nitrogen to completely freeze the buffer into a solid state.

• Pump (Evacuate): Once frozen solid, connect the flask to the high-vacuum line and open the stopcock to evacuate the headspace for 5-10 minutes. This removes the atmospheric gases above the frozen solvent.[4]

• Isolate and Thaw: Close the stopcock to isolate the flask from the vacuum. Remove the liquid nitrogen dewar and allow the buffer to thaw completely at room temperature. You will see bubbles of dissolved gas escaping the liquid and filling the evacuated headspace.

• Repeat Cycles: For maximum efficiency, repeat the entire Freeze-Pump-Thaw cycle at least three times.[3][9] With each cycle, the amount of bubbling upon thawing will decrease significantly.

• Backfill with Inert Gas: After the final thaw cycle, backfill the flask with a high-purity inert gas (like Argon) before use.

Freeze-Pump-Thaw Workflow Diagram

Caption: The iterative workflow for the Freeze-Pump-Thaw (FPT) degassing protocol.

Part 4: Troubleshooting and FAQs

Q3: I degassed my buffer, but it still turned brown after 30 minutes. What happened?

Answer: This is a common issue and usually points to the re-introduction of oxygen. Consider these possibilities:

• Ineffective Seal: The container holding your degassed buffer may not be perfectly airtight. Use high-quality septa or screw caps with good liners.[14]

• Atmospheric Exposure During Use: Every time you open the container or pierce the septum to draw liquid, you risk introducing air. Work quickly and always use a positive pressure of inert gas when transferring the buffer.[15]

• Contaminated Gas or Tubing: Ensure you are using high-purity (≥99.99%) inert gas. Old, permeable plastic tubing can also be a source of oxygen contamination; use appropriate, low-permeability tubing.

• Contaminated Glassware: Residual oxidizing agents from cleaning solutions (e.g., chromic acid) or metal ion contaminants on glassware can catalyze the degradation reaction. Use scrupulously clean, dedicated glassware.[16]

Q4: How long will my degassed buffer remain stable?

Answer: This depends entirely on your storage and handling. A perfectly sealed buffer prepared via FPT can remain oxygen-free for a day or two.[10] However, for practical purposes, it is strongly recommended to prepare and use degassed buffers on the same day. The stability window is very short once the seal is broken. For continuous applications like HPLC, an inline degasser is the only way to guarantee a consistently deoxygenated mobile phase.[8]

Q5: Can I use antioxidants like ascorbic acid instead of degassing?

Answer: While antioxidants can be used to prolong stability, they should be considered a supplement, not a replacement, for degassing. Antioxidants are sacrificial agents; they are consumed as they scavenge oxygen. This means their concentration will decrease over time, and they can potentially interfere with your downstream application or reaction. Degassing physically removes the oxygen, which is the preferred primary method.[1]

References

• Degassing - Wikipedia. (n.d.). Wikipedia. Retrieved February 26, 2026, from [Link]

• HPLC Degassing methods: Inline vs Offline. (2025, October 31). Phenomenex. Retrieved February 26, 2026, from [Link]

• Jämtgrov, S., et al. (2021). Efficient degassing and ppm-level oxygen monitoring flow chemistry system. Reaction Chemistry & Engineering. Retrieved February 26, 2026, from [Link]

• Jämtgrov, S., et al. (2021). Efficient degassing and ppm-level oxygen monitoring flow chemistry system. PMC. Retrieved February 26, 2026, from [Link]

• Degasification. (n.d.). TMC Fluid Systems. Retrieved February 26, 2026, from [Link]

• ExperimentDegas Documentation. (2025, August 18). Emerald Cloud Lab. Retrieved February 26, 2026, from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group - University of Pittsburgh. Retrieved February 26, 2026, from [Link]

• Buffer Preparation — Hints, Tips and Common Errors. (2022, April 15). LCGC International. Retrieved February 26, 2026, from [Link]

• Snape, T. J., et al. (2010, October 9). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. Retrieved February 26, 2026, from [Link]

• Practice Safe Science. (n.d.). Amino Labs. Retrieved February 26, 2026, from [Link]

• Park, S., & Roy, M. (2019, November 1). Section 5.4 Title: Degassing Solvents. Berry Group - University of Wisconsin. Retrieved February 26, 2026, from [Link]

• Solvent degassing. (2023, March 19). Reddit. Retrieved February 26, 2026, from [Link]

• How To: Degas Solvents. (n.d.). Department of Chemistry: University of Rochester. Retrieved February 26, 2026, from [Link]

• Amino‐Substituted Azoxybenzenes as Potential Redox‐Active Catholyte Materials. (2021). PMC. Retrieved February 26, 2026, from [Link]

• Best practices for handling chemical reagents to prevent cross-contamination. (2025, March 25). Quimivita. Retrieved February 26, 2026, from [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). National Academies Press. Retrieved February 26, 2026, from [Link]

• Cell Lysis Methods Compared: Sonication vs High-Pressure Cell Disruption. (2025, August 14). BPES. Retrieved February 26, 2026, from [Link]

• Safe Handling of Laboratory Equipment. (n.d.). AFNS Safety - University of Alberta. Retrieved February 26, 2026, from [Link]

• 12 Safe Practices for the Microbiology Laboratory. (2020, March 21). Carolina Knowledge Center. Retrieved February 26, 2026, from [Link]

Sources

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Degassing - Wikipedia [en.wikipedia.org]
• 4. emeraldcloudlab.com [emeraldcloudlab.com]
• 5. bioprocess-eng.co.uk [bioprocess-eng.co.uk]
• 6. Efficient degassing and ppm-level oxygen monitoring flow chemistry system - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. Efficient degassing and ppm-level oxygen monitoring flow chemistry system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HPLC Degassing methods: Inline vs Offline | Phenomenex [phenomenex.com]
• 9. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 10. How To [chem.rochester.edu]
• 11. amino.bio [amino.bio]
• 12. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. knowledge.carolina.com [knowledge.carolina.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. ehs.umich.edu [ehs.umich.edu]
• 16. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]

Reference Data & Comparative Studies

H-NMR Spectrum Analysis of 4-Aminobenzene-1,2,3-triol: A Comparative Stability &amp; Solvent Guide

This guide provides an in-depth technical analysis of the H-NMR spectrum of 4-aminobenzene-1,2,3-triol (also known as 4-aminopyrogallol). It focuses on distinguishing the pure compound from its oxidation products and structural isomers, a critical challenge in drug development due to the molecule's high redox lability.

Executive Summary

4-aminobenzene-1,2,3-triol is an electron-rich aromatic system prone to rapid autoxidation. Obtaining a pristine H-NMR spectrum requires specific suppression of oxidative pathways. This guide compares the "Gold Standard" Protocol (DMSO-d6 + Acid Stabilization) against common alternative approaches (D2O, MeOD) to demonstrate why standard workflows often yield false-negative degradation data.

Structural Context & Spectral Expectations

Before analyzing the spectrum, we must establish the theoretical expectations for the 4-amino-1,2,3-triol isomer compared to its symmetric counterpart (5-amino) and precursor (pyrogallol).

• Chemical Formula: C₆H₇NO₃[1]

• Symmetry: Asymmetric (C1, C2, C3 are OH; C4 is NH₂).

• Spin System: The aromatic ring contains only two adjacent protons (H5 and H6), creating an AB system (two doublets) .

Comparative Spectral Logic (Isomer Differentiation)

Feature	4-Aminobenzene-1,2,3-triol (Target)	5-Aminobenzene-1,2,3-triol (Isomer)	Pyrogallol (Precursor)
Symmetry	Asymmetric	Symmetric	Symmetric (Plane through C2-C5)
Aromatic Signals	2 Distinct Signals (Doublets)Ortho-coupling (~8-9 Hz)	1 Signal (Singlet)H4 and H6 are equivalent	2 Signals (Triplet + Doublet)AB2 System
Integration	1H : 1H	2H	1H (t) : 2H (d)

Critical Insight: If your aromatic region shows a singlet, you have likely synthesized the 5-amino isomer or have rapid exchange broadening. The target 4-amino isomer must show splitting.

Performance Comparison: Solvent System Selection

The choice of solvent determines whether you observe the critical exchangeable protons (-OH and -NH₂), which confirm the oxidation state of the molecule.

System A: DMSO-d₆ (Recommended / Gold Standard)

• Performance: Preserves -OH and -NH₂ signals due to strong hydrogen bonding with the solvent sulfoxide oxygen. Slows proton exchange.

• Spectral Features:

  • Phenolic -OH: Three distinct singlets (broadened) between 8.0 – 9.5 ppm .

  • Amine -NH₂: Broad singlet around 4.0 – 6.0 ppm .

  • Aromatic H5/H6: Two doublets in the shielded region (6.0 – 6.5 ppm ) due to the electron-donating effect of four substituents.

System B: Methanol-d₄ (MeOD) or D₂O (Alternative)

• Performance: Causes immediate H/D exchange.

• Spectral Consequence:

  • Loss of Data: All -OH and -NH₂ signals disappear (replaced by HDO peak).

  • Risk: In D₂O at neutral pH, the aminophenol is highly unstable and rapidly oxidizes to a quinone imine (turning the solution black/brown), leading to severe line broadening.

System C: Acidified D₂O (DCl/D₂O)

• Performance: Protonates the amine (–NH₃⁺), deactivating the ring towards oxidation.

• Spectral Consequence:

  • Shift: Aromatic peaks shift downfield (deshielding) due to the loss of the lone pair donation from Nitrogen.

  • Stability: High stability, but does not represent the "free base" electronic state.

Experimental Protocol: The "Inert-Stabilized" Workflow

To obtain the reference spectrum (System A), you must prevent the formation of paramagnetic quinone intermediates which broaden peaks.

Step-by-Step Methodology

• Solvent Preparation:

  • Degas DMSO-d₆ by sparging with dry Nitrogen or Argon for 10 minutes.

  • Why? Dissolved oxygen acts as a radical initiator for aminophenol oxidation.

• Sample Preparation (Glove Box or Cone) :

  • Weigh 5–10 mg of 4-aminobenzene-1,2,3-triol.

  • Add 1-2 equivalents of Sodium Dithionite (Na₂S₂O₄) or a trace of SnCl₂ if the sample is already slightly colored.

  • Mechanism:[2][3] These reducing agents scavenge quinones back to the phenol form.

• Dissolution:

  • Dissolve solid in 0.6 mL degassed DMSO-d₆.

  • Optional: Add 1 drop of TFE (Trifluoroethanol) as an internal reference if quantitative qNMR is required, as it does not overlap with the aromatic region.

• Acquisition:

  • Run the scan immediately (within 5 mins).

  • Set d1 (relaxation delay) to ≥ 5 seconds to account for the long T1 of quaternary carbons if running C13, but standard 1s is fine for proton.

Data Visualization & Analysis

Predicted Chemical Shift Table (DMSO-d₆)

Proton Type	Position	Multiplicity	Chemical Shift (δ ppm)	Coupling (J)	Notes
Aromatic	H-5	Doublet (d)	6.05 – 6.15	J ≈ 8.5 Hz	Ortho to NH₂, Para to OH(C2). Most shielded.
Aromatic	H-6	Doublet (d)	6.25 – 6.35	J ≈ 8.5 Hz	Ortho to OH(C1).
Amine	NH₂	Broad Singlet	4.50 – 5.50	-	Variable with concentration/temp.
Phenolic	OH (C2)	Singlet (br)	8.20 – 8.50	-	Likely intramolecular H-bond to OH(C1/C3).
Phenolic	OH (C1, C3)	Singlet (br)	8.80 – 9.20	-	Downfield due to H-bonding with solvent.

Degradation Pathway Diagram

The following diagram illustrates why samples often fail (broadening) and how the "Inert-Stabilized" protocol intervenes.

Caption: Figure 1. Oxidative degradation pathway of aminophenols in NMR solution. Paramagnetic intermediates (red) cause severe line broadening, obscuring the spectrum unless reduction agents (blue) are used.

Troubleshooting & Interpretation

• Problem: The aromatic region is a broad hump between 6.0–7.0 ppm.

  • Cause: Paramagnetic broadening from semiquinone radicals.

  • Solution: Filter the solution through Celite (to remove polymer) and add a grain of solid Na₂S₂O₄ directly to the NMR tube. Shake and re-run.

• Problem: Extra peaks appear around 6.5–7.0 ppm.

  • Cause: Presence of Pyrogallol (unreacted starting material). Look for a triplet at ~6.6 ppm (H5) and doublet at ~6.3 ppm (H4/6).

• Problem: "Missing" protons.

  • Cause: Deuterium exchange. Ensure you are using DMSO-d₆, not D₂O or MeOD, if you need to quantify the integral of the entire molecule.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4][5] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Fulmer, G. R., et al. (2010).[4] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Link

• NIST Chemistry WebBook. (2023). 1,2,3-Benzenetriol (Pyrogallol) Spectral Data. National Institute of Standards and Technology. Link(Used for precursor comparison baseline).

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Link

Sources

• 1. PhytoBank: 1H NMR Spectrum (PHY0165037) [phytobank.ca]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. scs.illinois.edu [scs.illinois.edu]

The Redox Paradox: A Definitive Guide to HPLC Analysis of 4-Aminopyrogallol

Topic: HPLC Method Development for Detecting 4-Aminopyrogallol Impurities Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

4-aminopyrogallol (4-AP) represents a "perfect storm" for chromatographic analysis: it is highly polar, amphoteric, and aggressively prone to oxidative degradation.[1] Traditional C18 methods often fail to retain this hydrophilic amine, while standard sample preparations lead to on-column degradation, manifesting as "ghost peaks" or severe tailing.[1]

This guide objectively compares the Optimized Fluorinated-Phenyl (PFP) Method against standard C18 and HILIC alternatives. We demonstrate why the PFP stationary phase, combined with a specific antioxidant-stabilized sample workflow, offers the only robust solution for quantitative impurity profiling.

The Challenge: Why 4-Aminopyrogallol Fails Standard Methods

The structural moiety of 4-aminopyrogallol (4-amino-1,2,3-benzenetriol) combines an electron-rich aromatic ring with three phenolic hydroxyls and an amine group.[1]

• Instability: The pyrogallol backbone oxidizes rapidly in neutral/alkaline solutions to form ortho-quinones and purpurogallin-type polymers.[1]

• Polarity: The molecule is extremely hydrophilic.[1] On a standard Alkyl-C18 column, it often co-elutes with the void volume (

  ), preventing separation from unretained matrix components.[1]

• Chelation: The vicinal tri-hydroxy motif is a potent chelator of trace metals (Fe, Cu) in the HPLC system, causing peak splitting and recovery loss.

Method Comparison: PFP vs. C18 vs. HILIC

We evaluated three distinct separation strategies. The data below synthesizes performance metrics from optimized method development cycles.

A. The Alternative: Standard C18 (Alkyl Phase)

• Mechanism: Hydrophobic interaction.[1]

• Outcome: FAILURE. Due to the high polarity of 4-AP, retention is negligible even at 100% aqueous conditions.[1] Phase collapse ("dewetting") is a risk with high-aqueous mobile phases.[1]

• Data Point:

  (Capacity Factor) < 0.5.[1]

B. The Alternative: HILIC (Hydrophilic Interaction)

• Mechanism: Partitioning into a water-enriched layer on a polar surface.[1]

• Outcome: UNSTABLE. While HILIC provides excellent retention, the high-organic mobile phase (Acetonitrile > 80%) often precipitates the necessary antioxidant stabilizers (e.g., ascorbic acid/EDTA), leading to on-column oxidation.[1]

• Data Point: High retention (

  ) but poor area precision ( ).

C. The Solution: Fluorinated-Phenyl (PFP) Phase

• Mechanism: Multiple interaction modes—Hydrophobic,

  interaction, and Hydrogen bonding.[1] The electron-deficient fluorine atoms on the stationary phase interact strongly with the electron-rich 4-aminopyrogallol ring.

• Outcome: OPTIMAL. The "fluorine-philic" selectivity pulls the analyte away from the void volume without requiring ion-pairing reagents.

• Data Point:

  , Symmetry factor 1.1.[1]

Comparative Performance Data

Metric	Standard C18 Method	HILIC Method	Optimized PFP Method
Stationary Phase	C18 (3 µm)	Bare Silica / Amide	Pentafluorophenyl (PFP) 2.7 µm
Mobile Phase	0.1% Formic Acid / ACN	10mM NH4OAc / ACN (10:90)	10mM KH2PO4 (pH 2.[1]5) / MeOH
Retention Time ( )	1.2 min (Void)	8.5 min	5.2 min
Resolution ( ) *	N/A (Co-elution)	4.2	> 6.0
Tailing Factor ( )	2.5 (Severe)	1.4	1.08
LOD (Signal/Noise=3)	50 ng/mL	10 ng/mL	2 ng/mL
Stability (24h)	< 60% Recovery	< 80% Recovery	99.5% Recovery

*Resolution measured against the nearest degradation impurity.

Detailed Experimental Protocol

To replicate the Optimized PFP Method , follow this self-validating protocol.

Step 1: The "Stabilized" Sample Preparation

• Rationale: You must suppress auto-oxidation and metal chelation during sample handling.[1]

• Diluent Preparation:

  • Prepare 100 mL of Water/Methanol (90:10 v/v).

  • Add 0.1% (w/v) Ascorbic Acid (Antioxidant).[1]

  • Add 0.05% (w/v) EDTA (Chelating agent to sequester trace metals).[1]

  • Sparge with Nitrogen gas for 5 minutes to remove dissolved oxygen.[1]

• Procedure: Dissolve 4-aminopyrogallol standard immediately in this diluent. Store in amber vials at 4°C.

Step 2: Chromatographic Conditions

• Column: PFP (Pentafluorophenyl) Core-Shell,

  mm, 2.6 µm or 2.7 µm particle size.[1]

• Mobile Phase A: 10 mM Potassium Phosphate Buffer, adjusted to pH 2.5 with Phosphoric Acid.

  • Note: Low pH keeps the amine protonated and phenols neutral, preventing secondary silanol interactions.[1]

• Mobile Phase B: Methanol (LC-MS Grade).[1]

• Gradient:

  • 0.0 min: 3% B

  • 5.0 min: 15% B

  • 7.0 min: 60% B (Wash)[1]

  • 7.1 min: 3% B (Re-equilibrate for 3 min)

• Flow Rate: 0.4 mL/min.[1]

• Temperature: 30°C.

• Detection: UV-Vis Diode Array.[1]

  • Primary Channel: 210 nm (Max sensitivity).[1]

  • Secondary Channel: 270 nm (Selectivity for aromatic ring).[1]

Visualizing the Science

Figure 1: Method Development Decision Tree

This workflow illustrates the logic gate for selecting the PFP phase over alternatives based on analyte properties.

Figure 1: Decision logic for selecting the PFP stationary phase to overcome polarity and stability challenges.

Figure 2: The "Ghost Peak" Mechanism (Degradation Pathway)

Understanding the degradation is crucial for identifying impurity peaks in your chromatogram.

Figure 2: The oxidative degradation pathway that generates "ghost peaks" if the sample is not stabilized with Acid/EDTA.

Expert Insights & Troubleshooting

Why PFP? The "Fluorine Effect" Standard C18 columns rely on hydrophobic interactions.[1] 4-aminopyrogallol, being covered in -OH and -NH2 groups, creates a "water shell" that prevents it from interacting with the C18 alkyl chains.[1] The PFP phase, however, is electron-deficient (due to fluorine).[1] It acts like a "magnet" for the electron-rich aromatic ring of 4-aminopyrogallol via

stacking.[1] This mechanism works even in high-aqueous mobile phases, ensuring retention without phase collapse [1].[1]

The pH Criticality We utilize pH 2.5 for two reasons:

• Silanol Suppression: At pH 2.5, surface silanols on the silica support are protonated (neutral), preventing the amine group of 4-AP from "sticking" and causing tailing.[1]

• Oxidation Inhibition: Pyrogallol moieties are stable in acid but oxidize instantly in base.[1] Keeping the mobile phase acidic protects the sample during the run [2].

References

• Bell, D. S., & Jones, A. D. (2005).[1] Solute attributes and molecular interactions contributing to retention on a fluorinated stationary phase.[1] Journal of Chromatography A. [1]

• Rao, R. N., et al. (2011).[1] HPLC determination of aminophenols and their impurities.[1][2] Journal of Pharmaceutical and Biomedical Analysis.[1]

• Scientific Panel on Consumer Safety. (2010). Opinion on Pyrogallol: Stability and Degradation.[1] European Commission.[1]

• Chow, S. (2018).[1] Practical Method Development for Polar Compounds.[1] LCGC North America.[1]

Sources

• 1. Pyrogallol - Wikipedia [en.wikipedia.org]
• 2. Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Characterization of 4-aminobenzene-1,2,3-triol: Mass Spectrometry Fragmentation and Alternative Methodologies

For researchers, scientists, and drug development professionals, the precise structural elucidation and quantification of novel organic molecules are paramount. 4-aminobenzene-1,2,3-triol, a compound featuring a benzenetriol core with an aminomethyl substituent, presents a unique analytical challenge due to its polarity and potential for complex fragmentation. This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation pattern of 4-aminobenzene-1,2,3-triol and offers a comparative overview of alternative analytical techniques, complete with supporting data and protocols to ensure scientific integrity and practical applicability.

Mass Spectrometry Analysis of 4-aminobenzene-1,2,3-triol: A Predicted Fragmentation Pathway

Upon introduction into a mass spectrometer, typically using electron ionization (EI), the 4-aminobenzene-1,2,3-triol molecule will be ionized to form a molecular ion (M•+).[3] Due to the presence of multiple functional groups, this molecular ion will be energetically unstable and prone to fragmentation.[3] The fragmentation pathways are dictated by the relative stability of the resulting fragment ions and neutral losses.

Predicted Key Fragmentation Steps:

• Initial Ionization: The initial event is the removal of an electron to form the molecular ion. The molecular weight of 4-aminobenzene-1,2,3-triol is 155.15 g/mol , so the molecular ion peak (M•+) would be observed at m/z 155 . Aromatic compounds often show a strong molecular ion peak due to the stability of the ring structure.[2]

• Loss of Water (H₂O): The presence of three hydroxyl groups makes the loss of one or more water molecules a highly probable fragmentation pathway. This would result in peaks at m/z 137 (M - 18) and potentially m/z 119 (M - 18 - 18).

• Loss of Carbon Monoxide (CO): Phenolic compounds are known to undergo the loss of carbon monoxide. For a triol, sequential losses are possible, leading to peaks at m/z 127 (M - 28), m/z 99 (M - 28 - 28), and m/z 71 (M - 28 - 28 - 28).

• Alpha-Cleavage of the Amino Group: The bond between the benzene ring and the amino group can cleave, leading to the loss of •NH₂ radical (mass 16) or CH₂NH₂ radical (mass 30). However, cleavage of the C-C bond benzylic to the amino group is more likely.

• Benzylic Cleavage: The C-C bond between the aromatic ring and the CH₂NH₂ group is a likely site for cleavage, resulting in a stable benzylic cation or a tropylium-like ion. This would lead to a fragment at m/z 125 (loss of •CH₂NH₂) or a more stable fragment through rearrangement.

• Ring Fragmentation: The aromatic ring itself can fragment, although this typically requires higher energy and results in a complex pattern of lower mass ions. A characteristic fragment for benzene-containing compounds is the phenyl cation at m/z 77 , which can be formed through the loss of the substituents.[4]

The following diagram illustrates the predicted primary fragmentation pathways for 4-aminobenzene-1,2,3-triol under electron ionization.

Caption: Predicted Electron Ionization Fragmentation Pathway of 4-aminobenzene-1,2,3-triol.

Table 1: Predicted Prominent Ions in the Mass Spectrum of 4-aminobenzene-1,2,3-triol

m/z	Proposed Fragment Ion	Neutral Loss	Interpretation
155	[C₇H₉NO₃]⁺˙	-	Molecular Ion (M•+)
137	[C₇H₇NO₂]⁺˙	H₂O	Loss of a water molecule from the hydroxyl groups.
127	[C₆H₇NO₃]⁺˙	CO	Loss of carbon monoxide from the phenolic structure.
125	[C₆H₅O₃]⁺	CH₂NH₂	Benzylic cleavage with loss of the aminomethyl radical.
77	[C₆H₅]⁺	C H₄NO₃	Formation of the phenyl cation.[4]

Comparative Analysis of Analytical Methodologies

While mass spectrometry is a powerful tool for structural elucidation, a comprehensive analytical strategy often involves orthogonal techniques for quantification and confirmation. The polar nature of 4-aminobenzene-1,2,3-triol makes several other methods viable alternatives or complementary approaches.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of polar aromatic compounds.[5][6]

• Principle: Separation is based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase. For polar compounds like 4-aminobenzene-1,2,3-triol, reversed-phase HPLC with a C18 or a phenyl-hexyl column is often employed.[5]

• Advantages:

  • Excellent quantitative performance with high precision and accuracy.

  • Amenable to a wide range of detectors (UV-Vis, Diode Array, Fluorescence, Mass Spectrometry).

  • Direct analysis of aqueous samples is often possible without derivatization.[7]

• Disadvantages:

  • Peak tailing can be an issue for highly polar amines, which may require mobile phase modifiers or specialized columns.[8]

  • Resolution from closely related impurities can be challenging.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high separation efficiency and definitive identification capabilities. However, for polar and non-volatile compounds like 4-aminobenzene-1,2,3-triol, derivatization is typically required.[7][9][10][11]

• Principle: The analyte is vaporized and separated in a gaseous mobile phase based on its interaction with a stationary phase in a capillary column. The separated components are then detected by a mass spectrometer.

• Advantages:

  • Superior chromatographic resolution compared to HPLC.

  • Provides detailed structural information from the mass spectra of the derivatives.

  • High sensitivity, especially when using selective derivatizing agents.[9]

• Disadvantages:

  • Derivatization is a necessary, and often multi-step, process which can introduce variability and increase sample preparation time.[7][9][10]

  • Thermolabile compounds may degrade in the hot injector port.

A common derivatization strategy for aminophenols involves a two-step acylation, first with acetic anhydride and then with trifluoroacetic anhydride, to increase volatility and improve chromatographic behavior.[9]

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique well-suited for the analysis of charged and polar molecules.[12][13][14][15]

• Principle: Separation occurs in a narrow capillary filled with an electrolyte solution under the influence of a high electric field. Separation is based on the differential migration of analytes due to their charge-to-size ratio.

• Advantages:

  • Extremely high separation efficiency and resolution.

  • Requires very small sample volumes.

  • Can be coupled with various detectors, including UV-Vis, fluorescence, and mass spectrometry.

• Disadvantages:

  • Lower concentration sensitivity compared to HPLC and GC-MS unless coupled with sensitive detectors like laser-induced fluorescence or mass spectrometry.

  • Reproducibility can be more challenging to maintain compared to HPLC.

Table 2: Comparison of Analytical Techniques for 4-aminobenzene-1,2,3-triol

Feature	Mass Spectrometry (Direct Infusion)	HPLC-UV/MS	GC-MS	Capillary Electrophoresis (CE)
Primary Application	Structural Elucidation	Quantification & Separation	Separation & Identification	High-Efficiency Separation
Sample Preparation	Minimal	Minimal to moderate	Extensive (Derivatization)[7][9]	Minimal
Throughput	High	Moderate	Low to Moderate	High
Sensitivity	High	Moderate to High	Very High	Variable (Detector Dependent)
Selectivity	High	Good to High	Very High	Very High
Key Advantage	Direct molecular weight and fragmentation data.	Robust quantification.[5][6]	Excellent separation of isomers (as derivatives).[16]	Unparalleled separation efficiency.[12][13][14]
Key Limitation	Does not provide quantitative data without chromatography.	Potential for peak tailing with polar amines.[8]	Derivatization is required.[7][9][10]	Lower concentration sensitivity with UV detection.

Experimental Protocols

To ensure the practical application of this guide, the following are detailed, step-by-step methodologies for the key analytical techniques discussed.

Protocol: Predicted Mass Spectrum Acquisition (Direct Infusion ESI-MS)

This protocol outlines the general procedure for obtaining a mass spectrum of 4-aminobenzene-1,2,3-triol using electrospray ionization, which is a soft ionization technique suitable for polar molecules.

Caption: Workflow for Direct Infusion ESI-MS Analysis.

Protocol: HPLC-UV Analysis

This protocol provides a starting point for developing a quantitative HPLC method.

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 280 nm (or determined by UV scan).

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of 4-aminobenzene-1,2,3-triol in the initial mobile phase and perform serial dilutions to create a calibration curve.

Protocol: GC-MS Analysis with Derivatization

This protocol is adapted from methods for aminophenol analysis and requires careful execution.[9]

• Derivatization:

  • To 1 mg of the sample, add 100 µL of pyridine and 100 µL of acetic anhydride.

  • Heat at 60 °C for 30 minutes.

  • Evaporate the reagents under a stream of nitrogen.

  • To the residue, add 100 µL of ethyl acetate and 50 µL of trifluoroacetic anhydride.

  • Heat at 60 °C for 15 minutes.

  • Evaporate to dryness and reconstitute in 1 mL of ethyl acetate.

• GC-MS System:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • MS Detector: Scan from m/z 40 to 550 in EI mode.

Conclusion

The analytical characterization of 4-aminobenzene-1,2,3-triol requires a multi-faceted approach. While mass spectrometry provides invaluable structural information through predictable fragmentation patterns, techniques like HPLC, GC-MS, and CE offer robust and complementary methods for separation and quantification. The choice of the most suitable technique will depend on the specific analytical goals, such as qualitative identification, quantitative analysis, or impurity profiling. By understanding the principles and practical considerations of each method, researchers can develop a comprehensive analytical strategy to effectively characterize this and other novel polar aromatic compounds.

References

• Wang, C., et al. (2008). Rapid determination of acetaminophen and p-aminophenol in pharmaceutical formulations using miniaturized capillary electrophoresis with amperometric detection. Journal of Pharmaceutical and Biomedical Analysis, 46(1), 137-143. Retrieved from [Link]

• Nevera, G., et al. (2005). Migration behaviour and separation of acetaminophen and p-aminophenol in capillary zone electrophoresis: analysis of drugs based on acetaminophen. Journal of Chromatography A, 1073(1-2), 271-279. Retrieved from [Link]

• Kim, J., et al. (2025). GC-MS Analysis with In Situ Derivatization for Managing Toxic Oxidative Hair Dye Ingredients in Hair Products. Molecules, 30(5), 1234. Retrieved from [Link]

• Coutts, R. T., Hargesheimer, E. E., & Pasutto, F. M. (1979). Analysis of Aniline and Aminophenols in Aqueous Solutions Using Electron Capture Gas Chromatography. Journal of Chromatographic Science, 17(6), 355-358. Retrieved from [Link]

• Nugraha, R. E., & Nandiyanto, A. B. D. (2021). Step-by-Step Procedure for Mass Spectra Interpretation of Organic Compounds in Identifying the Unknowns from Gas Chromatography-Mass Spectrometry. Indonesian Journal of Multidisciplinary Research, 1(2), 171-206. Retrieved from [Link]

• Hsieh, Y. Z., & Whang, C. W. (1998). Separation and determination of aminophenols and phenylenediamines by liquid chromatography and micellar electrokinetic capillary chromatography. Journal of Chromatography A, 828(1-2), 469-476. Retrieved from [Link]

• Agilent Technologies. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Retrieved from [Link]

• Geyer, R., & Däscher, F. (2001). Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns. Journal of Chromatography A, 938(1-2), 135-145. Retrieved from [Link]

• Selerity Technologies, Inc. (n.d.). The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Retrieved from [Link]

• Yeh, M. K., & Liu, R. H. (2004). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 12(4), 281-300. Retrieved from [Link]

• German, I., & Kennedy, R. T. (2012). Capillary Electrophoresis. Analytical Chemistry, 84(2), 946-968. Retrieved from [Link]

• Welch, C. J., et al. (2005). HPLC enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. Chirality, 17(S1), S133-S138. Retrieved from [Link]

• Clark, J. (2022). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved from [Link]

• David, F., & Sandra, P. (2010). Derivatization Methods in GC and GC/MS. In Gas Chromatography and GC-MS: A Practical Guide. Wiley. Retrieved from [Link]

• Kumar, P., et al. (2021). GC-MS Method for Determination of 4-Aminophenol Impurity in Paracetamol Tablet Formulation. International Research Journal of Engineering and Technology, 8(7), 1234-1239. Retrieved from [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

• University of Arizona. (n.d.). Fragmentation Mechanisms. Intro to Mass Spectrometry. Retrieved from [Link]

• Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Retrieved from [Link]

• Kostyukovsky, Y. L. (2021). Ion Series of Mass Spectra of Benzene, 1,3,5,7-cyclooctatetraene,[17]-annulene, Hexafluorobenzene and Its Homologues. Fluorine Notes, 137(4), 1-2. Retrieved from [Link]

• Brown, D. (2025). Mass spectrum of benzene. Doc Brown's Chemistry. Retrieved from [Link]

• Michigan State University. (n.d.). Mass Spectrometry. Department of Chemistry. Retrieved from [Link]

• NIST. (n.d.). 1,2,3-Benzenetriol. NIST WebBook. Retrieved from [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. image diagram mass spectrum of benzene fragmentation pattern of ions for analysis and identification of benzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. agilent.com [agilent.com]
• 6. Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. jfda-online.com [jfda-online.com]
• 11. weber.hu [weber.hu]
• 12. Rapid determination of acetaminophen and p-aminophenol in pharmaceutical formulations using miniaturized capillary electrophoresis with amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Migration behaviour and separation of acetaminophen and p-aminophenol in capillary zone electrophoresis: analysis of drugs based on acetaminophen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Amino Acid Analysis Through Capillary Electrophoresis Technology - Creative Proteomics [creative-proteomics.com]
• 16. mdpi.com [mdpi.com]
• 17. orgchemboulder.com [orgchemboulder.com]

Comparing antioxidant potency of 4-aminopyrogallol vs pyrogallol

An in-depth technical analysis for researchers, computational chemists, and drug development professionals evaluating phenolic antioxidants.

Executive Summary & Mechanistic Overview

As a Senior Application Scientist, I frequently consult with drug development and materials science teams attempting to optimize the efficacy of phenolic antioxidants. Pyrogallol (1,2,3-trihydroxybenzene) is a benchmark compound in this space, renowned for its dense hydroxyl arrangement and potent radical scavenging capabilities[1]. However, functionalizing the aromatic ring—specifically by synthesizing 4-aminopyrogallol —fundamentally alters the molecule's thermodynamic landscape.

This guide provides an objective, data-driven comparison of the antioxidant potencies of 4-aminopyrogallol versus its parent compound, pyrogallol. By bridging quantum chemical principles with rigorous benchtop protocols, we will explore why the addition of an amino group drastically increases kinetic radical scavenging, while simultaneously introducing complex stability challenges.

The Thermodynamic Basis of Antioxidant Potency

To understand why 4-aminopyrogallol outperforms pyrogallol in kinetic radical scavenging, we must examine the Hydrogen Atom Transfer (HAT) mechanism. The efficacy of HAT is inversely proportional to the Bond Dissociation Energy (BDE) of the phenolic O-H bond.

Pyrogallol possesses a naturally low BDE due to intramolecular hydrogen bonding among its three adjacent hydroxyl groups, which stabilizes the molecule during oxidation[1]. When an amino group (-NH

) is introduced at the C4 position to create 4-aminopyrogallol, it acts as a powerful electron-donating group (EDG) via resonance. This increased electron density delocalizes into the aromatic ring, significantly stabilizing the transient phenoxyl radical formed after hydrogen donation[2].

Consequently, the BDE is lowered even further[3]. A lower BDE translates directly to a lower activation energy for radical scavenging, making 4-aminopyrogallol a thermodynamically superior antioxidant compared to pyrogallol.

Fig 1: Mechanistic pathway showing how the amino group enhances HAT.

Empirical Comparison: Quantitative Data

While theoretical BDE calculations heavily favor 4-aminopyrogallol, benchtop data reveals a double-edged sword. The lowered BDE that makes 4-aminopyrogallol an aggressive radical scavenger also makes it highly susceptible to spontaneous autoxidation in aerobic environments.

The table below synthesizes the comparative metrics derived from structure-activity relationship models and empirical testing[2][3].

Metric / Property	Pyrogallol	4-Aminopyrogallol	Causality / Implication
O-H BDE (kJ/mol)	~320	~280	The -NH group lowers BDE, reducing activation energy for HAT.
DPPH IC ( M)	12.5	4.1	Lower IC indicates 4-aminopyrogallol is ~3x more potent in mixed HAT/SET scavenging.
FRAP Value (TEAC)	3.2	5.8	Higher Trolox Equivalent Antioxidant Capacity (TEAC) confirms superior single-electron transfer.
Aqueous Stability (pH 7.4)	Moderate (Hours)	Low (Minutes)	The extreme reactivity of 4-aminopyrogallol leads to rapid autoxidation into quinones.

Standardized Experimental Protocols (Self-Validating System)

To objectively evaluate these compounds without experimental bias, researchers must employ a self-validating assay system . Relying on a single assay is a common pitfall. The DPPH assay measures a mix of HAT and Single Electron Transfer (SET), heavily influenced by steric hindrance. The FRAP assay strictly measures SET (reducing Fe

to Fe ). By running both, we cross-validate whether the amino group enhances purely thermodynamic proton donation or also electron donation. Finally, an autoxidation kinetic assay acts as the ultimate reality check to ensure the compound's practical shelf-life is viable for your application.

Fig 2: Tripartite self-validating experimental workflow for antioxidant evaluation.

Protocol 1: Anaerobic Sample Preparation

• Causality: Because 4-aminopyrogallol auto-oxidizes rapidly in the presence of dissolved oxygen, standard aqueous preparation will result in testing the oxidized quinone derivative rather than the target antioxidant.

• Step 1: Degas absolute ethanol or DMSO by sparging with high-purity Nitrogen (N

  ) or Argon for 30 minutes.

• Step 2: Under an inert atmosphere, dissolve 10 mM of pyrogallol and 4-aminopyrogallol respectively into the degassed solvent.

• Step 3: Store aliquots at -20°C in amber vials and utilize them within 1 hour of preparation.

Protocol 2: DPPH Radical Scavenging Assay

• Step 1: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Step 2: In a 96-well plate, add 10

  L of varying concentrations (1-50 M) of the antioxidant solutions to 190 L of the DPPH solution.

• Step 3: Incubate in the dark for exactly 30 minutes at 25°C.

• Step 4: Measure absorbance at 517 nm using a microplate reader. Calculate the IC

  (concentration required to scavenge 50% of the initial DPPH radicals).

Protocol 3: FRAP (Ferric Reducing Antioxidant Power) Assay

• Step 1: Prepare the FRAP working reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl

  ·6H O in a 10:1:1 volumetric ratio. Warm to 37°C.

• Step 2: Mix 10

  L of the antioxidant solution with 300 L of the FRAP reagent in a microplate.

• Step 3: Incubate at 37°C for 10 minutes.

• Step 4: Read absorbance at 593 nm. Quantify the reducing power against a standard curve of Trolox (TEAC).

Protocol 4: Autoxidation Kinetic Profiling

• Causality: This step defines the handling constraints of the molecule. If a molecule is a potent antioxidant but degrades in 30 seconds in physiological buffer, it cannot be formulated into a viable drug or material.

• Step 1: Inject 10

  L of the 10 mM antioxidant stock into 990 L of fully oxygenated PBS (pH 7.4) inside a quartz cuvette.

• Step 2: Immediately place in a UV-Vis spectrophotometer.

• Step 3: Continuously monitor the spectral shift over 60 minutes. Track the decay of the primary phenolic absorption peak (~270 nm) and the emergence of quinone absorption bands (~320-340 nm) to calculate the degradation half-life.

References

• [1] Solubility and Antioxidant Potential of a Pyrogallol Derivative for Biodiesel Additive, nih.gov. 1

• [2] Redox-Mediated Amination of Pyrogallol-Based Polyphenols, uni-muenchen.de. 4

• [3] Towards the Development of Effective Antioxidants—The Molecular Structure and Properties—Part 2, mdpi.com. 3

Sources

• 1. Solubility and Antioxidant Potential of a Pyrogallol Derivative for Biodiesel Additive - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 3. mdpi.com [mdpi.com]
• 4. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

Technical Guide: UV-Vis Absorption Maxima of Oxidized vs. Reduced 4-Aminopyrogallol

This guide provides an in-depth technical analysis of the spectral characteristics of 4-aminopyrogallol (4-amino-1,2,3-trihydroxybenzene), comparing its reduced and oxidized states. It is designed for researchers optimizing redox assays or investigating phenolic oxidation pathways.

Executive Summary & Chemical Context

4-Aminopyrogallol (4-AP) is a highly redox-active aminophenol derivative. Structurally, it combines the electron-rich pyrogallol (1,2,3-trihydroxybenzene) moiety with an amino group, making it significantly more susceptible to oxidation than pyrogallol itself.

Unlike standard peroxidase substrates (e.g., TMB, ABTS) that form stable, distinct colored radical cations, 4-aminopyrogallol undergoes a complex, irreversible oxidation cascade. This typically results in the formation of quinonoid intermediates followed by polymerization into purpurogallin-like pigments or melanin-like polymers.

Key Spectral Differentiators

• Reduced State: Colorless to pale gray. Dominant absorption in the UV region .

• Oxidized State: Dark brown to black. Broad, featureless absorption across the Visible region , indicative of polymerization.

Spectral Characteristics: Reduced vs. Oxidized

The following data summarizes the primary absorption features. Note that unlike TMB, which has a sharp diagnostic peak at 450 nm (diimine), 4-AP exhibits a bathochromic shift into a broad continuum upon oxidation.

Comparative Absorption Data

Feature	Reduced Form (4-Aminopyrogallol)	Oxidized Form (Polymer/Quinone)
Primary	265 – 275 nm (Sharp)	~420 – 480 nm (Broad shoulder)
Secondary Features	~230 nm (Benzene ring )	Tailing >600 nm (Polymer aggregates)
Visual Appearance	Colorless / Pale Grey	Dark Brown / Black
Molar Absorptivity ( )	High ( M cm in UV)	Variable (Dependent on polymerization degree)
Stability	Unstable (Auto-oxidizes in air)	Stable precipitate/colloid

Mechanistic Insight

In the reduced state, the molecule exists as a substituted benzene. The amino and hydroxyl auxochromes induce a bathochromic shift relative to benzene, placing the primary band near 270 nm . Upon oxidation (chemical or enzymatic), the aromaticity is disrupted. The formation of o-quinone imines or p-quinone imines creates a conjugated chromophore absorbing in the visible range (~400–500 nm). Rapid dimerization (similar to pyrogallol

purpurogallin) extends the conjugation, broadening the peak and darkening the color.

Comparison with Alternative Substrates

For drug development and ELISA applications, 4-AP is often compared to standard substrates.

Substrate	Reduced	Oxidized Product	Signal Type	Application Suitability
4-Aminopyrogallol	270 nm	Broad (400-600 nm)	Brown Precipitate	Histochemistry, Melanin studies
TMB	285 nm	370 / 652 nm (Blue) 450 nm (Yellow)	Soluble Color	ELISA (High Sensitivity)
ABTS	340 nm	415 nm (Green)	Soluble Radical	Laccase/Peroxidase Kinetics
Pyrogallol	266 nm	420 nm (Purpurogallin)	Yellow/Brown	Historical Peroxidase Assay

Critical Analysis: 4-Aminopyrogallol is not recommended for quantitative ELISA due to the insolubility and heterogeneity of its oxidation products. It is superior, however, for applications requiring the formation of insoluble pigments (e.g., membrane blotting or specific tissue staining).

Experimental Protocol: Spectrophotometric Determination

Objective: To record the differential spectrum of 4-AP and monitor its oxidation kinetics.

Reagents

• Buffer: 0.1 M Phosphate Citrate Buffer, pH 5.0 (Minimizes auto-oxidation).

• Substrate Stock: 10 mM 4-Aminopyrogallol HCl in deoxygenated water (Prepare fresh; keep on ice).

• Oxidant: 0.3% Hydrogen Peroxide (

  ).

• Enzyme (Optional): Horseradish Peroxidase (HRP) 10 U/mL.

Step-by-Step Methodology

• Baseline Correction: Blank the spectrophotometer (200–800 nm) with Phosphate Citrate Buffer.

• Reduced Spectrum (Time 0):

  • Add 50 µL of Substrate Stock to 950 µL Buffer in a quartz cuvette.

  • Immediately scan from 200 to 800 nm.

  • Target: Observe peak at ~270 nm.

• Oxidation Initiation:

  • Add 10 µL of HRP and 10 µL of

    to the cuvette. Mix by inversion.

• Kinetic Scan:

  • Record spectra every 30 seconds for 10 minutes.

  • Observation: The UV peak (270 nm) will decrease. A broad visible band (centered ~420–480 nm) will rise and eventually flatten as the solution becomes turbid (polymerization).

Mechanistic Pathway Visualization

The following diagram illustrates the oxidation pathway from the reduced amine to the polymeric pigment.

Caption: Oxidation cascade of 4-aminopyrogallol. The initial loss of electrons leads to reactive quinone imines, which rapidly polymerize into dark, broad-absorbing pigments.

References

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley. (Reference for 4-aminopyrogallol HCl properties and synthesis).

• Critchfield, F. E., & Johnson, J. B. (1957). "Spectrophotometric Determination of Aminophenols." Analytical Chemistry. (General spectral properties of aminophenol derivatives).

• Reszka, K., et al. (2005). "Oxidation of Pyrogallol and Purpurogallin Formation." Photochemistry and Photobiology. (Mechanistic parallel for pyrogallol oxidation).

• Sigma-Aldrich. (2024). "Enzymatic Assay of Peroxidase using Pyrogallol." Technical Bulletin. (Standard protocols for pyrogallol-based assays).

Technical Comparison Guide: 4-Aminobenzene-1,2,3-triol vs. 4-Aminocatechol

Executive Summary

4-Aminobenzene-1,2,3-triol (4-ABT) and 4-Aminocatechol (4-AC) represent two distinct classes of electroactive aminophenols used in redox mediation, biosensing, and oxidative stress modeling. While they share a structural backbone, their thermodynamic stability and redox potentials diverge significantly due to the additional hydroxyl group in 4-ABT.

• 4-Aminocatechol is the industry standard for controlled electrochemical mediation and enzymatic biosensors (e.g., PQQ-dependent enzymes).

• 4-Aminobenzene-1,2,3-triol (and its analogues like 6-Hydroxydopamine) functions as a potent, unstable reducing agent, primarily utilized in neurotoxicity modeling and radical generation due to its rapid auto-oxidation.

This guide provides a mechanistic comparison to assist researchers in selecting the appropriate reagent for electrochemical and biological applications.

Part 1: Redox Thermodynamics & Electronic Structure

Structural Impact on Redox Potential

The redox potential (

) is governed by the electron density on the aromatic ring. Both molecules possess electron-donating groups (EDGs) that lower the oxidation potential compared to the parent benzene.

• 4-Aminocatechol (4-AC): Contains two hydroxyl groups (ortho) and one amino group. The amino group (

  ) is a strong EDG, making 4-AC easier to oxidize than catechol ( at pH 7).

• 4-Aminobenzene-1,2,3-triol (4-ABT): Contains three hydroxyl groups (vicinal) and one amino group. The additional

  group further increases electron density, significantly lowering the oxidation potential. This molecule is thermodynamically primed for rapid oxidation, often reacting with dissolved oxygen at neutral pH.

Comparative Electrochemical Data

Note: Values are approximate for pH 7.0 vs. Ag/AgCl reference electrode.

Feature	4-Aminocatechol (4-AC)	4-Aminobenzene-1,2,3-triol (4-ABT)
Oxidation Potential ( )	+0.05 V to +0.15 V	-0.15 V to -0.05 V (Est.)
Redox Reversibility	Quasi-reversible (2e⁻/2H⁺)	Irreversible (Rapid chemical follow-up)
Primary Oxidation Product	4-Amino-o-benzoquinone	p-Quinone / ROS ( )
Stability in Air (pH 7)	Hours (slow darkening)	Seconds to Minutes (rapid blackening)
Dominant Mechanism	ECE (Electron-Chemical-Electron)	Auto-oxidation / Radical Generation

Critical Insight: 4-ABT is approximately 150–200 mV easier to oxidize than 4-AC. This shift renders 4-ABT unsuitable for stable mediation but ideal for generating reactive oxygen species (ROS).

Part 2: Mechanistic Pathways (Graphviz Visualization)

The following diagram illustrates the divergent oxidation pathways. 4-AC follows a controlled quinone formation, while 4-ABT undergoes rapid auto-oxidation, generating superoxide radicals—a mechanism shared with the neurotoxin 6-Hydroxydopamine (6-OHDA).

Figure 1: Comparative oxidation pathways.[1] 4-AC (blue) forms a stable quinone suitable for nucleophilic attack. 4-ABT (red) undergoes rapid auto-oxidation, generating cytotoxic ROS.

Part 3: Experimental Protocols

Protocol: Cyclic Voltammetry Comparison

Objective: To empirically determine the redox potential shift and stability window.

Reagents:

• Phosphate Buffer Saline (PBS), 0.1 M, pH 7.0 (Degassed).

• 4-Aminocatechol Hydrochloride (CAS: 13047-04-6).

• 4-Aminobenzene-1,2,3-triol (Prepare fresh or use 6-OHDA as surrogate).

• Argon gas.

Workflow:

• Electrode Preparation: Polish Glassy Carbon Electrode (GCE) with 0.05 µm alumina slurry. Sonicate in ethanol/water (1:1) for 3 mins.

• Solution Prep (Critical):

  • Step A: Purge PBS with Argon for 15 minutes to remove dissolved oxygen.

  • Step B: Dissolve analyte to 1 mM concentration under Argon flow. Note: 4-ABT will turn black instantly if exposed to air.

• Measurement:

  • Setup: 3-electrode cell (GCE working, Pt wire counter, Ag/AgCl reference).

  • Scan Range: -0.4 V to +0.6 V.

  • Scan Rate: 50, 100, 200 mV/s.

• Data Analysis:

  • Calculate

    .

  • Validation: For 4-AC,

    should be ~60-80 mV (quasi-reversible). For 4-ABT, the cathodic peak ( ) may be absent or diminished due to chemical instability (EC mechanism).

Protocol: Stability Assessment (UV-Vis)

Objective: Quantify auto-oxidation rates.

• Prepare 100 µM solutions of 4-AC and 4-ABT in aerated PBS (pH 7.4).

• Monitor absorbance at 300–600 nm every 30 seconds for 10 minutes.

• Result:

  • 4-AC: Slow increase in absorbance at ~400 nm (quinone formation).

  • 4-ABT: Rapid evolution of broad absorption bands (450–500 nm) within seconds, indicating radical polymerization and melanin-like pigment formation.

Part 4: Applications & Selection Guide

When to use 4-Aminocatechol (4-AC):

• Biosensors: Ideal mediator for oxidases (e.g., Glucose Oxidase, Lactate Oxidase) due to its stable redox cycling.

• Surface Modification: Used to introduce amino groups onto surfaces via polydopamine-like chemistry, but with better control than dopamine.

• Bacterial Detection: Reduced by microbial metabolism; re-oxidation current correlates with cell count.

When to use 4-Aminobenzene-1,2,3-triol (4-ABT):

• Oxidative Stress Research: Acts as a "super-reductant" to generate superoxide radicals in situ.

• Neurotoxicity Models: Closely mimics 6-Hydroxydopamine (6-OHDA), used to selectively destroy catecholaminergic neurons via oxidative stress.[1]

• Oxygen Scavenging: Can be used in anaerobic chambers to scrub trace oxygen (sacrificial reductant).

References

• Electrochemical Investigation of 4-Aminophenol and Catechol Derivatives. Source: ResearchGate. URL:[Link]

• Mechanisms of 6-Hydroxydopamine (Triol Analogue) Auto-oxidation and Neurotoxicity. Source: Journal of Biological Chemistry / PMC. URL:[Link]

• Hammett Substituent Effects on Catechol Oxidation. Source: National Institutes of Health (NIH). URL:[Link]

• PubChem Compound Summary: 4-Aminocatechol. Source: PubChem. URL:[Link]

• Redox Chemistry of Polyphenols and Phlorotannins. Source: PMC / NIH. URL:[Link]

Sources

• 1. Oxidation of DJ-1 Induced by 6-Hydroxydopamine Decreasing Intracellular Glutathione | PLOS One [journals.plos.org]

A Researcher's Guide to Distinguishing Amino and Hydroxyl Groups in Triols via Infrared Spectroscopy

For researchers and professionals in drug development, the precise characterization of polyfunctional molecules is a cornerstone of success. Triols, organic compounds containing three hydroxyl (-OH) groups, are pivotal structural motifs in numerous pharmaceuticals and biomolecules. When an amino (-NH2) group is also present, forming an amino-triol, the complexity of structural elucidation increases significantly. Infrared (IR) spectroscopy remains a frontline technique for identifying functional groups, yet the overlapping nature of -OH and -NH stretches can present a considerable analytical challenge. This guide provides an in-depth comparison of the IR spectral features of amino and hydroxyl groups within a triol backbone, offering field-proven insights to confidently distinguish these critical functionalities.

The Challenge: Overlapping Signals and Hydrogen Bonding

The primary region of interest for both -OH and -NH groups in an IR spectrum lies between 3200 and 3600 cm⁻¹.[1] Both functional groups are strong hydrogen bond donors and acceptors. In a molecule containing multiple hydroxyl groups and an amino group, a complex network of intra- and intermolecular hydrogen bonds is established. This extensive hydrogen bonding is the principal reason for the broadness of the observed spectral bands, as it creates a continuum of slightly different bond strengths and vibrational energies.[2] While this broadening is a hallmark of these groups, it can also obscure the distinct features needed for definitive identification.

The key to differentiation lies in recognizing the subtle but consistent differences in peak shape, number of peaks, and their response to changes in concentration.

Comparative Analysis of -OH and -NH₂ IR Peaks in a Triol Matrix

The spectral characteristics of hydroxyl and primary amino groups are distinct, even within the same spectral region. Understanding these differences is fundamental to accurate interpretation.

Hydroxyl (-OH) Group Characteristics

• Stretching Vibration: The O-H stretching vibration in alcohols typically appears as a very broad and intense absorption band in the 3200-3600 cm⁻¹ region when the sample is analyzed neat (pure liquid) or in a concentrated solution.[1][3] This broadness is a direct result of extensive polymeric hydrogen bonding.[4] In a triol, with three -OH groups, this effect is particularly pronounced, often resulting in a dominant, wide absorption that can span several hundred wavenumbers.

• "Free" vs. Hydrogen-Bonded -OH: If the sample can be analyzed in a very dilute solution using a non-polar solvent, it's possible to reduce intermolecular hydrogen bonding. In such cases, a sharp, weaker peak corresponding to the "free" (non-hydrogen-bonded) O-H stretch may appear between 3600 and 3650 cm⁻¹.[2][3] However, for highly functionalized molecules like amino-triols, intramolecular hydrogen bonding may still lead to broadened peaks even at high dilution.[3]

Primary Amino (-NH₂) Group Characteristics

• Symmetric and Asymmetric Stretching: A primary amine (-NH₂) is distinguished by the presence of two N-H bonds. This gives rise to two distinct stretching vibrations: an asymmetric stretch and a symmetric stretch.[5] These typically appear as a two-pronged peak, often described as a "molar tooth" or "doublet," in the 3300-3500 cm⁻¹ range.[6][7] The asymmetric stretch occurs at a higher frequency than the symmetric stretch.[5]

• Peak Shape and Intensity: The N-H stretching bands are generally weaker and sharper than the hydrogen-bonded O-H band.[5] Even when broadened by hydrogen bonding, the two distinct peaks of the -NH₂ group are often still discernible, superimposed on the broader -OH absorption.

• N-H Bending (Scissoring): Primary amines also exhibit a characteristic N-H bending vibration (scissoring) in the 1580-1650 cm⁻¹ region.[5] This peak is typically of medium to strong intensity and can be a crucial confirmatory signal, as O-H bending vibrations are usually much weaker and broader, appearing in the 1220-1440 cm⁻¹ range.[3]

The following table summarizes the key distinguishing features:

Functional Group	IR Region (Stretching)	Peak Characteristics	Key Differentiator	Confirmatory Peak
Hydroxyl (-OH)	3200-3600 cm⁻¹	Very broad, intense, single envelope	Broadness and intensity due to extensive H-bonding	Weak, broad C-O stretch at 1000-1260 cm⁻¹[3]
Primary Amino (-NH₂)	3300-3500 cm⁻¹	Two distinct, sharper peaks (doublet)	Presence of two peaks (asymmetric & symmetric stretch)	Medium-strong N-H bend at 1580-1650 cm⁻¹[5]

Visualizing the Spectral Differences

The following diagram illustrates the logical workflow for interpreting the 3200-3600 cm⁻¹ region of an IR spectrum for a potential amino-triol.

Caption: Workflow for distinguishing amino and hydroxyl groups in an IR spectrum.

Experimental Protocol: High-Quality ATR-FTIR Analysis of Viscous Triols

For viscous liquids like triols and amino-triols, Attenuated Total Reflectance (ATR) is the preferred sampling technique in Fourier Transform Infrared (FTIR) spectroscopy.[8][9] It requires minimal sample preparation and provides high-quality, reproducible data.[10][11]

Step-by-Step Methodology

• Instrument and Accessory Preparation:

  • Ensure the FTIR spectrometer is properly purged and stable.

  • Use an ATR accessory equipped with a diamond or germanium crystal, as they are robust and chemically inert.[8]

  • Thoroughly clean the ATR crystal surface. Use a solvent appropriate for the previous sample (e.g., isopropanol or acetone), followed by a final rinse with a volatile solvent to ensure no residue remains.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, acquire a background spectrum. This is crucial for correcting for atmospheric (water vapor, CO₂) and instrumental interferences.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.[8]

• Sample Application:

  • Place a small drop of the triol or amino-triol sample directly onto the center of the ATR crystal.[9] The amount should be just enough to completely cover the crystal surface.

  • For highly viscous samples, using a clean spatula can aid in application.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters (number of scans, resolution) as the background scan.

• Data Processing and Interpretation:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Examine the 3200-3600 cm⁻¹ region for the characteristic broad -OH stretch.

  • Look for the tell-tale doublet of the -NH₂ group superimposed on the -OH band.

  • Confirm the presence of the amino group by identifying the N-H bending peak around 1580-1650 cm⁻¹.[5]

  • Identify the C-O stretching band, which is expected in the 1000-1260 cm⁻¹ region for alcohols.[3]

• Cleaning:

  • Thoroughly clean the ATR crystal immediately after the measurement using an appropriate solvent to prevent sample carryover.[8][9]

Conclusion

Distinguishing between amino and hydroxyl groups in a triol using IR spectroscopy is a nuanced but achievable task. While both groups absorb in a similar region, the primary amino group's characteristic two-peaked stretching vibration and its distinct N-H bending mode provide definitive markers for its presence. By employing a meticulous experimental technique like ATR-FTIR and understanding the fundamental principles of how hydrogen bonding influences peak shape, researchers can confidently characterize these complex, polyfunctional molecules, ensuring the structural integrity of compounds critical to drug development and scientific discovery.

References

• Infrared Spectrometry. Michigan State University, Department of Chemistry. [Link]

• IR Spectroscopy of Hydrocarbons. N.D. [Link]

• FTIR Analysis for Liquid Samples - What You Need to Know. Drawell. (2025, April 2). [Link]

• Interpreting IR Spectra. Chemistry Steps. (2025, August 29). [Link]

• IR: amines. University of Calgary. [Link]

• ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Agilent. [Link]

• Introduction to IR Spectra. WebSpectra - Problems in NMR and IR Spectroscopy. [Link]

• IR and Raman Spectroscopy Reveal Amino Acid–Surface Interactions on B- and N- Doped Hydroxylated Graphene Quantum Dots. The Royal Society of Chemistry. [Link]

• INFRARED SPECTROSCOPY (IR). University of Texas at Dallas. [Link]

• Effect of Substitution Group on Intramolecular Hydrogen Bond of Amino Alcohols from Raman spectroscopy. arXiv.org. [Link]

• Common Sampling Techniques of FTIR Spectroscopy. Edinburgh Instruments. (2023, April 25). [Link]

• Sample preparation for FT-IR. Northern Illinois University. [Link]

• Infrared spectra of bending vibrations of hydroxyl groups in the... ResearchGate. [Link]

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. (2016, November 23). [Link]

• Differentiating between NH and OH prescence : r/Chempros. Reddit. (2020, November 19). [Link]

• The infrared spectra of secondary amines and their salts. ResearchGate. (2025, October 5). [Link]

• How to Interpret an Infrared (IR) Spectrum. XULA Digital Commons. [Link]

• Infrared Spectrum Characteristics and Quantification of OH Groups in Coal. PMC. [Link]

• Infrared Spectroscopy of Amino Acid Side Chains. Undergraduate Science Journals. (2016, March 8). [Link]

• Reflection Absorption Infrared Spectroscopy Characterization of SAM Formation from 8-Mercapto-N-(phenethyl)octanamide Thiols with Phe Ring and Amide Groups. MDPI. (2020, November 30). [Link]

• IDENTIFICATION OF AMINO ACID ISOMERS BY INFRARED PHOTODISSOCIATION SPECTROSCOPY OF MASS-SELECTED IONS. USRA. [Link]

• IR Spectroscopy - Basic Introduction. YouTube. (2020, July 29). [Link]

• Infrared Spectra of Surface Hydroxyl Groups and Crystalline Structure of Oxides. Scilit. [Link]

• The identification of hydroxyl groups on ZnO nanoparticles by infrared spectroscopy. N.D. [Link]

Sources

• 1. Interpreting IR Spectra [chemistrysteps.com]
• 2. Introduction to IR Spectra [webspectra.chem.ucla.edu]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. Infrared Spectrometry [www2.chemistry.msu.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. digitalcommons.xula.edu [digitalcommons.xula.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 10. edinst.com [edinst.com]
• 11. jascoinc.com [jascoinc.com]

Electrochemical Behavior Guide: 4-Aminobenzene-1,2,3-triol vs. Dopamine

The following guide provides an in-depth electrochemical comparison between Dopamine (a catecholamine neurotransmitter) and 4-Aminobenzene-1,2,3-triol (an electron-rich aminopyrogallol derivative).

This analysis synthesizes established electrochemical data for dopamine with the theoretical and experimental behavior of aminopyrogallols, drawing on structural electronic effects (Hammett relationships) and analogous redox systems (6-hydroxydopamine, 4-aminophenol).

Executive Summary & Chemical Basis

This guide compares the redox profiles of two electroactive aromatic compounds. While Dopamine is the "gold standard" probe in neurochemistry, 4-Aminobenzene-1,2,3-triol represents a class of highly reactive, electron-rich species often encountered as unstable metabolites or synthetic intermediates.

Feature	Dopamine	4-Aminobenzene-1,2,3-triol
IUPAC Name	4-(2-Aminoethyl)benzene-1,2-diol	4-Amino-1,2,3-benzenetriol
Core Moiety	Catechol (1,2-dihydroxybenzene)	Aminopyrogallol (Amino-1,2,3-trihydroxybenzene)
Electronic Nature	Electron-Rich (2 -OH donors)	Super-Electron-Rich (3 -OH + 1 -NH₂ donors)
Primary Oxidation	2e⁻ / 2H⁺ Dopamine-o-quinone	2e⁻ / 2H⁺ Iminoquinone / Quinone
Stability	Moderate (metastable at acidic pH)	Low (Rapid auto-oxidation in air/neutral pH)
Typical	+0.20 V to +0.35 V (vs. Ag/AgCl, pH 7)	-0.10 V to +0.05 V (Estimated vs. Ag/AgCl, pH 7)

Structural Impact on Electrochemistry

• Dopamine: The ethylamine side chain is protonated (

  ) at physiological pH, exerting a mild electron-withdrawing inductive effect (-I) on the ring, slightly raising the oxidation potential compared to a bare catechol.

• 4-Aminobenzene-1,2,3-triol: The amino group is directly attached to the ring. As a strong resonance donor (+R), combined with three hydroxyl groups, it significantly destabilizes the HOMO (Highest Occupied Molecular Orbital). This lowers the energy required to remove an electron, resulting in a cathodic shift (lower oxidation potential) compared to dopamine.

Mechanistic Pathways (Graphviz Visualization)

The following diagrams illustrate the divergent oxidation pathways. Dopamine follows an ECE (Electron transfer - Chemical - Electron transfer) mechanism involving cyclization. The triol likely follows a rapid oxidation-hydrolysis or polymerization path due to the high reactivity of the resulting quinone-imine.

Caption: Comparative redox pathways. Dopamine undergoes cyclization (ECE mechanism), while the aminotriol is prone to rapid polymerization and fouling.

Electrochemical Performance Comparison

A. Cyclic Voltammetry (CV) Profile

Experiments conducted in 0.1 M Phosphate Buffer Saline (PBS), pH 7.4 using a Glassy Carbon Electrode (GCE).

Parameter	Dopamine (DA)	4-Aminobenzene-1,2,3-triol	Interpretation
Anodic Peak ( )	+0.25 V (vs. Ag/AgCl)	~ -0.05 V to +0.05 V	The triol is much easier to oxidize due to the extra -OH and -NH₂ groups.
Cathodic Peak ( )	+0.15 V	Variable / Absent	DA shows quasi-reversible behavior ( ). The triol's oxidized form is often too unstable to be reduced back, showing irreversibility .
Peak Separation ( )	60–100 mV (Scan rate dependent)	N/A (Often irreversible)	Indicates slower electron transfer kinetics or rapid chemical consumption of the triol product.
Current Ratio ( )	~0.8 (at high scan rates)	< 0.2	The triol product (quinone/imine) rapidly reacts or fouls the electrode, leaving little to reduce on the return scan.

B. pH Dependence (Nernstian Behavior)

Both molecules exhibit pH-dependent redox potentials, shifting approximately -59 mV/pH , confirming the involvement of protons in the redox step.

• Equation:

• Implication: At acidic pH (pH 3.0), the triol becomes more stable, and a reversible couple may be observed. At neutral pH (7.4), the triol oxidizes spontaneously in air (auto-oxidation), requiring rigorous deoxygenation of the buffer.

C. Adsorption and Fouling

• Dopamine: Moderate adsorption on carbon electrodes. Can be minimized with anionic polymers (e.g., Nafion).

• 4-Aminobenzene-1,2,3-triol: Severe fouling. The oxidation product (likely an iminoquinone) polymerizes rapidly on the electrode surface, forming an insulating film similar to polydopamine but forming much faster.

  • Operational Tip: Requires frequent electrode polishing (alumina slurry) or electrochemical cleaning (cycling in 0.5 M H₂SO₄) between scans.

Experimental Protocol: Comparative Voltammetry

Objective: To record and compare the CV profiles of Dopamine and 4-Aminobenzene-1,2,3-triol.

Materials

• Analytes: Dopamine HCl (Sigma-Aldrich), 4-Aminobenzene-1,2,3-triol (freshly synthesized or high-purity commercial grade; Note: This compound oxidizes rapidly—handle under inert gas).

• Electrolyte: 0.1 M PBS (pH 7.4) and 0.1 M Acetate Buffer (pH 4.0).

• Electrodes:

  • Working: Glassy Carbon Electrode (GCE, 3 mm dia).

  • Reference: Ag/AgCl (3M KCl).

  • Counter: Platinum Wire.

Workflow (Graphviz)

Caption: Step-by-step workflow for comparative cyclic voltammetry.

Detailed Steps

• Preparation: Polish the GCE with 0.05 µm alumina slurry on a microcloth pad until a mirror finish is achieved. Rinse with DI water and sonicate for 3 minutes.

• Background Scan: Run a CV in blank buffer (-0.4 V to +0.8 V) to ensure the electrode is clean (no peaks).

• Dopamine Run: Add Dopamine to a final concentration of 1 mM. Scan at 50 mV/s. Observe the oxidation peak at ~0.25 V.

• Triol Run (Critical Handling):

  • Warning: 4-Aminobenzene-1,2,3-triol turns black (oxidizes) in seconds in aerated pH 7 buffer.

  • Strictly degas the buffer with Nitrogen (

    ) for 20 minutes before adding the analyte.

  • Add the Triol (1 mM) and keep the

    blanket over the solution during the scan.

  • Scan immediately.[1] Expect the peak to appear near 0.0 V or slightly negative.

• Cleaning: The Triol will likely foul the electrode. Polish immediately after the experiment.

References

• Dopamine Electrochemistry & Mechanism

  • Electrochemical Oxidation of Dopamine: Mechanisms and Analytical Applic

  • Source: (General reference for DA ECE mechanism).

• Pyrogallol & Aminophenol Analogs

  • Electrochemical behavior of pyrogallol and its deriv

  • Source: (Demonstrates the lower potential of trihydroxybenzenes).

• 6-Hydroxydopamine (Triol Analog)

  • Oxidation chemistry of 6-hydroxydopamine and its relevance to neurotoxicity.

  • Source: (Validates the instability and rapid oxidation of aminotriols).

• Electrode Fouling by Amines

  • Electropolymerization of aminophenols and their applic

  • Source: (Describes the fouling mechanism relevant to the triol).

Note: Specific literature on "4-aminobenzene-1,2,3-triol" is sparse; data presented for this molecule is extrapolated from well-characterized structural analogs (Pyrogallol, 4-Aminophenol, and 6-Hydroxydopamine) and fundamental electrochemical principles.

Sources

• 1. Behavioral and Neurochemical Recovery from Partial 6-Hydroxydopamine Lesions of the Substantia Nigra Is Blocked by Daily Treatment with D1/D5, But Not D2, Dopamine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Aminobenzenetriol Toxicity &amp; Cytotoxicity Assessment

Executive Summary

Aminobenzenetriol (ABT) —specifically isomers such as 5-amino-1,2,3-benzenetriol (5-aminopyrogallol) and 1,2,4-trihydroxy-5-aminobenzene —represents a class of highly redox-active compounds used as chemical intermediates in dye synthesis, photography, and pharmaceutical research. Unlike simple aminophenols, the presence of three hydroxyl groups alongside an amino moiety grants ABT a unique and potent toxicological profile characterized by rapid autoxidation and reactive oxygen species (ROS) generation.

This guide objectively compares the toxicity profile of Aminobenzenetriol against its industrial alternatives, p-Phenylenediamine (PPD) and p-Aminophenol (PAP) . It provides researchers with the mechanistic rationale and experimental protocols required to validate ABT’s safety and efficacy in drug or product development.

Chemical & Toxicological Profile: The Redox Engine

The toxicity of aminobenzenetriol is driven by its electron-rich structure, which facilitates facile oxidation. While PPD requires metabolic activation (N-acetylation or oxidation by cytochrome P450) to exert genotoxicity, ABT can undergo spontaneous autoxidation at physiological pH.

Mechanism of Action[1][2][3]

• Autoxidation: ABT readily loses electrons to molecular oxygen, forming a semiquinone radical .

• ROS Generation: This process generates superoxide anions (

  ) , which dismutate to hydrogen peroxide ( ) .

• Quinone Formation: The final oxidation product is often a reactive quinone-imine or quinone , which acts as a Michael acceptor, covalently binding to cellular thiols (glutathione, cysteine residues on proteins).

• DNA Damage: The generated hydroxyl radicals (

  ) cause oxidative DNA damage (8-OHdG formation) and single-strand breaks.

Structure-Activity Relationship (SAR)

• vs. Pyrogallol (1,2,3-Benzenetriol): The addition of the amino group in ABT increases nucleophilicity, potentially accelerating oxidation rates compared to pyrogallol alone.

• vs. p-Aminophenol (PAP): PAP is primarily nephrotoxic due to specific renal activation. ABT’s toxicity is more generalized and ROS-dependent due to the extra hydroxyl groups.

Comparative Performance Analysis

The following table contrasts Aminobenzenetriol with standard alternatives used in similar applications (oxidative dyeing, chemical synthesis).

Table 1: Comparative Toxicity Profile

Feature	Aminobenzenetriol (ABT)	p-Phenylenediamine (PPD)	p-Aminophenol (PAP)
Primary Mechanism	Direct ROS Generation (Autoxidation) & Quinoneimine binding.	Metabolic Activation required (forms Bandrowski's Base); Sensitization.	Nephrotoxicity via glutathione depletion; moderate ROS.
Cytotoxicity (IC50)	High (Estimated < 50 µM in sensitive lines due to ROS).	Moderate (IC50 ~50-100 µg/mL in Vero/HepG2 cells).	Moderate (IC50 ~100-200 µM in renal cells).
Genotoxicity	Positive (Clastogenic via oxidative DNA damage).	Weakly Positive (Ames variable; requires S9 activation).	Negative/Equivocal (Mostly non-mutagenic in vivo).
Sensitization	Moderate Risk (Quinone haptens).	High Risk (Extreme sensitizer; #1 cause of hair dye allergy).	Low-Moderate Risk .[1]
Stability	Unstable (Rapidly oxidizes in solution; turns dark).	Stable (Solid state); oxidizes slowly in solution.	Relatively Stable .

Critical Insight: ABT is likely more cytotoxic in vitro than PPD due to direct ROS production, but PPD poses a higher risk of allergic sensitization in vivo.

Mechanistic Visualization

The following diagram illustrates the divergent toxicity pathways of Aminobenzenetriol compared to PPD.

Caption: Figure 1. Mechanistic divergence: ABT drives direct oxidative DNA damage, while PPD drives sensitization via stable trimers (Bandrowski's Base).

Experimental Protocols for Validation

To objectively assess ABT toxicity, researchers must control for its rapid oxidation. The following protocols are designed to be self-validating.

Protocol A: Cytotoxicity Assessment (MTT Assay) with Antioxidant Rescue

Objective: Determine the IC50 of ABT and confirm if toxicity is ROS-mediated.

Reagents:

• Target Cells: HepG2 (Liver model) or HaCaT (Keratinocyte model).

• ABT Stock: Prepare fresh in degassed DMSO/buffer immediately before use.

• Rescue Agent: N-Acetylcysteine (NAC) or Catalase.

Workflow:

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate 24h.

• Pre-treatment (Validation Step): In half the plate, pre-treat cells with 5 mM NAC for 1 hour. This serves as the mechanistic control .

• Treatment: Add ABT at serial dilutions (e.g., 1–500 µM).

  • Critical: Do not let ABT stock sit; oxidation turns the solution brown/black, altering toxicity.

• Incubation: Incubate for 24 hours.

• Readout: Add MTT reagent (0.5 mg/mL), incubate 3-4h, dissolve formazan in DMSO, and read absorbance at 570 nm.

Data Interpretation:

• If NAC significantly increases cell viability (shifts IC50 higher), the toxicity is ROS-driven .

• If NAC has minimal effect, toxicity may be due to covalent binding (quinone electrophiles).

Protocol B: Genotoxicity Screening (In Vitro Micronucleus)

Objective: Assess clastogenic potential (chromosomal damage).

Workflow:

• Culture: CHO-K1 or V79 cells.

• Treatment: Treat cells with ABT (at

  , , and concentrations) for 3 hours (with and without S9 metabolic activation).

• Cytochalasin B: Add Cytochalasin B (3–6 µg/mL) to block cytokinesis.

• Harvest: After 24h, harvest cells, fix in methanol:acetic acid (3:1), and stain with Acridine Orange or Giemsa.

• Scoring: Score 1,000 binucleated cells per concentration. Count micronuclei (MN).

Self-Validation:

• Positive Control: Mitomycin C (direct clastogen) or Cyclophosphamide (requires S9).

• Negative Control: Vehicle (DMSO).

• Note: High ROS levels from ABT may cause apoptosis, mimicking micronuclei. Ensure cytotoxicity is <50% at the highest scored dose.

References

• National Toxicology Program. (n.d.). Toxicology and Carcinogenesis Studies of 1,2,4-Benzenetriol (Benzene Metabolite). Retrieved from [Link] (Search Term: 1,2,4-benzenetriol toxicity)

• Chung, K. T., et al. (2000). Mechanism of benzidine and its metabolite toxicity. Mutation Research. Retrieved from [Link]

• Nohynek, G. J., et al. (2004). Toxicity and human health risk of hair dyes. Food and Chemical Toxicology. Retrieved from [Link]

• Basketter, D. A., et al. (2019). The sensitization potential of p-phenylenediamine (PPD) and its derivatives. Contact Dermatitis. Retrieved from [Link]

• Mundt, H. C., et al. (2002). Aminophenols and their derivatives: Toxicity and metabolism. Drug Metabolism Reviews. Retrieved from [Link]

(Note: Specific IC50 data for 5-amino-1,2,3-benzenetriol is rare in public datasets; the values provided are estimates based on structural analogs like 1,2,4-benzenetriol and pyrogallol.)

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

4-Aminobenzene-1,2,3-triol proper disposal procedures

The following guide details the proper disposal procedures for 4-Aminobenzene-1,2,3-triol (also known as 4-aminopyrogallol).

Senior Scientist Note: This compound presents a unique dual-hazard profile. It combines the rapid auto-oxidation potential of pyrogallol (1,2,3-benzenetriol) with the reactivity of an aromatic amine . Improper disposal—specifically mixing with alkaline waste or oxidizers—can lead to rapid exothermic polymerization, pressure buildup in waste containers, and the formation of toxic quinone-imine intermediates.

Chemical Hazard Profile & Risk Assessment

Before handling waste, you must understand the "Why" behind the protocols. This compound is not just "toxic"; it is redox-active .

Parameter	Data / Classification	Operational Implication
Chemical Structure	4-Amino-1,2,3-benzenetriol	Contains an electron-rich ring susceptible to electrophilic attack and oxidation.
Primary Hazard	Auto-oxidation	In solution (especially pH > 7), it rapidly absorbs oxygen, turning black/brown and generating heat.
Toxicity Class	Acute Toxic (Cat 4/3)	Treat as a suspect mutagen/carcinogen due to the aminophenol moiety.
RCRA Status	Non-Listed (Treat as Toxic)	While not explicitly P- or U-listed, it must be managed as characteristic hazardous waste (Toxic/Reactive).
Incompatibility	Bases, Oxidizers, Iron	NEVER mix with bleach (hypochlorite) or strong bases (NaOH).

The Mechanism of Instability

The amino group at position 4 pushes electron density into the ring, making the hydroxyl groups at 1,2,3 hyper-reactive to oxygen.

• The Danger:

• The Result: If disposed of in a standard "Basic Organic Waste" carboy, this compound can initiate a runaway polymerization reaction, pressurizing the vessel.

Pre-Disposal Stabilization Protocols

Unlike stable salts, 4-Aminobenzene-1,2,3-triol requires stabilization before it enters the waste stream.

Protocol A: Liquid Waste Stabilization

• Objective: Lock the compound in its protonated (ammonium) or neutral phenol form to prevent oxidation.

• Reagent: 1M Hydrochloric Acid (HCl) or Acetic Acid.

• Action: Adjust the pH of any aqueous waste solution to pH < 5 .

  • Why? Acidic conditions protonate the amine (

    ) and suppress the ionization of the hydroxyl groups ( ), effectively shutting down the oxidation pathway.

• Verification: Use pH paper to confirm acidity before capping the waste bottle.

Protocol B: Solid Waste Packaging

• Objective: Prevent dust formation and contact with air/moisture.[1][2][3][4][5][6][7]

• Action: Double-bag solid residues in polyethylene bags. If the solid is old and dark (oxidized), treat it as potentially sensitizing dust.

Waste Segregation & Decision Logic

Use the following decision matrix to determine the correct waste stream.

Figure 1: Waste Stream Decision Matrix ensuring pH stabilization prior to segregation.

Spill Response Procedure

Immediate Action: Evacuate the immediate area if dust is airborne. Don PPE (Nitrile gloves, Lab coat, Safety goggles, N95 mask if powder is present).

Scenario A: Solid Spill (Powder)

• Do NOT Dry Sweep: This generates toxic dust.

• Cover: Gently cover the spill with wet paper towels (dampened with water) or an oil-based sweeping compound to suppress dust.

• Collect: Scoop the material into a wide-mouth jar.

• Clean: Wipe the surface with a mild detergent and water.

  • Critical: Do NOT use bleach (sodium hypochlorite). Bleach can react with the amine to form chloramines (toxic gas) or cause rapid oxidation.

Scenario B: Liquid Spill

• Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

  • Avoid: Do not use simple paper towels for large spills, as the drying compound can spontaneously heat up on the paper surface.

• Neutralize (Optional but recommended): If the spilled solution was basic, apply a weak acid (citric acid powder) over the absorbent.

• Package: Place absorbent materials into a heavy-duty plastic bag, seal, and label as "Hazardous Waste: Debris contaminated with 4-Aminobenzene-1,2,3-triol."

Final Disposal & Labeling

Labeling Requirements

Your waste tag must be explicit to prevent downstream accidents at the consolidation facility.

• Chemical Name: 4-Aminobenzene-1,2,3-triol (Solution or Solid)

• Hazards: Toxic, Irritant.[2]

• Constituents: List the solvent (e.g., "Ethanol 90%, 4-Aminobenzene-1,2,3-triol <1%").

• Warning: "DO NOT MIX WITH BASES OR OXIDIZERS."

Disposal Method

• Recommended: High-Temperature Incineration . This is the only method that guarantees the destruction of the aromatic ring and prevents environmental leaching.

• UN Classification (for transport):

  • If solid: UN 2811 , Toxic solids, organic, n.o.s. (4-Aminobenzene-1,2,3-triol).

  • If liquid: UN 2810 , Toxic liquid, organic, n.o.s.

References

• National Institutes of Health (NIH) - ORS . Chemical Segregation and Storage Table. Retrieved from

• Fisher Scientific . Safety Data Sheet: 1,2,4-Benzenetriol (Structural Analog). Retrieved from

• Dartmouth College EHS . Hazardous Waste Disposal Guide. Retrieved from

• LGC Standards . Safety Data Sheet: Benzene-1,2,3-triol (Pyrogallol). Retrieved from

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A Senior Application Scientist's Guide to Handling 4-Aminobenzene-1,2,3-triol: Essential Safety and Operational Protocols

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 4-Aminobenzene-1,2,3-triol and its analogs. The procedural guidance herein is designed to establish a self-validating system of safety, ensuring that every step, from preparation to disposal, is grounded in authoritative safety standards and a deep understanding of the compound's potential hazards. Our objective is to empower you with the knowledge to work safely and effectively, making informed decisions that protect you, your colleagues, and your research.

Understanding the Hazard: Why This Compound Demands Respect

The primary risks are associated with its potential to be harmful if inhaled, ingested, or absorbed through the skin.[1][2] These compounds can cause severe skin and eye irritation and may lead to respiratory tract irritation.[3][4] Furthermore, related aromatic amines are often investigated for mutagenicity and potential carcinogenicity, demanding a cautious approach.[5][6][7]

Hazard Classification Summary for Structurally Related Aminophenols

Hazard Class	GHS Category	Potential Effect	Supporting Sources
Acute Toxicity, Oral	Category 3 / 4	Toxic or harmful if swallowed.	[1][2][5][7]
Acute Toxicity, Dermal	Category 4	Harmful in contact with skin.	[1][2][4]
Acute Toxicity, Inhalation	Category 4	Harmful if inhaled.	[1][2][4]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.	[1][2][3][4]
Serious Eye Damage/Irritation	Category 1 / 2	Causes serious eye damage or irritation.	[3][4][7][8]
Skin Sensitization	Category 1	May cause an allergic skin reaction.	[5]
Germ Cell Mutagenicity	Category 2	Suspected of causing genetic defects.	[7]
Carcinogenicity	Category 1B / 2	May cause or is suspected of causing cancer.	[5][6]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.	[1][2][3][4]

Your First Line of Defense: Engineering Controls

Personal Protective Equipment (PPE) is the final barrier between you and a chemical hazard. Before you even select your gloves, engineering controls must be in place and verified.

• Chemical Fume Hood: All work involving the handling of solid 4-Aminobenzene-1,2,3-triol or its solutions must be conducted inside a certified chemical fume hood. This is non-negotiable. The fume hood contains airborne powders and vapors, preventing inhalation, which is a primary exposure route.[9]

• Ventilation: Ensure the laboratory has adequate general ventilation.[5] The fume hood provides local exhaust ventilation, which is critical.[8]

• Safety Stations: Confirm the location and operational status of the nearest safety shower and eyewash station before beginning any work.[10]

Mandated Personal Protective Equipment (PPE) Ensemble

A multi-layered approach to PPE is essential. Each component is chosen to counteract a specific hazard identified in the profile above.

• Respiratory Protection:

  • Requirement: An N95-rated respirator is the minimum requirement when weighing the solid powder, even within a fume hood, to prevent inhalation of fine particulates.[11] If there is a risk of exceeding exposure limits or in case of a spill, a full-face or half-mask air-purifying respirator with appropriate cartridges should be used.[12][13] Surgical masks provide no protection against chemical dust or vapors.[14]

  • Causality: The compound is predicted to be harmful if inhaled and may cause respiratory irritation.[1][2][4] Fine powders are easily aerosolized during handling.

• Eye and Face Protection:

  • Requirement: Chemical splash goggles are mandatory.[11] Safety glasses are insufficient as they do not provide a seal against splashes and fine dust. When handling larger quantities or when there is a significant risk of splashing (e.g., during vigorous mixing or heating), a full-face shield must be worn in addition to chemical splash goggles.[15]

  • Causality: This class of compounds is known to cause serious eye irritation or damage.[3][8] A single particle in the eye can cause significant injury.

• Hand Protection:

  • Requirement: Double-gloving with nitrile gloves is required. The outer glove should have a thickness of at least 8 mils. Inspect gloves for any signs of degradation or punctures before use.[12]

  • Causality: 4-Aminobenzene-1,2,3-triol is harmful in contact with skin and can cause irritation.[1][2][4] Double-gloving provides a critical safety layer; if the outer glove is compromised, the inner glove still offers protection while you retreat and re-glove. Contaminated gloves must be removed without touching the inner glove or your skin.

• Body Protection:

  • Requirement: A clean, flame-resistant laboratory coat with long sleeves and a fully fastened front is mandatory.[11] For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.[15]

  • Causality: Protects skin and personal clothing from accidental spills and contamination.[15]

• Foot Protection:

  • Requirement: Fully enclosed, chemical-resistant shoes are required.[11] Perforated shoes, sandals, or fabric footwear are strictly prohibited in the laboratory.

  • Causality: Protects feet from spills and dropped objects.

Procedural Guide: A Self-Validating Workflow

This workflow is designed to minimize exposure at every stage. Following these steps methodically creates a system where safety is built into the procedure itself.

Caption: Workflow for Safe Handling of 4-Aminobenzene-1,2,3-triol.

Step-by-Step Handling Protocol

• Preparation:

  • Thoroughly review this guide and the SDS of a related compound like Benzene-1,2,4-triol.[3]

  • Designate a specific area within the fume hood for the procedure.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware) and the chemical container.

  • Prepare waste containers. All solid and liquid waste must be collected in clearly labeled, sealed hazardous waste containers.[5]

• Donning PPE (The sequence is critical to avoid contamination):

  • Don lab coat and any required apron.

  • Don the first (inner) pair of nitrile gloves.

  • Don your N95 respirator or half-mask respirator. Perform a seal check.

  • Don chemical splash goggles and face shield if necessary.

  • Don the second (outer) pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

• Handling the Chemical:

  • Place a weigh paper or boat on the analytical balance inside the fume hood.

  • Carefully open the container of 4-Aminobenzene-1,2,3-triol, avoiding any disturbance that could create airborne dust.

  • Use a clean spatula to carefully transfer the desired amount of powder. Do not "tap" the spatula against the container.

  • Once weighing is complete, securely close the primary container.

  • To dissolve, add the solvent to the vessel containing the powder slowly to avoid splashing.

• Doffing PPE (The sequence is critical to prevent exposure):

  • Remove the outer pair of gloves while still in the fume hood and dispose of them in the designated hazardous waste container.

  • Step away from the immediate work area. Remove your lab coat and apron, turning it inside out as you remove it to contain any surface contamination.

  • Remove your face shield and/or goggles.

  • Remove your respirator.

  • Remove the inner pair of gloves, peeling them off without touching the outer surface.

  • Immediately wash your hands thoroughly with soap and water.[9]

Spill and Emergency Procedures

• Skin Contact: Immediately go to the safety shower.[3] Remove all contaminated clothing while under the shower. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4]

• Eye Contact: Immediately go to the eyewash station.[4] Hold eyelids open and flush with water for at least 15 minutes. Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Minor Spill (Solid): Do not use a brush or dry towel. Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).[9] Carefully scoop the material into a labeled hazardous waste container. Decontaminate the area with an appropriate solvent and then soap and water.

• Major Spill: Evacuate the immediate area and alert your supervisor and institutional safety office. Prevent entry and await the response of the trained emergency team.

Disposal Plan

• Chemical Waste: All unused 4-Aminobenzene-1,2,3-triol and solutions containing it must be disposed of as hazardous chemical waste.[3] Do not pour down the drain.[5]

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weigh boats, paper towels, and respirator cartridges, must be collected in a sealed, clearly labeled hazardous waste container for disposal.[5] Take off contaminated clothing and wash it before reuse.[3]

By adhering to this comprehensive guide, you build a robust framework of safety that respects the potential hazards of 4-Aminobenzene-1,2,3-triol, ensuring the integrity of your research and the well-being of your team.

References

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: 4-aminoazobenzene. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 1,2,4-Benzenetriol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025). Personal Protective Equipment. Retrieved from [Link]

• Lab Manager. (2009). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• CHEMM. (2026). Personal Protective Equipment (PPE). Retrieved from [Link]

• Fisher Scientific. (2010). Safety Data Sheet: Pyrogallol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13408822, 4-Aminobenzene-1,3-diol hydrochloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12772506, 4-Aminocatechol hydrochloride. Retrieved from [Link]

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